BF738735

Core Science & Biosynthesis

The Core Mechanism of BF738735: A Technical Guide to a Broad-Spectrum Antiviral Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

BF738735 is a potent and selective small molecule inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ). This technical guide delineates the mechanism of action of BF738735, a compound with broad-spectrum antiviral activity against various enteroviruses and rhinoviruses. By targeting a crucial host factor, BF738735 disrupts the formation of viral replication organelles, thereby inhibiting viral RNA replication. This document provides a comprehensive overview of the signaling pathways involved, quantitative data on its inhibitory and antiviral activity, and detailed experimental protocols for key assays.

Introduction

Enteroviruses and rhinoviruses represent a significant burden on global health, causing a wide range of illnesses from the common cold to severe neurological diseases. The development of broad-spectrum antiviral agents is a critical unmet need. BF738735 has emerged as a promising candidate that targets a host cellular factor, offering a high genetic barrier to the development of viral resistance. This guide will delve into the molecular intricacies of its mechanism of action.

Mechanism of Action: Inhibition of PI4KIIIβ

The primary molecular target of BF738735 is the host enzyme phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1][2][3][4] This kinase is a key player in the generation of phosphatidylinositol 4-phosphate (PI4P) at the Golgi apparatus. Many positive-sense single-stranded RNA (+ssRNA) viruses, including enteroviruses and rhinoviruses, hijack the host cell's lipid metabolism to create specialized membranous structures called replication organelles (ROs). These ROs provide a scaffold for the viral replication machinery and protect it from host immune surveillance.

The formation and function of these ROs are critically dependent on the localized enrichment of PI4P. PI4P acts as a lipid-based signaling molecule, recruiting other host factors necessary for the biogenesis of the replication organelles. One such factor is the oxysterol-binding protein (OSBP), which is involved in cholesterol transport to the ROs.[5]

BF738735, by potently and selectively inhibiting PI4KIIIβ, leads to a dose-dependent decrease in PI4P levels at the Golgi.[5] This reduction in PI4P disrupts the recruitment of OSBP to the viral replication sites, thereby inhibiting the shuttling of cholesterol to the ROs.[5] The altered lipid composition of the membranes prevents the formation of functional replication organelles, which in turn blocks viral RNA replication.[1][3][6]

Signaling Pathway Diagram

Caption: Signaling pathway of BF738735 action.

Quantitative Data

The inhibitory potency and antiviral activity of BF738735 have been quantified in various in vitro assays.

Table 1: In Vitro Inhibitory Activity of BF738735

Target	IC50	Selectivity	Reference
PI4KIIIβ	5.7 nM	~300-fold vs PI4KIIIα	[1][2][3]
PI4KIIIα	1.7 µM	-	[1][2][3]
Other Kinases (panel of 150)	> 10 µM	> 10% inhibition at 10 µM	[1][3]

Table 2: Antiviral Activity of BF738735

Virus Type	EC50 Range	CC50 Range	Selectivity Index (SI)	Reference
Enteroviruses	4 - 71 nM	11 - 65 µM	High	[1][3]
Rhinoviruses	4 - 71 nM	11 - 65 µM	High	[1][3]
Hepatitis C Virus (HCV) Genotype 1b	56 nM	Not specified	Not specified	[2]
Coxsackievirus B3 (CVB3) (RNA replication assay)	77 nM	Not specified	Not specified	[1][3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of BF738735.

PI4KIIIβ Kinase Inhibition Assay

This protocol describes the in vitro measurement of BF738735's inhibitory activity against PI4KIIIβ.

Workflow Diagram:

Caption: Workflow for PI4KIIIβ kinase inhibition assay.

Methodology:

• Reagent Preparation: Recombinant PI4KIIIβ enzyme and its substrate, a mixture of phosphatidylinositol (PI) and phosphatidylserine (PS), are diluted in a buffer containing Triton X-100. Serial dilutions of BF738735 are prepared.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mixture of ATP and [γ-³³P]ATP.

• Incubation: The reaction mixture is incubated for 75 to 90 minutes at 30°C.

• Reaction Termination: The reaction is stopped by the addition of phosphoric acid.

• Measurement: The amount of incorporated radioactivity, corresponding to the kinase activity, is measured using a microplate scintillation counter.

• Data Analysis: The data are converted to percent inhibition relative to untreated controls, and the IC50 value is calculated.[1]

Antiviral Activity (EC50) and Cytotoxicity (CC50) Assays

This protocol outlines the determination of the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) of BF738735.

Workflow Diagram:

Caption: Workflow for EC50 and CC50 determination.

Methodology:

• For EC50: Host cells are infected with the virus for 2 hours. The virus is then removed, and serial dilutions of BF738735 are added to the cells.

• For CC50: Serial dilutions of BF738735 are added to uninfected host cells in a parallel experiment.

• Incubation: Both sets of cells are incubated for 3 to 4 days.

• Cell Viability Measurement: After incubation, the medium is replaced with CellTiter 96 AQueous One solution reagent, which measures cell viability.

• Data Acquisition: The optical density at 490 nm is measured, and the values are corrected for background absorbance.

• Data Analysis: The resulting values for untreated cells are set to 100%, and the EC50 and CC50 values are calculated from the dose-response curves.[1]

In Vivo Studies

Preclinical in vivo studies have demonstrated the tolerability and antiviral efficacy of BF738735. In a mouse model of coxsackievirus-induced pancreatitis, administration of BF738735 resulted in a dose-dependent inhibition of the virus. A dose of 25 mg/kg led to complete inhibition, while some inhibition was observed at 5 mg/kg.[1][3] These findings suggest that BF738735 has good plasma levels and is well-tolerated in animal models.[1]

Conclusion

BF738735 represents a promising broad-spectrum antiviral agent with a well-defined mechanism of action. By selectively targeting the host factor PI4KIIIβ, it effectively inhibits the replication of a wide range of enteroviruses and rhinoviruses. The high barrier to resistance and potent in vitro and in vivo activity make BF738735 a compelling candidate for further drug development. This technical guide provides a foundational understanding of its core mechanism, supported by quantitative data and detailed experimental protocols, to aid researchers and drug development professionals in their ongoing efforts to combat viral diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 5. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 6. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antiviral Spectrum of BF738735 Against RNA Viruses

For Researchers, Scientists, and Drug Development Professionals

Abstract

BF738735 is a potent and selective inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ). This technical guide provides a comprehensive overview of the antiviral spectrum of BF738735 against a range of RNA viruses. By targeting a host factor essential for the replication of certain viruses, BF738735 presents a novel approach to antiviral therapy with a high barrier to resistance. This document details the quantitative antiviral activity, experimental methodologies used for its characterization, and the underlying mechanism of action involving the PI4KIIIβ signaling pathway.

Introduction

The emergence of drug-resistant viral strains and the limited availability of broad-spectrum antiviral agents underscore the urgent need for novel therapeutic strategies. Targeting host cellular factors that are hijacked by viruses for their replication is a promising approach to overcome these challenges. BF738735, a potent inhibitor of PI4KIIIβ, has emerged as a promising broad-spectrum antiviral compound against a specific subset of RNA viruses. This guide serves as a technical resource for researchers and drug development professionals, summarizing the current knowledge on the antiviral profile of BF738735.

Mechanism of Action: Targeting a Host Lipid Kinase

BF738735 exerts its antiviral effect by inhibiting the enzymatic activity of the host cell's phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1][2][3] This kinase plays a crucial role in the formation of phosphatidylinositol 4-phosphate (PI4P), a lipid that is essential for the biogenesis of viral replication organelles for certain RNA viruses.[1] By inhibiting PI4KIIIβ, BF738735 disrupts the formation of these specialized membrane structures, thereby blocking viral RNA replication.[1][4][5]

The diagram below illustrates the proposed mechanism of action:

BF738735 inhibits viral replication by targeting host PI4KIIIβ.

Antiviral Spectrum of BF738735

Extensive in vitro studies have demonstrated that BF738735 possesses potent antiviral activity against a broad range of enteroviruses. Its activity extends to certain members of the Flaviviridae and Coronaviridae families. However, it is notably inactive against other major RNA virus families such as Orthomyxoviridae and Paramyxoviridae.

Active Against

The following tables summarize the quantitative antiviral activity of BF738735 against susceptible RNA viruses.

Table 1: Antiviral Activity of BF738735 against Picornaviridae (Enteroviruses)

Virus	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (SI)	Reference(s)
Human Rhinovirus 14 (HRV14)	HeLa-Rh	31	>10	>322	[6]
Human Rhinovirus 2 (HRV2)	HeLa-Rh	9	>10	>1111	[6]
Coxsackievirus B3 (CVB3)	BGM	15	65	4333	[6]
Poliovirus 1	HeLa	19	>10	>526	[6]
Poliovirus 2	HeLa	13	>10	>769	[6]
Poliovirus 3	HeLa	5	>10	>2000	[6]
Enterovirus 71 (EV71)	Vero	11	>10	>909	[6]

Table 2: Antiviral Activity of BF738735 against Flaviviridae

Virus	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (SI)	Reference(s)
Hepatitis C Virus (HCV) replicon 1b	Huh-5.2	56	>10	>178	[6]
Zika Virus (ZIKV)	Huh7	~500-1000	>200	>200	[7]

Table 3: Antiviral Activity of BF738735 against Coronaviridae

Virus	Cell Line	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference(s)
SARS-CoV-2	Calu-3	1.57	>100	>63	[7]

Inactive Against

Initial broad-spectrum screening has indicated that BF738735 is inactive against other families of RNA viruses, including:

• Orthomyxoviridae: (e.g., Influenza A virus)

• Paramyxoviridae: (e.g., Respiratory Syncytial Virus - RSV)

This specificity highlights the dependence of certain viruses on the PI4KIIIβ pathway for their replication.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Antiviral Assays

The following workflow outlines a general procedure for determining the antiviral efficacy of BF738735.

A generalized workflow for in vitro antiviral assays.

4.1.1. Cytopathic Effect (CPE) Reduction Assay for Enteroviruses [8][9][10][11]

• Cell Preparation: Seed HeLa or Vero cells in 96-well microtiter plates at a density that forms a confluent monolayer overnight.

• Compound Dilution: Prepare serial dilutions of BF738735 in cell culture medium.

• Infection and Treatment: Remove the growth medium from the cell monolayers and add the compound dilutions. Subsequently, infect the cells with the enterovirus of interest (e.g., HRV, CVB3) at a multiplicity of infection (MOI) that causes complete CPE in 3-4 days.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator.

• CPE Observation: Monitor the plates daily for the appearance of viral CPE using an inverted microscope.

• Quantification: After the incubation period, stain the cells with a vital stain such as crystal violet. The dye is taken up only by viable cells.

• Data Analysis: Solubilize the stain and measure the optical density (OD) at a specific wavelength. The 50% effective concentration (EC50) is calculated as the compound concentration that reduces CPE by 50% compared to the virus control.

4.1.2. HCV Replicon Assay [7][12]

• Cell Culture: Culture Huh-7 cells harboring a subgenomic HCV replicon expressing a reporter gene (e.g., luciferase).

• Compound Treatment: Seed the replicon cells in 96-well plates and treat with serial dilutions of BF738735.

• Incubation: Incubate the cells for 48-72 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's protocol.

• Data Analysis: The reduction in luciferase signal corresponds to the inhibition of HCV RNA replication. Calculate the EC50 value from the dose-response curve.

4.1.3. Zika Virus and SARS-CoV-2 Antiviral Assays [13][14][15][16][17][18][19][20]

These assays generally follow the principles of the CPE reduction or yield reduction assays, with specific modifications for the respective viruses and cell lines (e.g., Huh7 for Zika, Calu-3 for SARS-CoV-2). Quantification of viral replication can be performed by various methods, including RT-qPCR for viral RNA, plaque assays for infectious virus titers, or reporter virus systems.

Cytotoxicity Assay (MTT Assay)[22][23][24][25][26]

This assay is performed in parallel with the antiviral assays to determine the selectivity of the compound.

Workflow for determining the cytotoxicity of BF738735.

• Cell Seeding: Plate the same cell line used in the antiviral assay at the same density in 96-well plates.

• Compound Treatment: Add serial dilutions of BF738735 to the cells.

• Incubation: Incubate the plates for the same duration as the corresponding antiviral assay.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at approximately 570 nm.

• Data Analysis: The 50% cytotoxic concentration (CC50) is the compound concentration that reduces cell viability by 50% compared to the untreated control.

PI4KIIIβ Inhibition Assay[27]

• Reagents: Recombinant PI4KIIIβ enzyme, phosphatidylinositol (PI) substrate, and radiolabeled ATP ([γ-33P]ATP).

• Reaction Setup: In a reaction buffer, combine the PI4KIIIβ enzyme, the PI substrate, and varying concentrations of BF738735.

• Initiation: Start the kinase reaction by adding the [γ-33P]ATP.

• Incubation: Incubate the reaction mixture at 30°C for a defined period.

• Termination: Stop the reaction by adding an acidic solution.

• Measurement: Measure the incorporation of the radiolabeled phosphate into the PI substrate using a scintillation counter.

• Data Analysis: The 50% inhibitory concentration (IC50) is the concentration of BF738735 that reduces the enzymatic activity of PI4KIIIβ by 50%.

Conclusion

BF738735 represents a significant advancement in the field of host-targeted antiviral therapy. Its potent and broad-spectrum activity against enteroviruses, coupled with its efficacy against select members of the Flaviviridae and Coronaviridae families, highlights the potential of inhibiting PI4KIIIβ as a therapeutic strategy. The high barrier to resistance associated with targeting a host factor makes BF738735 an attractive candidate for further preclinical and clinical development. This technical guide provides a foundational resource for researchers to understand and further investigate the antiviral properties of this promising compound.

References

• 1. The Role of Phosphatidylinositol Phosphate Kinases during Viral Infection [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. (+)RNA viruses rewire cellular pathways to build replication organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipids and RNA virus replication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel Hepatitis C Virus Reporter Replicon Cell Lines Enable Efficient Antiviral Screening against Genotype 1a - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io:443]
• 9. pblassaysci.com [pblassaysci.com]
• 10. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 12. HCV Replicon Systems - Hepatitis C Viruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. High-Throughput Zika Viral Titer Assay for Rapid Screening of Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Rapid and Flexible Platform To Assess Anti-SARS-CoV-2 Antibody Neutralization and Spike Protein-Specific Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Evaluation of in vitro antiviral activity of SARS-CoV-2 Mpro inhibitor pomotrelvir and cross-resistance to nirmatrelvir resistance substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. High-throughput Antiviral Assays to Screen for Inhibitors of Zika Virus Replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of in vitro antiviral activity of SARS-CoV-2 Mpro inhibitor pomotrelvir and cross-resistance to nirmatrelvir resistance substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to BF738735: Chemical Structure, Properties, and Antiviral Mechanism of a Potent PI4KIIIβ Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BF738735 is a potent and selective small molecule inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor essential for the replication of a broad range of enteroviruses. By targeting a host dependency factor, BF738735 presents a promising antiviral strategy with a high barrier to the development of viral resistance. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, mechanism of action, and key experimental data related to BF738735, intended to support further research and development efforts in the field of antiviral therapeutics.

Chemical Structure and Physicochemical Properties

BF738735, with the IUPAC name 2-fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol, is a synthetic compound belonging to the imidazo[1,2-a]pyrazine class.[1] Its chemical structure is characterized by a central imidazopyrazine core, substituted with a fluorophenol group and a methylsulfonylbenzylamino side chain.

Chemical Structure:

Table 1: Physicochemical Properties of BF738735

Property	Value	Reference(s)
IUPAC Name	2-fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol	[1]
Synonyms	BF-738735, BF 738735	[1]
CAS Number	1436383-95-7	[1]
Chemical Formula	C21H19FN4O3S	[1]
Molecular Weight	426.47 g/mol	[1]
Appearance	Solid powder, White to off-white, Light gray	[1][2]
Purity	>98% (or refer to the Certificate of Analysis)	[1]
Solubility	Soluble in DMSO (125 mg/mL or 293.11 mM with sonication)	[2]
Storage	Short term (days to weeks): 0 - 4°C, dry and darkLong term (months to years): -20°C	[1]
SMILES	OC1=CC=C(C=C1F)C2=C(C)N=C3C(NCC4=CC=CC(S(=O)(C)=O)=C4)=NC=CN32	[1]
InChI Key	IMHZCCZYPHJVMS-UHFFFAOYSA-N	[1]

Mechanism of Action and Signaling Pathway

BF738735 exerts its antiviral activity by selectively inhibiting the host cell enzyme Phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1] This kinase plays a crucial role in the formation of viral replication organelles, which are specialized intracellular membrane structures hijacked by viruses to facilitate the replication of their genetic material.

The proposed signaling pathway is as follows:

• Enterovirus Infection: Upon entering the host cell, enteroviruses initiate the formation of replication organelles derived from host cell membranes.

• Recruitment of PI4KIIIβ: The viral protein 3A is instrumental in recruiting host PI4KIIIβ to these nascent replication organelles.

• PI4P Production: PI4KIIIβ catalyzes the phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate (PI4P) on the surface of these organelles.

• OSBP and Cholesterol Recruitment: The accumulation of PI4P serves as a docking site for another host protein, oxysterol-binding protein (OSBP). OSBP, in turn, facilitates the transport of cholesterol to the replication organelles.

• Inhibition by BF738735: BF738735 directly binds to and inhibits the enzymatic activity of PI4KIIIβ.

• Disruption of Viral Replication: By blocking PI4KIIIβ, BF738735 prevents the localized production of PI4P, thereby disrupting the recruitment of OSBP and the subsequent accumulation of cholesterol at the replication organelles. This ultimately leads to the inhibition of viral RNA replication.

Caption: Mechanism of action of BF738735.

Biological Activity and Efficacy

BF738735 demonstrates potent and broad-spectrum antiviral activity against a variety of enteroviruses. Its efficacy has been evaluated in numerous in vitro studies, with key quantitative data summarized below.

Table 2: In Vitro Biological Activity of BF738735

Parameter	Value	Description	Reference(s)
IC50 (PI4KIIIβ)	5.7 nM	Half-maximal inhibitory concentration against PI4KIIIβ enzyme
IC50 (PI4KIIIα)	1.7 µM	Half-maximal inhibitory concentration against PI4KIIIα enzyme, demonstrating ~300-fold selectivity for the β isoform
EC50 (Antiviral)	4 - 71 nM	Half-maximal effective concentration for inhibiting the replication of various enteroviruses and rhinoviruses
CC50 (Cytotoxicity)	11 - 65 µM	Half-maximal cytotoxic concentration in various cell lines
Selectivity Index	High	Calculated as CC50 / EC50, indicating a favorable therapeutic window

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the activity of BF738735.

In Vitro PI4KIIIβ Kinase Assay

This assay quantifies the inhibitory effect of BF738735 on the enzymatic activity of PI4KIIIβ.

Caption: Workflow for the in vitro PI4KIIIβ kinase assay.

Detailed Methodology:

• Reagent Preparation:

  • Recombinant PI4KIIIβ enzyme and its substrate, phosphatidylinositol (PI) in the form of phosphatidylserine (PS) vesicles, are diluted in an appropriate kinase buffer containing Triton X-100.

  • Serial dilutions of BF738735 are prepared in DMSO.

  • A mixture of ATP and [γ-33P]ATP is prepared to a final desired concentration.

• Reaction Setup:

  • The kinase reaction is typically performed in a 96-well plate format.

  • PI4KIIIβ enzyme is pre-incubated with the various concentrations of BF738735 or DMSO (as a vehicle control) for a defined period at room temperature.

• Kinase Reaction:

  • The reaction is initiated by the addition of the PI/PS substrate and the ATP/[γ-33P]ATP mixture.

  • The reaction plate is incubated for 75-90 minutes at 30°C to allow for the phosphorylation of PI.

• Reaction Termination and Detection:

  • The reaction is terminated by the addition of phosphoric acid.

  • The amount of incorporated [γ-33P] into the PI substrate is quantified using a microplate scintillation counter.

• Data Analysis:

  • The raw counts are converted to the percentage of inhibition relative to the DMSO control.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the BF738735 concentration and fitting the data to a sigmoidal dose-response curve.

Antiviral Activity Assay (CPE Reduction Assay)

This cell-based assay determines the concentration of BF738735 required to protect host cells from the cytopathic effect (CPE) induced by viral infection.

Caption: Workflow for the antiviral CPE reduction assay.

Detailed Methodology:

• Cell Seeding:

  • Host cells susceptible to enterovirus infection (e.g., HeLa, Vero) are seeded into 96-well microtiter plates and incubated overnight to form a confluent monolayer.

• Infection and Treatment:

  • The cell culture medium is removed, and cells are infected with a known titer of the enterovirus for a specified period (e.g., 2 hours).

  • After the infection period, the virus-containing medium is removed, and fresh medium containing serial dilutions of BF738735 is added to the wells. Control wells include uninfected cells (cell control) and infected cells with no compound (virus control).

• Incubation:

  • The plates are incubated for 3 to 4 days at 37°C in a CO2 incubator, allowing for multiple rounds of viral replication and the development of CPE in the virus control wells.

• Assessment of Cell Viability:

  • Cell viability is assessed using a colorimetric assay such as the MTS or MTT assay. These assays measure the metabolic activity of viable cells.

  • The absorbance is read using a microplate reader.

• Data Analysis:

  • The absorbance values are used to calculate the percentage of cell protection for each concentration of BF738735 compared to the virus and cell controls.

  • The EC50 value is determined by plotting the percentage of protection against the logarithm of the BF738735 concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay

This assay is performed in parallel with the antiviral assay to determine the concentration of BF738735 that is toxic to the host cells.

Detailed Methodology:

• Cell Seeding:

  • Host cells are seeded in 96-well plates as described for the antiviral assay.

• Compound Treatment:

  • Serial dilutions of BF738735 are added to the cells. No virus is added in this assay.

• Incubation:

  • The plates are incubated for the same duration as the antiviral assay (3 to 4 days).

• Assessment of Cell Viability:

  • Cell viability is measured using the same method as the antiviral assay (e.g., MTS/MTT).

• Data Analysis:

  • The percentage of cytotoxicity is calculated for each concentration of BF738735 relative to untreated control cells.

  • The CC50 value is determined by plotting the percentage of cytotoxicity against the logarithm of the BF738735 concentration.

Conclusion

BF738735 is a highly potent and selective inhibitor of the host factor PI4KIIIβ, demonstrating significant promise as a broad-spectrum antiviral agent against enteroviruses. Its well-defined mechanism of action, favorable in vitro efficacy, and high selectivity index make it a valuable research tool for dissecting the role of PI4KIIIβ in viral replication and a strong candidate for further preclinical and clinical development. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug developers working to advance novel host-targeted antiviral therapies.

References

• 1. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]

In Vitro Potency and IC50 of BF738735: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the in vitro potency and IC50 of BF738735, a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ). The data and protocols compiled herein are intended to support research and development efforts in virology and kinase inhibitor studies.

Core Data Presentation

The in vitro activity of BF738735 has been characterized through various enzymatic and cell-based assays. The following tables summarize the key quantitative data regarding its inhibitory concentration (IC50), effective concentration (EC50), and cytotoxic concentration (CC50).

Table 1: Kinase Inhibition Profile of BF738735

Target Kinase	IC50 Value	Notes
Phosphatidylinositol 4-Kinase III Beta (PI4KIIIβ)	5.7 nM	Primary target; potent inhibition.[1][2][3][4][5]
Phosphatidylinositol 4-Kinase III Alpha (PI4KIIIα)	1.7 µM	Approximately 300-fold less potent than against PI4KIIIβ, demonstrating high selectivity.[1][2][3][4][5]
Other Lipid Kinases	> 10 µM	No significant activity observed against a range of other lipid kinases.[1][5]
Panel of 150 Cellular Kinases	< 10% inhibition at 10 µM	Indicates high specificity for PI4KIIIβ.[1][2]

Table 2: Antiviral Activity of BF738735

Virus / Assay Type	EC50 Value	Cell Lines / Context
Enteroviruses and Rhinoviruses	4 - 71 nM	Broad-spectrum activity across tested species.[1][2][3][4]
Hepatitis C Virus (HCV) Genotype 1b Replicon	56 nM	Demonstrates activity against Flaviviridae family viruses.[5]
Viral RNA Replication Assay (Luciferase-based)	77 nM	Directly shows blockage of viral RNA replication, comparable to multicycle assays for Coxsackievirus B3 (CVB3).[1][2][3][4]

Table 3: Cytotoxicity Profile of BF738735

Assay Type	CC50 Value	Notes
Cell Viability Assays	11 - 65 µM	Low cytotoxicity, resulting in high selectivity indices when compared to antiviral EC50 values.[1][2][3]

Signaling Pathway and Mechanism of Action

BF738735 exerts its antiviral effect by targeting a host cell factor, PI4KIIIβ, which is essential for the replication of numerous enteroviruses and other RNA viruses. The inhibition of PI4KIIIβ disrupts the production of phosphatidylinositol 4-phosphate (PI4P) at the Golgi apparatus.[4] This, in turn, prevents the recruitment of oxysterol-binding protein (OSBP) and the subsequent shuttling of cholesterol to the sites of viral replication, thereby inhibiting the formation and function of viral replication organelles.[6][7]

Caption: Mechanism of BF738735 action via inhibition of the PI4KIIIβ pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the key assays used to determine the in vitro potency of BF738735.

Protocol 1: PI4KIIIβ/α Kinase Inhibition Assay

This biochemical assay quantifies the direct inhibitory effect of BF738735 on kinase activity.

• Preparation of Reagents : Recombinant PI4KIIIβ or PI4KIIIα enzyme and its substrate, a mixture of phosphatidylinositol (PI) and phosphatidylserine (PS), are diluted in a suitable reaction buffer containing Triton X-100.

• Compound Incubation : Serial dilutions of BF738735 are pre-incubated with the kinase solution.

• Reaction Initiation : The kinase reaction is initiated by adding a mixture of ATP and [γ-³³P]ATP.

• Incubation : The reaction mixture is incubated for 75-90 minutes at 30°C to allow for substrate phosphorylation.

• Reaction Termination : The reaction is stopped by the addition of phosphoric acid.

• Measurement : The amount of incorporated radiolabeled phosphate ([³³P]) into the PI substrate is measured using a microplate scintillation counter.

• Data Analysis : The raw counts are converted to percent inhibition relative to vehicle (DMSO) controls, and the IC50 value is calculated using a non-linear regression model.[1]

Protocol 2: Antiviral EC50 and Cytotoxicity CC50 Assay

This cell-based assay determines the concentration of BF738735 required to inhibit viral replication by 50% (EC50) and the concentration that causes a 50% reduction in cell viability (CC50).

Caption: General workflow for determining EC50 and CC50 values of BF738735.

• Cell Culture : Host cells appropriate for the virus of interest (e.g., Buffalo green monkey kidney cells, HeLa R19 cells) are cultured in minimal essential medium (MEM) supplemented with 10% fetal bovine serum and antibiotics at 37°C in a 5% CO2 environment.[1]

• Cell Seeding : Cells are seeded into 96-well plates and allowed to adhere overnight.

• Infection (for EC50 determination) : The cell culture medium is removed, and cells are infected with the virus (e.g., at a multiplicity of 100 CCID50) for 2 hours to allow for viral entry.[1]

• Compound Treatment :

  • For EC50 : After the 2-hour infection period, the virus-containing inoculum is removed, and fresh medium containing serial dilutions of BF738735 is added to the wells.

  • For CC50 : Serial dilutions of BF738735 are added to parallel plates of uninfected cells.

• Incubation : The plates are incubated for 3 to 4 days, allowing for multiple rounds of viral replication in the EC50 plates and for any potential cytotoxic effects to manifest in the CC50 plates.[1]

• Viability Measurement : After incubation, cell viability is assessed using a colorimetric assay, such as the CellTiter 96 AQueous One Solution Reagent (MTS assay). The reagent is added to the wells, and absorbance is measured according to the manufacturer's protocol.

• Data Analysis :

  • EC50 : The concentration of BF738735 that protects 50% of the cells from virus-induced cytopathic effect (CPE) is calculated.

  • CC50 : The concentration of BF738735 that reduces the viability of uninfected cells by 50% is calculated.

  • Selectivity Index (SI) : The ratio of CC50 to EC50 is calculated to determine the therapeutic window of the compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. xcessbio.com [xcessbio.com]
• 4. BF738735|BF 738735;BF-738735 [dcchemicals.com]
• 5. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 7. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]

BF738735: A Technical Guide to its Host-Targeting Antiviral Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

BF738735 is a potent and selective small molecule inhibitor of the host lipid kinase, Phosphatidylinositol 4-kinase III beta (PI4KIIIβ). By targeting this crucial host factor, BF738735 disrupts the formation of viral replication organelles, thereby exhibiting broad-spectrum antiviral activity against a range of positive-sense RNA viruses, particularly within the Picornaviridae family, including enteroviruses and rhinoviruses. This technical guide provides an in-depth overview of the core antiviral mechanism of BF738735, including its molecular target, the associated signaling pathway, quantitative efficacy data, and detailed experimental protocols for its characterization.

Introduction

The emergence of drug-resistant viral strains and the limited availability of broad-spectrum antiviral agents necessitate the development of novel therapeutic strategies. One promising approach is to target host factors that are essential for viral replication. This strategy offers the potential for a higher barrier to resistance compared to drugs that target viral proteins directly. BF738735 exemplifies this approach by selectively inhibiting a host cell kinase, PI4KIIIβ, which is usurped by numerous viruses to facilitate their replication.

Core Mechanism of Action

The primary molecular target of BF738735 is the host enzyme Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) . This kinase plays a critical role in the synthesis of phosphatidylinositol 4-phosphate (PI4P), a key phosphoinositide involved in regulating membrane traffic and recruiting effector proteins to specific cellular compartments.

Many positive-sense RNA viruses remodel host intracellular membranes to create specialized structures called replication organelles (ROs). These ROs provide a scaffold for the viral replication machinery and shield it from host immune surveillance. The formation and function of these ROs are critically dependent on the localized enrichment of PI4P.

BF738735, as a potent inhibitor of PI4KIIIβ, disrupts this process by preventing the synthesis of PI4P at the sites of viral replication. This, in turn, inhibits the recruitment of essential host and viral factors to the ROs, ultimately blocking viral RNA replication.

The PI4KIIIβ Signaling Pathway in Viral Replication

Enteroviruses and other susceptible viruses actively recruit PI4KIIIβ to the membranes of their nascent replication organelles. This recruitment is often mediated by viral proteins, such as the non-structural protein 3A of enteroviruses, which can interact directly or indirectly with PI4KIIIβ, often through a host scaffolding protein like Acyl-coenzyme A binding domain containing 3 (ACBD3).

Once recruited, PI4KIIIβ locally generates high concentrations of PI4P on the RO membranes. This PI4P-rich environment serves as a docking site for effector proteins containing a PI4P-binding domain, most notably the host protein Oxysterol-binding protein (OSBP). OSBP is a lipid transfer protein that facilitates the exchange of cholesterol for PI4P between the endoplasmic reticulum (ER) and the ROs. The accumulation of cholesterol in the RO membranes is crucial for their structural integrity and function in viral replication.

By inhibiting PI4KIIIβ, BF738735 prevents the initial PI4P production, thereby disrupting the entire downstream cascade of OSBP recruitment and cholesterol accumulation, leading to the collapse of the viral replication niche.

Figure 1: Signaling pathway of PI4KIIIβ in viral replication and its inhibition by BF738735.

Quantitative Data Summary

The efficacy and selectivity of BF738735 have been characterized through various in vitro assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of BF738735 against PI4K Isoforms

Target Kinase	IC50 (nM)	Selectivity (over PI4KIIIβ)
PI4KIIIβ	5.7	-
PI4KIIIα	1700	~300-fold

Data compiled from multiple sources indicating high selectivity for the beta isoform.[1][2][3]

Table 2: Antiviral Activity of BF738735 against various Enteroviruses and Rhinoviruses

Virus	EC50 (nM)
Human Rhinovirus 2 (HRV2)	9
Human Rhinovirus 9 (HRV9)	6
Human Rhinovirus 14 (HRV14)	31
Human Rhinovirus 15 (HRV15)	21
Human Rhinovirus 29 (HRV29)	5
Human Rhinovirus 39 (HRV39)	4
Coxsackievirus B3 (CVB3)	15
Poliovirus 1 (PV1)	19
Enterovirus 71 (EV71)	11

EC50 values represent the concentration required to inhibit viral replication by 50%.[1][4]

Table 3: Cytotoxicity Profile of BF738735

Cell Line	CC50 (µM)
HeLa Rh	>10
BGM	11-65

CC50 values represent the concentration required to cause a 50% reduction in cell viability. The high CC50 values relative to EC50 values indicate a high selectivity index.[1][2]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the antiviral activity and mechanism of action of BF738735.

In Vitro PI4KIIIβ Kinase Assay

This assay measures the direct inhibitory effect of BF738735 on the enzymatic activity of PI4KIIIβ.

Objective: To determine the IC50 value of BF738735 against PI4KIIIβ.

Materials:

• Recombinant human PI4KIIIβ

• Phosphatidylinositol (PI) and Phosphatidylserine (PS) substrate

• Kinase assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• [γ-³³P]ATP

• BF738735

• Phosphoric acid (to terminate the reaction)

• Scintillation counter

Procedure:

• Prepare serial dilutions of BF738735 in DMSO and then dilute in kinase assay buffer.

• In a reaction plate, combine the recombinant PI4KIIIβ enzyme and the PI/PS substrate in the kinase assay buffer.

• Add the diluted BF738735 or DMSO (vehicle control) to the enzyme/substrate mixture and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of cold ATP and [γ-³³P]ATP.

• Incubate the reaction at 30°C for a specific duration (e.g., 60-90 minutes).

• Terminate the reaction by adding phosphoric acid.

• Transfer the reaction mixture to a filter plate that captures the radiolabeled lipid product.

• Wash the filter plate to remove unincorporated [γ-³³P]ATP.

• Measure the incorporated radioactivity using a scintillation counter.

• Calculate the percent inhibition for each BF738735 concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Figure 2: Experimental workflow for the in vitro PI4KIIIβ kinase assay.

Antiviral Cytopathic Effect (CPE) Reduction Assay

This cell-based assay determines the efficacy of BF738735 in protecting host cells from virus-induced cell death.

Objective: To determine the EC50 and CC50 values of BF738735.

Materials:

• Susceptible host cell line (e.g., HeLa, Vero)

• Virus stock (e.g., Rhinovirus, Coxsackievirus)

• Cell culture medium (e.g., MEM with 2% FBS)

• BF738735

• Cell viability reagent (e.g., MTS, CellTiter-Glo)

• 96-well plates

• Plate reader

Procedure:

• Seed host cells in 96-well plates and incubate overnight to form a monolayer.

• Prepare serial dilutions of BF738735 in cell culture medium.

• For EC50 determination, remove the growth medium from the cells and infect with a pre-titered amount of virus (e.g., 100 TCID50) for 1-2 hours.

• After the infection period, remove the virus inoculum and add the medium containing the serial dilutions of BF738735. Include virus control (no compound) and cell control (no virus, no compound) wells.

• For CC50 determination, add the serial dilutions of BF738735 to uninfected cells.

• Incubate the plates for 3-5 days, until significant CPE is observed in the virus control wells.

• Add the cell viability reagent to all wells according to the manufacturer's instructions.

• Incubate for the recommended time and then measure the absorbance or luminescence using a plate reader.

• Calculate the percentage of cell viability for each concentration. For EC50, this reflects the protection from viral CPE. For CC50, this reflects the compound's toxicity.

• Determine the EC50 and CC50 values using non-linear regression analysis.

References

• 1. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io:443]
• 2. Oxysterol-binding protein (OSBP) is required for the perinuclear localization of intra-Golgi v-SNAREs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reframeDB [reframedb.org]
• 4. Related Videos - PI(4,5)P2 Imaging Using a GFP Reporter in Living Cells [visualize.jove.com]

The Central Role of Phosphatidylinositol 4-Kinase IIIβ (PI4KIIIβ) in Viral Replication: Mechanisms, Experimental Approaches, and Therapeutic Opportunities

For Immediate Distribution

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) is a host lipid kinase that has emerged as a critical cellular factor exploited by a wide range of positive-strand RNA viruses. This enzyme catalyzes the synthesis of phosphatidylinositol 4-phosphate (PI4P), a key phosphoinositide that helps define organelle identity and regulate intracellular trafficking. Numerous viruses, including picornaviruses (e.g., enterovirus, rhinovirus) and coronaviruses, hijack PI4KIIIβ to generate PI4P-enriched membranous structures that serve as the scaffold for their replication organelles. This subversion of a fundamental cellular process is essential for efficient viral RNA synthesis. Consequently, PI4KIIIβ has become a promising, host-oriented target for broad-spectrum antiviral therapies. This technical guide provides an in-depth overview of the molecular mechanisms of PI4KIIIβ in viral replication, summarizes key quantitative data, details essential experimental protocols for its study, and discusses its potential as a therapeutic target.

Introduction to PI4KIIIβ and Its Cellular Function

Phosphoinositides are a class of minor phospholipids that play major roles in cell signaling and membrane trafficking. Their phosphorylation state, which is tightly controlled by a suite of kinases and phosphatases, creates distinct lipid microenvironments on the surface of organelles. Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ or PI4KB) is one of four mammalian phosphatidylinositol 4-kinases. In uninfected cells, PI4KIIIβ is predominantly localized to the Golgi apparatus, where it is responsible for generating the majority of the organelle's PI4P pool. This PI4P landscape is crucial for maintaining Golgi structure and facilitating vesicle-mediated transport through the secretory pathway. Given its central role in membrane dynamics, it is not surprising that numerous viral pathogens have evolved strategies to co-opt PI4KIIIβ to support their own replication cycles.

Mechanisms of PI4KIIIβ Hijacking by Viruses

The core strategy employed by viruses is the recruitment of PI4KIIIβ to specific intracellular membranes, leading to the localized, high-level synthesis of PI4P. These PI4P-enriched membranes then act as platforms to recruit other components of the viral replication machinery.

Picornaviruses: A Tale of Two Recruitment Strategies

Members of the Picornaviridae family, which includes enteroviruses (e.g., Poliovirus, Coxsackievirus, Enterovirus 71) and rhinoviruses, are heavily dependent on PI4KIIIβ for their replication.[1] The small, non-structural viral protein 3A is the primary driver of PI4KIIIβ recruitment.[2] However, the precise mechanism of this recruitment is complex and can differ between viral genera.

• The ACBD3-Mediated Pathway: For many picornaviruses, including Aichi virus (genus Kobuvirus), Enterovirus 71, and Poliovirus, the 3A protein interacts with the host Golgi adaptor protein ACBD3.[3][4][5][6] ACBD3, in turn, forms a complex with PI4KIIIβ.[3][7] This creates a ternary complex (Viral 3A-ACBD3-PI4KIIIβ) that relocalizes the kinase to the nascent replication organelles, driving PI4P production.[8] Knockdown of ACBD3 by siRNA has been shown to prevent the replication of both Aichi virus and poliovirus.[3]

• A Divergent Mechanism for Coxsackievirus: Intriguingly, studies on Coxsackievirus B3 (CVB3) have shown that its recruitment of PI4KIIIβ is independent of ACBD3 and another pathway involving the host factors GBF1 and Arf1, suggesting a more direct or alternative recruitment mechanism is at play for some enteroviruses.[9]

The resulting accumulation of PI4P at these sites is thought to help recruit the viral RNA-dependent RNA polymerase (3Dpol), thereby concentrating all the necessary components for efficient genome synthesis.[6]

Fig. 1: PI4KIIIβ recruitment by Picornaviruses via the ACBD3 adaptor protein.

Coronaviruses: A Role in Viral Entry

For some coronaviruses, such as SARS-CoV, PI4KIIIβ plays a critical role during the early stages of infection.[10] Studies using pseudoviruses have shown that knockdown of PI4KIIIβ or its pharmacological inhibition strongly blocks viral entry.[11] This effect is not due to a disruption of virus binding to the ACE2 receptor or internalization, but rather occurs at a later step, at or before the fusion of the virus with the late endosome membrane.[10] The data suggest that a PI4P-rich lipid microenvironment, generated by PI4KIIIβ, is essential for a successful fusion event.[10][11]

Fig. 2: PI4KIIIβ is essential for SARS-CoV entry at the fusion step.

Hepatitis C Virus (HCV): A Complex Interplay

The role of PI4-kinases in HCV replication is well-established, but more complex. While PI4KIIIβ is involved, particularly in the secretion of new viral particles, most evidence points to its isoform, PI4KIIIα (PI4KA), as the dominant player in forming the HCV "membranous web" where RNA replication occurs.[12][13][14] The HCV non-structural protein NS5A directly interacts with and activates PI4KIIIα, leading to a dramatic increase in PI4P on ER-derived membranes.[1][15] Silencing PI4KIIIβ inhibits HCV infection but does not appear to disturb the formation of the membranous web itself.[1]

Quantitative Analysis of PI4KIIIβ Inhibition

The essential role of PI4KIIIβ in the viral life cycle makes it an attractive target for antiviral drugs. A variety of small molecule inhibitors have been developed and tested, providing quantitative data on their efficacy.

Table 1: Potency of PI4KIIIβ Inhibitors Against Kinase Activity and Viral Replication

Compound/Inhibitor	Target	IC₅₀ (nM)	Virus	EC₅₀ (nM)	Cell Line	Citation
BF738735	PI4KIIIβ	-	hRV14	~100-1000	-	[16]
Bithiazole Cpd. 4a	PI4KIIIβ	1300	hRV14	540	HeLa	[16][17]
Bithiazole Cpd. 4d	PI4KIIIβ	1700	ZIKV	1800	Vero E6	[16][18]
Inhibitor 7f	PI4KIIIβ	16	hRV-B14	8	H1HeLa	[19]
Inhibitor 7f	PI4KIIIα	>10,000	hRV-A16	6.8	H1HeLa	[19]

IC₅₀ (Half-maximal inhibitory concentration) reflects the potency against the purified enzyme. EC₅₀ (Half-maximal effective concentration) reflects the potency in a cell-based viral replication assay.

Table 2: Effect of siRNA-Mediated Knockdown of Host Factors on Viral Replication

Host Factor Target	Virus	% Inhibition of RNA Replication	Citation
PI4KIIIβ	Aichi Virus	99%	[1]
ACBD3	Aichi Virus	70%	[1]

Key Experimental Protocols

Studying the virus-PI4KIIIβ interface requires a combination of virological, biochemical, and cell biology techniques. Below are detailed methodologies for key experiments.

Protocol: siRNA-Mediated Knockdown for Target Validation

This method is used to confirm that PI4KIIIβ is essential for viral replication. By reducing the cellular levels of PI4KIIIβ mRNA, protein expression is suppressed, and the effect on the virus can be quantified.

Methodology:

• Cell Seeding: Plate host cells (e.g., HeLa, Vero E6) in 6-well or 12-well plates to achieve 50-70% confluency on the day of transfection.[20]

• siRNA Preparation: Dilute PI4KIIIβ-targeting siRNA and a non-targeting control siRNA in serum-free medium (e.g., Opti-MEM). In a separate tube, dilute a transfection reagent (e.g., Lipofectamine RNAiMAX).

• Transfection: Combine the diluted siRNA and transfection reagent, incubate for 15-20 minutes at room temperature to allow complex formation. Add the complexes dropwise to the cells.[20]

• Incubation: Incubate cells for 48-72 hours to allow for mRNA and protein knockdown.

• Validation & Infection: Harvest a subset of cells to validate knockdown via Western Blot or qPCR.[21] Infect the remaining cells with the virus of interest at a defined Multiplicity of Infection (MOI).

• Quantification: At a set time post-infection (e.g., 8, 12, or 24 hours), harvest the supernatant or cell lysate. Quantify viral replication via plaque assay, TCID₅₀, or RT-qPCR for viral RNA. A significant reduction in viral titer or RNA in PI4KIIIβ-knockdown cells compared to the control indicates dependency.[22]

Fig. 3: Experimental workflow for siRNA knockdown validation.

Protocol: In Vitro PI4KIIIβ Kinase Inhibition Assay

This biochemical assay directly measures the ability of a compound to inhibit the enzymatic activity of PI4KIIIβ. The ADP-Glo™ Kinase Assay is a common method.[23][24]

Methodology:

• Reaction Setup: In a 384-well plate, add kinase buffer, recombinant human PI4KIIIβ enzyme, the lipid substrate (Phosphatidylinositol), and varying concentrations of the test inhibitor.

• Initiate Reaction: Start the kinase reaction by adding ATP. Incubate at room temperature for a defined period (e.g., 60 minutes).

• Stop Reaction & Deplete ATP: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes.

• Signal Generation: Add Kinase Detection Reagent. This converts the ADP produced by the kinase reaction back into ATP, which is then used by a luciferase/luciferin reaction to produce a luminescent signal. Incubate for 30 minutes.

• Measurement: Read the luminescence on a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus to the kinase activity.

• Analysis: Plot the signal against the inhibitor concentration and fit to a dose-response curve to determine the IC₅₀ value.

Fig. 4: Workflow for an in vitro luminescence-based kinase assay.

Protocol: Immunofluorescence Staining for Cellular PI4P

This imaging technique allows for the visualization and semi-quantification of PI4P pools within cells, revealing how viral infection alters their distribution.

Methodology:

• Cell Culture: Grow adherent cells on glass coverslips in a culture plate. Infect with virus or treat with inhibitors as required.

• Fixation: Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[25]

• Permeabilization & Blocking: Wash cells with PBS. Permeabilize the cell membranes with a gentle detergent like 0.01% digitonin (to preserve organelle structure) and block non-specific antibody binding with 5% goat serum for 45 minutes.[25][26]

• Primary Antibody: Incubate the cells with a primary antibody specific for PI4P (e.g., mouse anti-PI4P IgM) overnight at 4°C. A co-stain for a viral protein (e.g., rabbit anti-3A) can also be included.[27]

• Secondary Antibody: Wash cells thoroughly. Incubate with fluorescently-labeled secondary antibodies (e.g., Goat anti-Mouse IgM Alexa Fluor 488 and Goat anti-Rabbit IgG Alexa Fluor 594) for 1-2 hours at room temperature, protected from light.

• Mounting and Imaging: Wash cells, stain nuclei with DAPI, and mount the coverslips onto microscope slides. Image using a confocal microscope to visualize the subcellular localization of PI4P relative to viral proteins or cellular organelles.[26]

Protocol: Luciferase-Based Viral Replicon Assay

Replicon assays measure viral RNA replication independent of entry and egress, making them ideal for studying replication-specific inhibitors.[28] They utilize a modified viral genome that lacks structural genes but contains a reporter gene, like luciferase.[29][30]

Methodology:

• Replicon RNA: In vitro transcribe the replicon RNA from a linearized DNA template.

• Electroporation: Transfect the replicon RNA into susceptible host cells (e.g., Huh-7 for HCV) via electroporation.

• Plating and Treatment: Immediately plate the electroporated cells into 96-well plates containing serial dilutions of the test compound.

• Incubation: Incubate the plates for 48-72 hours to allow for RNA replication and luciferase expression.[31]

• Lysis and Readout: Lyse the cells and add a luciferase substrate. Measure the resulting luminescence using a plate reader.

• Analysis: The luciferase signal is proportional to the level of viral RNA replication. Calculate the EC₅₀ of the compound by plotting the signal against concentration.[32]

Protocol: Co-immunoprecipitation (Co-IP) for Virus-Host Interactions

Co-IP is used to demonstrate a physical association between a viral protein (e.g., 3A) and a host protein (e.g., PI4KIIIβ or ACBD3) within the cell.[33][34]

Methodology:

• Cell Lysate Preparation: Infect cells with the virus or transfect with a plasmid expressing a tagged viral protein (e.g., 3A-FLAG). Lyse the cells in a non-denaturing Co-IP lysis buffer containing protease inhibitors.[35]

• Pre-clearing: Incubate the lysate with Protein A/G agarose beads to remove proteins that non-specifically bind to the beads.

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody against the protein of interest (the "bait," e.g., anti-FLAG antibody) overnight at 4°C. A control IP with a non-specific IgG should be run in parallel.

• Complex Capture: Add fresh Protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours to capture the antibody-protein complexes.[35]

• Washing: Pellet the beads by centrifugation and wash them several times with wash buffer to remove non-specifically bound proteins.[35]

• Elution and Analysis: Elute the bound proteins from the beads using SDS-PAGE loading buffer and boiling. Analyze the eluates by Western blotting, probing for the bait protein (3A-FLAG) and the suspected interacting partner or "prey" (PI4KIIIβ).[36][37] A band for PI4KIIIβ in the 3A-FLAG IP lane, but not in the IgG control lane, indicates an interaction.

PI4KIIIβ as a Broad-Spectrum Antiviral Target

Targeting a host factor like PI4KIIIβ offers a compelling strategy for antiviral development. Because many different viruses rely on the same host protein, inhibitors can have broad-spectrum activity.[16][17] Furthermore, targeting a host protein presents a higher genetic barrier to the development of viral resistance compared to drugs that target viral enzymes directly.

However, challenges remain. Since PI4KIIIβ is an essential host protein, its long-term inhibition could lead to host toxicity. Indeed, some studies with potent PI4KIIIβ inhibitors have reported in vivo toxicity, suggesting a narrow therapeutic window. The development of resistance, though less frequent, can still occur through mutations in the viral protein (e.g., 3A) that alter its interaction with the host factor or reduce its dependency on it.

Conclusion and Future Directions

PI4KIIIβ is unequivocally a master regulator of membrane dynamics that has been successfully co-opted by numerous RNA viruses to facilitate their replication. The creation of PI4P-rich replication organelles is a cornerstone of the life cycle for picornaviruses and plays a key role in the entry of coronaviruses. The detailed mechanisms of PI4KIIIβ recruitment and activation continue to be an active area of research, with significant diversity observed even within the same viral family.

Future research should focus on:

• Elucidating the precise molecular interactions that allow viral proteins to recruit and modulate PI4KIIIβ activity.

• Developing highly selective PI4KIIIβ inhibitors with improved safety profiles suitable for in vivo use.

• Exploring combination therapies that pair a host-targeting agent like a PI4KIIIβ inhibitor with a direct-acting antiviral to maximize efficacy and minimize the risk of resistance.

Understanding and exploiting the virus-PI4KIIIβ interface will continue to provide invaluable insights into viral pathogenesis and pave the way for novel, broad-spectrum therapeutic interventions.

References

• 1. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Secretory Carrier Membrane Protein 3 Interacts with 3A Viral Protein of Enterovirus and Participates in Viral Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]
• 5. journals.asm.org [journals.asm.org]
• 6. embopress.org [embopress.org]
• 7. The Molecular Basis of Aichi Virus 3A Protein Activation of Phosphatidylinositol 4 Kinase IIIβ, PI4KB, through ACBD3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ACBD3-mediated recruitment of PI4KB to picornavirus RNA replication sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dynamic Lipid Landscape of Picornavirus Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phosphatidylinositol 4-Kinase IIIβ Is Required for Severe Acute Respiratory Syndrome Coronavirus Spike-mediated Cell Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Phosphatidylinositol 4-kinase IIIβ is required for severe acute respiratory syndrome coronavirus spike-mediated cell entry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Regulatory Role of Phospholipids in Hepatitis C Virus Replication and Protein Function [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Hepatitis C Virus Stimulates the Phosphatidylinositol 4-Kinase III Alpha-Dependent Phosphatidylinositol 4-Phosphate Production That Is Essential for Its Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Bithiazole Inhibitors of Phosphatidylinositol 4-Kinase (PI4KIIIβ) as Broad-Spectrum Antivirals Blocking the Replication of SARS-CoV-2, Zika Virus, and Human Rhinoviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Knockdown of Target Genes by siRNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 21. siRNA knockdown validation 101: Incorporating negative controls in antibody research - PMC [pmc.ncbi.nlm.nih.gov]
• 22. siRNA Knockdown | Proteintech Group [ptglab.com]
• 23. A homogeneous and nonisotopic assay for phosphatidylinositol 4-kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. biorxiv.org [biorxiv.org]
• 26. researchgate.net [researchgate.net]
• 27. Immunofluorescence staining of phosphoinositides in primary mouse hippocampal neurons in dissociated culture - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Viral Subgenomic Replicon Analysis - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 29. High-Throughput Assays Using a Luciferase-Expressing Replicon, Virus-Like Particles, and Full-Length Virus for West Nile Virus Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]
• 32. High-throughput assays using a luciferase-expressing replicon, virus-like particles, and full-length virus for West Nile virus drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Co-immunoprecipitation Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 34. Analysis of the Virus-Host Protein-Protein Interaction via Co-Immunoprecipitation (Co-IP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 35. assaygenie.com [assaygenie.com]
• 36. Evaluation of a Bead-Free Coimmunoprecipitation Technique for Identification of Virus–Host Protein Interactions Using High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 37. Analysis of the Virus–Host Protein–Protein Interaction via Co-Immunoprecipitation (Co-IP) | Springer Nature Experiments [experiments.springernature.com]

An In-depth Technical Guide to the Discovery and Development of BF738735

Introduction: BF738735 is a potent, broad-spectrum antiviral compound identified as a selective inhibitor of the host cell factor Phosphatidylinositol 4-kinase III beta (PI4KIIIβ). Its discovery represents a significant advancement in the pursuit of host-targeted antiviral therapies, which offer potential advantages such as a higher barrier to resistance and activity against a wide range of viruses. This document provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and key experimental protocols for BF738735.

Discovery and Lead Optimization

BF738735 was discovered through a systematic screening and optimization process. The initial hit was identified from a BioFocus SoftFocus® kinase inhibitor library by screening against a Hepatitis C Virus (HCV) genotype 1b replicon.[1] This led to the identification of the imidazopyrazine scaffold as a promising starting point.

Subsequent medicinal chemistry efforts focused on optimizing the potency of this series. The primary target for tracking potency optimization was Human Rhinovirus 14 (HRV14) in a Hela Rh cell line.[1] The synthetic route was designed to be flexible, allowing for variations at the 3- and 8-positions of the core scaffold, which ultimately led to the identification of BF738735 as a highly potent analogue.[1]

Caption: Discovery and optimization workflow for BF738735.

Mechanism of Action

The antiviral activity of BF738735 is not directed at a viral protein but rather a host cell lipid kinase, PI4KIIIβ.[1] This enzyme is crucial for the replication of many positive-sense single-stranded RNA (+ssRNA) viruses, including enteroviruses and HCV.[1]

PI4KIIIβ generates phosphatidylinositol 4-phosphate (PI4P) on cellular membranes. Viruses co-opt this process to build their replication organelles (ROs)—membranous structures essential for viral RNA replication. BF738735 inhibits PI4KIIIβ, leading to a dose-dependent decrease in PI4P levels.[2] This disruption prevents the localization of other host factors, such as the oxysterol-binding protein (OSBP), which is responsible for shuttling cholesterol to the ROs.[2] The resulting lack of essential lipids stalls the formation of functional replication organelles, thereby halting viral replication.[2][3]

Caption: BF738735 inhibits host PI4KIIIβ to block viral replication.

In Vitro Profile

BF738735 demonstrates potent and broad-spectrum antiviral activity against a wide range of enteroviruses and rhinoviruses, with 50% effective concentrations (EC₅₀) typically in the low nanomolar range.[4][5] Its cytotoxicity is low, resulting in high selectivity indices.[4][5]

Table 1: In Vitro Antiviral Activity of BF738735

Virus/Serotype	Cell Line	EC₅₀ (nM)	CC₅₀ (µM)	Selectivity Index (SI)
Human Rhinovirus 14 (HRV14)	Hela Rh	31	>10	>322
Human Rhinovirus 2 (HRV2)	-	9	-	-
Coxsackievirus B3 (CVB3)	-	-	11 - 65	-
Coxsackievirus B4 (CVB4)	-	-	-	-
Poliovirus	-	-	-	-
Enterovirus 71 (EV71)	-	-	-	-
HCV Genotype 1b Replicon	Huh 5.2	56	>10	>178

Data compiled from multiple sources.[1][4][5] A consistent EC₅₀ range of 4-71 nM is reported across all tested enteroviruses and rhinoviruses.[4][5]

Kinase Selectivity

The compound is a highly selective inhibitor of PI4KIIIβ. It shows approximately 300-fold greater potency for the beta isoform compared to the alpha isoform.[4] When screened against a panel of 150 other cellular kinases at a concentration of 10 µM, inhibition was less than 10%, highlighting its specificity.[4][5]

Table 2: Kinase Inhibitory Profile of BF738735

Kinase Target	IC₅₀
PI4KIIIβ	5.7 nM
PI4KIIIα	1700 nM (1.7 µM)
Other Lipid Kinases (Panel)	>10,000 nM (>10 µM)

Data compiled from multiple sources.[1][2][4][5]

Preclinical In Vivo Studies

In vivo evaluation was conducted in a mouse model of Coxsackievirus B4 (CVB4)-induced pancreatitis.[4] BF738735 was well-tolerated and demonstrated good plasma levels. The study showed a dose-dependent antiviral effect, with complete inhibition of viral activity observed at the higher dose.[4][5]

Table 3: In Vivo Efficacy in CVB4-Induced Pancreatitis Model

Administration Route	Dose (mg/kg)	Outcome
Intravenous	1	-
Oral	5	Partial inhibition of viral activity
Oral	25	Complete inhibition of viral activity

Data is for reference only and based on published preclinical studies.[4][5]

Experimental Protocols

This protocol outlines the method to determine the in vitro inhibitory activity of BF738735 against PI4KIIIβ.

• Reagents & Preparation :

  • Recombinant PI4KIIIβ enzyme.

  • Substrate: Phosphatidylinositol (PI) and Phosphatidylserine (PS) diluted in buffer containing Triton X-100.

  • ATP Mix: A mixture of standard ATP and [γ-³³P]ATP (0.25 µCi).

  • Test Compound: Serial dilutions of BF738735.

  • Termination Solution: Phosphoric acid.

• Procedure :

  • The enzyme and substrate are combined in a reaction plate.

  • The test compound (BF738735) is added to the wells.

  • The reaction is initiated by the addition of the ATP mix.

  • The plate is incubated for 75-90 minutes at 30°C.

  • The reaction is terminated by adding phosphoric acid.

• Detection & Analysis :

  • Incorporated radioactivity (³³P) is measured using a microplate scintillation counter (e.g., TopCount NXT).

  • Data is converted to percent inhibition relative to untreated controls, and the IC₅₀ value is calculated.[4]

This workflow describes the parallel determination of antiviral efficacy and cytotoxicity.

• Cell Plating : Plate a suitable host cell line (e.g., HeLa, BGM) in 96-well plates and incubate to allow for cell adherence.

• Antiviral Arm (EC₅₀) :

  • Infect cells with the virus (e.g., CVB3) at a specified multiplicity of infection (e.g., 100 CCID₅₀) for 2 hours.

  • Remove the virus inoculum.

  • Add fresh medium containing serial dilutions of BF738735.

• Cytotoxicity Arm (CC₅₀) :

  • To parallel plates of uninfected cells, add medium containing the same serial dilutions of BF738735.

• Incubation : Incubate both sets of plates for 3 to 4 days.

• Quantification :

  • Replace the medium in all plates with a viability reagent (e.g., CellTiter 96 AQueous One solution).

  • Measure absorbance (e.g., at 490 nm) after incubation as per the manufacturer's instructions.

• Data Analysis :

  • For the EC₅₀, calculate the concentration that inhibits the viral cytopathic effect by 50% compared to untreated, infected controls.

  • For the CC₅₀, calculate the concentration that reduces cell viability by 50% compared to untreated, uninfected controls.[4]

Caption: Workflow for determining EC₅₀ and CC₅₀ values.

Conclusion and Future Directions

BF738735 is a highly potent and selective preclinical antiviral candidate with a novel host-targeted mechanism of action. Its broad-spectrum activity against enteroviruses and a high barrier to resistance make it a valuable tool for research and a promising lead for further drug development.[1] The primary advantage of targeting a host factor like PI4KIIIβ is the potential to develop broad-spectrum antivirals that are less susceptible to viral mutations.[6] However, the clinical translation of PI4KIIIβ inhibitors requires careful consideration of the therapeutic index, as inhibiting a host kinase could lead to side effects, such as potential reductions in T-cell counts.[1] Further studies are necessary to fully define the safety profile and therapeutic window for this class of compounds in a clinical setting.

References

• 1. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Frontiers | Enterovirus Replication Organelles and Inhibitors of Their Formation [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 6. researchgate.net [researchgate.net]

Unveiling the Potent and Selective Inhibition of PI4KIIIβ by BF738735: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selective inhibition of Phosphatidylinositol 4-Kinase Type III Beta (PI4KIIIβ) by the compound BF738735. The document details the quantitative selectivity of BF738735 for PI4KIIIβ over its alpha isoform (PI4KIIIα), outlines the experimental methodologies used for this determination, and visualizes the relevant biological pathways and experimental workflows.

Core Data: Selectivity Profile of BF738735

BF738735 has been identified as a potent and highly selective inhibitor of PI4KIIIβ. This selectivity is crucial for its utility as a chemical probe to dissect the specific roles of PI4KIIIβ in various cellular processes and as a potential therapeutic agent. The inhibitory activity of BF738735 is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.

The compound demonstrates a significant difference in potency against PI4KIIIβ compared to PI4KIIIα, as summarized in the table below.

Target Kinase	IC50 Value	Selectivity (over PI4KIIIβ)
PI4KIIIβ	5.7 nM[1][2][3][4][5]	1x
PI4KIIIα	1.7 µM (1700 nM)[1][2][3][6]	~300x[1][2]

This approximately 300-fold higher potency for PI4KIIIβ underscores the remarkable selectivity of BF738735.[1][2] Furthermore, when tested against a broader panel of 150 cellular kinases, including 13 lipid kinases, at a concentration of 10 µM, BF738735 showed less than 10% inhibition for all other kinases, confirming its high specificity for PI4KIIIβ.[2]

Experimental Protocols

The determination of the IC50 values for BF738735 against PI4KIIIα and PI4KIIIβ was achieved through a radiometric in vitro kinase assay. This method directly measures the enzymatic activity of the kinases by quantifying the incorporation of a radiolabeled phosphate group onto a substrate.

PI4K In Vitro Activity Assay

This protocol outlines the general steps for determining the in vitro activity of PI4KIIIα and PI4KIIIβ in the presence of an inhibitor.

1. Reagents and Materials:

• Recombinant PI4KIIIβ or PI4KIIIα enzyme.

• Substrate: Phosphatidylinositol (PI) and Phosphatidylserine (PS) vesicles.

• Assay Buffer: Containing Triton X-100.

• ATP solution.

• Radiolabeled ATP: [γ-33P]ATP.

• Inhibitor: BF738735 at various concentrations.

• Termination Solution: Phosphoric acid.

• Scintillation counter (e.g., TopCount NXT microplate scintillation counter).

2. Assay Procedure:

• Dilute the recombinant PI4KIIIβ or PI4KIIIα enzyme and the PI-PS substrate in the assay buffer.

• Add the inhibitor (BF738735) at a range of concentrations to the enzyme/substrate mixture. Include a control with no inhibitor.

• Initiate the kinase reaction by adding a mixture of ATP and [γ-33P]ATP.

• Incubate the reaction mixture at 30°C for a defined period (e.g., 75 to 90 minutes).

• Terminate the reaction by adding phosphoric acid.

• Measure the amount of incorporated radioactivity using a scintillation counter.

• Convert the raw data to the percent inhibition relative to the control (no inhibitor) for each inhibitor concentration.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[2]

Visualizing the Landscape: Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the biological context and the experimental process, the following diagrams have been generated using the DOT language for Graphviz.

Signaling Pathways of PI4KIIIα and PI4KIIIβ

Phosphatidylinositol 4-kinases are crucial enzymes that phosphorylate phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate (PI4P), a key signaling lipid.[7] While both PI4KIIIα and PI4KIIIβ catalyze the same reaction, they are localized to different cellular compartments and are involved in distinct signaling pathways.

• PI4KIIIα is predominantly found at the plasma membrane , where it plays a critical role in maintaining the plasma membrane's identity and is involved in the synthesis of phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[8][9] Its recruitment to the plasma membrane is mediated by a complex of proteins including EFR3 and TTC7.[8]

• PI4KIIIβ is primarily localized to the Golgi apparatus .[10][11] It is involved in regulating membrane trafficking from the Golgi to the plasma membrane.[10] Its recruitment to the Golgi is facilitated by small GTPases like Arf1 and Rab11.[10][11]

Caption: Distinct localization and function of PI4KIIIα and PI4KIIIβ.

Experimental Workflow for Determining Kinase Selectivity

The process of determining the selectivity of a kinase inhibitor like BF738735 involves a systematic workflow, starting from the individual kinase assays to the final data analysis.

Caption: Workflow for determining IC50 values of kinase inhibitors.

Conclusion

BF738735 is a powerful research tool characterized by its potent and highly selective inhibition of PI4KIIIβ over PI4KIIIα. The quantitative data, derived from robust in vitro kinase assays, clearly establishes its selectivity profile. This makes BF738735 an invaluable compound for investigating the specific physiological and pathological roles of PI4KIIIβ, particularly in the context of viral replication and other cellular processes where this kinase is implicated. The detailed methodologies and visual representations provided in this guide are intended to support researchers in the effective application and interpretation of data related to this selective inhibitor.

References

• 1. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 4. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 5. BF738735|BF 738735;BF-738735 [dcchemicals.com]
• 6. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glpbio.com [glpbio.com]
• 8. PtdIns4P synthesis by PI4KIIIα at the plasma membrane and its impact on plasma membrane identity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adaptor proteins mediate CXCR4 and PI4KA crosstalk in prostate cancer cells and the significance of PI4KA in bone tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PI4KB - Wikipedia [en.wikipedia.org]
• 11. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Cellular Pathways Affected by BF738735

For Researchers, Scientists, and Drug Development Professionals

Abstract

BF738735 is a potent and highly selective small molecule inhibitor of Phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a crucial host cell factor for the replication of various RNA viruses. By targeting PI4KIIIβ, BF738735 effectively disrupts the formation of viral replication organelles, thereby exhibiting broad-spectrum antiviral activity, particularly against enteroviruses and rhinoviruses. This technical guide provides a comprehensive overview of the cellular pathways modulated by BF738735, detailed experimental protocols for its characterization, and a summary of its quantitative inhibitory and antiviral activities.

Introduction

Enteroviruses and rhinoviruses represent a significant burden on global health, causing a wide range of illnesses from the common cold to severe neurological diseases. The development of effective antiviral therapies has been challenging due to the high mutation rates of these viruses. A promising strategy is to target host cellular factors that are essential for viral replication, as this is expected to have a higher barrier to the development of resistance. BF738735 has emerged as a lead compound in this area, demonstrating potent inhibition of a key host lipid kinase, PI4KIIIβ.[1] This document serves as a technical resource for researchers engaged in the study of BF738735 and related compounds.

Core Cellular Pathway: PI4KIIIβ and Viral Replication

The primary cellular target of BF738735 is Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) .[1][2][3] This enzyme plays a critical role in the generation of phosphatidylinositol 4-phosphate (PI4P), a key phosphoinositide that acts as a lipid-based signaling molecule and a determinant of organelle identity, particularly at the Golgi apparatus.

Enteroviruses hijack the host cell's machinery to create specialized membranous structures called replication organelles (ROs) .[4][5] These ROs serve as the primary sites for viral RNA replication and are essential for the viral life cycle. The biogenesis of these ROs is a complex process that involves the extensive remodeling of cellular membranes and the recruitment of specific host proteins and lipids.

The central mechanism by which BF738735 exerts its antiviral effect is through the inhibition of PI4KIIIβ, which leads to a cascade of downstream effects disrupting the formation and function of viral ROs.

The PI4KIIIβ-PI4P-OSBP-Cholesterol Axis

• PI4KIIIβ Recruitment and PI4P Production: Upon enterovirus infection, viral proteins recruit host PI4KIIIβ to specific cellular membranes, leading to the localized synthesis and accumulation of PI4P.[5]

• OSBP Recruitment: The elevated levels of PI4P on these membranes serve as a docking site for Oxysterol-binding protein (OSBP) .[6] OSBP is a lipid transfer protein that moves between the endoplasmic reticulum (ER) and the Golgi apparatus.

• Cholesterol Shuttling: OSBP facilitates the transport of cholesterol from the ER to the PI4P-enriched membranes of the nascent replication organelles.[6] This process is driven by the counter-transport of PI4P back to the ER, where it is hydrolyzed.

• Replication Organelle Maturation: The accumulation of cholesterol is critical for the proper formation, structure, and function of the viral replication organelles, providing the necessary lipid environment for the assembly of the viral replication machinery.

By inhibiting PI4KIIIβ, BF738735 prevents the production of PI4P, thereby disrupting the recruitment of OSBP and the subsequent shuttling of cholesterol to the sites of viral replication.[6] This ultimately leads to the failure of RO formation and a potent block in viral RNA replication.[2]

Quantitative Data Summary

The following tables summarize the in vitro inhibitory and antiviral activities of BF738735.

Table 1: In Vitro Kinase Inhibitory Activity of BF738735

Target Kinase	IC50 (nM)	Selectivity (over PI4KIIIα)	Reference
PI4KIIIβ	5.7	~300-fold	[1][2]
PI4KIIIα	1700	-	[1][2]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Antiviral Activity of BF738735 against various Enteroviruses and Rhinoviruses

Virus	Cell Line	EC50 (nM)	Reference
Human Rhinovirus 14 (HRV14)	HeLa	31	[2]
Coxsackievirus B3 (CVB3)	Vero	15	[1]
Poliovirus 1 (PV1)	-	19	[1]
Enterovirus 71 (EV71)	-	11	[1]
Coxsackievirus A9 (CVA9)	Vero	21	[2]
General Entero- and Rhinoviruses	Various	4 - 71	[2][3]

EC50 (Half-maximal effective concentration) refers to the concentration of a drug that gives half-maximal response.

Table 3: Cytotoxicity of BF738735

Cell Line	CC50 (µM)	Selectivity Index (CC50/EC50)	Reference
Various	11 - 65	High	[2][3]

CC50 (Half-maximal cytotoxic concentration) is the concentration of a substance that kills 50% of cells in a given time.

Experimental Protocols

In Vitro PI4KIIIβ Kinase Activity Assay

This protocol describes a radiometric assay to determine the in vitro inhibitory activity of BF738735 against PI4KIIIβ.

Materials:

• Recombinant human PI4KIIIβ

• Phosphatidylinositol (PI) and Phosphatidylserine (PS) substrate (e.g., in a 1:1 ratio)

• [γ-³³P]ATP or [γ-³²P]ATP

• Kinase reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Triton X-100)

• BF738735 (or other test compounds)

• 96-well plates

• Scintillation counter

Procedure:

• Prepare a solution of PI/PS substrate in the kinase reaction buffer and sonicate briefly to form micelles.

• In a 96-well plate, add the recombinant PI4KIIIβ enzyme to the kinase reaction buffer.

• Add serial dilutions of BF738735 or control vehicle (e.g., DMSO) to the wells and pre-incubate with the enzyme for 10-15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of ATP and [γ-³³P]ATP (or [γ-³²P]ATP) to each well.

• Incubate the plate at 30°C for a defined period (e.g., 60-90 minutes), ensuring the reaction stays within the linear range.

• Terminate the reaction by adding a stop solution (e.g., 1 M HCl or a solution containing EDTA).

• Transfer the reaction mixture to a filter plate (e.g., phosphocellulose) that captures the phosphorylated lipid product.

• Wash the filter plate multiple times with a wash buffer (e.g., 75 mM phosphoric acid) to remove unincorporated radiolabeled ATP.

• Add scintillation fluid to the wells and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of BF738735 relative to the vehicle control and determine the IC50 value using appropriate software.

Antiviral Cytopathic Effect (CPE) Assay

This protocol is used to determine the antiviral efficacy of BF738735 by measuring the inhibition of virus-induced cell death.

Materials:

• Susceptible host cells (e.g., HeLa or BGM cells)

• Cell culture medium (e.g., MEM supplemented with 10% FBS, penicillin, and streptomycin)

• Enterovirus or Rhinovirus stock of known titer

• BF738735 (or other test compounds)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter 96 AQueous One Solution Reagent)

• Plate reader

Procedure:

• Seed host cells into 96-well plates at a density that will result in a confluent monolayer on the day of infection.

• On the following day, remove the growth medium and infect the cells with the virus at a multiplicity of infection (MOI) that causes complete cell death in 3-4 days (e.g., 100 CCID50).

• After a 1-2 hour adsorption period, remove the viral inoculum and wash the cells with serum-free medium.

• Add fresh medium containing serial dilutions of BF738735 or vehicle control to the wells. Include uninfected cells as a control for cell viability.

• Incubate the plates at 37°C in a CO₂ incubator for 3-4 days, or until complete cytopathic effect is observed in the virus-infected control wells.

• Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Calculate the percentage of cell protection for each compound concentration relative to the virus-infected and uninfected controls. Determine the EC50 value.

Cytotoxicity Assay

This assay is performed in parallel with the antiviral assay to determine the toxicity of BF738735 to the host cells.

Procedure:

• Seed host cells in a 96-well plate as described for the CPE assay.

• On the following day, add serial dilutions of BF738735 or vehicle control to the wells containing uninfected cells.

• Incubate the plates for the same duration as the antiviral assay (3-4 days).

• Measure cell viability using a cell viability reagent as described above.

• Calculate the percentage of cytotoxicity for each compound concentration relative to the untreated control cells and determine the CC50 value.

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. Frontiers | Enterovirus Replication Organelles and Inhibitors of Their Formation [frontiersin.org]
• 2. Origins of Enterovirus Replication Organelles Established by Whole-Cell Electron Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sterol transfer, PI4P consumption, and control of membrane lipid order by endogenous OSBP - PMC [pmc.ncbi.nlm.nih.gov]
• 4. studenttheses.uu.nl [studenttheses.uu.nl]
• 5. Making of Viral Replication Organelles by Remodeling Interior Membranes [mdpi.com]
• 6. journals.asm.org [journals.asm.org]

BF738735: A Technical Guide for the Study of Lipid Kinases

Introduction

BF738735 is a potent, cell-permeable, and highly selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ or PI4KB).[1][2][3] As a reversible, imidazo-pyrazine based compound, it serves as a critical tool for researchers investigating the roles of PI4KIIIβ in various cellular processes, most notably in the replication of a broad spectrum of viruses.[3][4][5] Its high selectivity and potent activity make it an invaluable asset for dissecting signaling pathways and for antiviral drug development.[2][5] This guide provides a comprehensive overview of BF738735, including its mechanism of action, quantitative activity data, relevant experimental protocols, and its application in biological systems.

Mechanism of Action

BF738735 exerts its biological effects through the direct inhibition of PI4KIIIβ, a lipid kinase responsible for phosphorylating phosphatidylinositol (PI) to generate phosphatidylinositol-4-phosphate (PI4P).[6] This process is hijacked by numerous positive-strand RNA viruses, including enteroviruses and rhinoviruses, which require an accumulation of PI4P at their replication organelles (ROs).[3][6] PI4P acts as a crucial lipid anchor, recruiting other host factors necessary for viral replication, such as the oxysterol-binding protein (OSBP), which facilitates cholesterol shuttling to the ROs.[3]

By inhibiting PI4KIIIβ, BF738735 dose-dependently decreases PI4P levels.[3] This disruption prevents the localization of OSBP to the replication organelles, thereby inhibiting cholesterol transport and ultimately blocking viral RNA replication.[1][3] Time-of-drug-addition studies have shown that BF738735 is effective both when added before and after viral infection, indicating its action is on the replication stage rather than the early stages of viral entry.[5]

Caption: BF738735 inhibits PI4KIIIβ, blocking PI4P production and viral replication.

Quantitative Data Summary

The efficacy and selectivity of BF738735 have been quantified across various assays. The data is summarized in the tables below for clarity and comparison.

Table 1: Kinase Inhibitory Activity of BF738735

Target Kinase	IC50 Value	Notes
PI4KIIIβ	5.7 nM	Primary target [1][2][5]
PI4KIIIα	1.7 µM	Over 300-fold less sensitive than PI4KIIIβ.[1][2][5]
Other Lipid Kinases	> 10 µM	Displayed excellent selectivity against a panel of other lipid kinases.[3][4][5]
Panel of 150 Cellular Kinases	< 10% inhibition at 10 µM	Demonstrates high specificity for PI4KIIIβ.[1][2]

Table 2: Antiviral and Cytotoxic Activity of BF738735

Virus / Cell Line	EC50 Range	CC50 Range	Selectivity Index
Enteroviruses & Rhinoviruses	4 - 71 nM	11 - 65 µM	High
Hepatitis C Virus (HCV) Genotype 1b	56 nM	Not Specified	Strong correlation with HRV activity.[5]
Coxsackievirus B3 (CVB3) RNA Replication Assay	77 nM	Not Specified	Comparable to multicycle assays.[1][2]

• IC50 (Half-maximal inhibitory concentration): The concentration of an inhibitor required to block 50% of the target enzyme's activity.

• EC50 (Half-maximal effective concentration): The concentration of a drug that gives half-maximal response (in this case, viral inhibition).[1]

• CC50 (Half-maximal cytotoxic concentration): The concentration of a substance that causes the death of 50% of cultured cells.[1]

• Selectivity Index (SI): Calculated as CC50 / EC50. A higher SI indicates a more favorable safety profile.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections describe the protocols for key experiments involving BF738735.

In Vitro Kinase Assay (PI4KIIIβ Inhibition)

This assay quantifies the direct inhibitory effect of BF738735 on PI4KIIIβ activity.

Methodology:

• Reaction Setup: Recombinant PI4KIIIβ enzyme and its substrate, a mixture of phosphatidylinositol (PI) and phosphatidylserine (PS), are diluted in a buffer containing Triton X-100.[1]

• Inhibitor Addition: Serial dilutions of BF738735 are added to the enzyme-substrate mixture.

• Reaction Initiation: The reaction is started by adding a mixture of ATP and [γ-³³P]ATP.[1]

• Incubation: The reaction mixture is incubated for 75-90 minutes at 30°C.[1]

• Termination: The reaction is stopped by the addition of phosphoric acid.[1]

• Measurement: The amount of incorporated radioactivity (³³P), corresponding to the amount of newly synthesized PI4P, is measured using a microplate scintillation counter.[1]

• Analysis: Data is converted to percent inhibition relative to untreated controls to determine the IC50 value.[1]

Caption: Workflow for determining the IC50 of BF738735 against PI4KIIIβ.

Antiviral and Cytotoxicity Assays (EC50 & CC50)

These cell-based assays determine the effective concentration for viral inhibition and the concentration at which the compound becomes toxic to the host cells.

Methodology:

• Cell Seeding: Plate host cells (e.g., HeLa, BGM) in 96-well plates and allow them to adhere.

• Infection (for EC50): Infect the cells with the virus of interest at a defined multiplicity of infection (e.g., 100 CCID50) for 2 hours.[1] After incubation, the virus is removed.

• Compound Addition: Add serial dilutions of BF738735 (e.g., 0.01 to 100 µM) to both infected (for EC50) and uninfected (for CC50) wells.[1]

• Incubation: Incubate the plates for 3 to 4 days to allow for multiple rounds of viral replication and/or for cytotoxic effects to manifest.[1]

• Viability Measurement: Replace the medium with a viability reagent such as CellTiter 96 AQueous One solution.[1]

• Readout: Measure the optical density at 490 nm after a short incubation. The signal is proportional to the number of viable cells.[1]

• Analysis: Calculate EC50 and CC50 values by plotting the percentage of cell protection (for EC50) or cell death (for CC50) against the compound concentration.

Caption: Parallel workflows for determining antiviral (EC50) and cytotoxic (CC50) concentrations.

In Vivo Studies

BF738735 has been evaluated in animal models to assess its tolerability and antiviral efficacy. In mice infected with coxsackievirus, the compound was well-tolerated and demonstrated good plasma levels.[1][2] Administration of BF738735 resulted in a dose-dependent inhibition of the virus, with a 25 mg/kg dose leading to complete inhibition and a 5 mg/kg dose showing partial inhibition.[2] These findings highlight the potential of BF738735 not only as a laboratory tool but also as a lead compound for developing therapeutic agents.

Conclusion

BF738735 is a highly specific and potent inhibitor of the lipid kinase PI4KIIIβ. Its well-characterized mechanism of action, involving the disruption of PI4P homeostasis and subsequent blockage of viral replication organelle function, makes it an exemplary tool for virology and cell biology research. The detailed quantitative data and established experimental protocols provide a solid foundation for its use in studying the roles of PI4KIIIβ in health and disease, particularly in the context of enterovirus and rhinovirus infections.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 4. PI4KIIIβ Inhibitor, BF738735 | Sigma-Aldrich [sigmaaldrich.com]
• 5. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]

Predicted Off-Target Effects of BF738735: An In-Depth Technical Guide

This technical guide provides a comprehensive overview of the predicted off-target effects of BF738735, a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ). The information is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of the compound's selectivity and potential for off-target activities.

Introduction

BF738735 is an imidazo-pyrazine based compound identified as a highly potent inhibitor of PI4KIIIβ, a host cell factor essential for the replication of various enteroviruses and other RNA viruses.[1][2] By targeting a host enzyme, BF738735 presents a broad-spectrum antiviral strategy with a high barrier to the development of viral resistance.[2] Understanding the selectivity profile and potential off-target interactions of BF738735 is critical for its development as a therapeutic agent. This document summarizes the available quantitative data on its off-target effects, details the experimental protocols used for these assessments, and provides visualizations of key pathways and workflows.

Data Presentation

The following tables summarize the quantitative data regarding the inhibitory activity and cytotoxicity of BF738735.

Table 1: Inhibitory Activity of BF738735 against Primary and Off-Target Kinases

Target	IC50 (nM)	Fold Selectivity vs. PI4KIIIβ	Reference
Primary Target
PI4KIIIβ	5.7	1x	[1][2][3]
Off-Targets
PI4KIIIα	1,700	~300x	[1][2][3]
Other Lipid Kinases	>10,000	>1750x	[2][4]

Table 2: Broad Kinase and Target Profiling of BF738735

Target Panel	Concentration Tested (µM)	Observed Inhibition	Reference
150 Cellular Kinases (including 13 lipid kinases)	10	<10% for all kinases	[1][3]
>400 Protein Kinases	Not specified	Highest activity in the low micromolar range	[2]
Various Enzymes, Receptors, and Ion Channels	1	No significant activity	[2]

Table 3: Cytotoxicity Profile of BF738735

Cell Lines	CC50 (µM)	Selectivity Index (CC50/EC50)	Reference
Various (unspecified)	11 - 65	High (generally >1000)	[1][2][3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

3.1. In Vitro Kinase Inhibition Assay (PI4KIIIα and PI4KIIIβ)

This protocol describes the method used to determine the in vitro inhibitory activity of BF738735 against PI4KIIIα and PI4KIIIβ.

• Enzyme and Substrate Preparation: Recombinant PI4KIIIβ or PI4KIIIα and their substrate, a mixture of phosphatidylinositol (PI) and phosphatidylserine (PS), are diluted in a buffer containing Triton X-100.

• Reaction Initiation: The kinase reaction is initiated by the addition of a mixture containing ATP and [γ-33P]ATP (0.25 µCi). The reaction mixture is incubated at 30°C for a period of 75 to 90 minutes.

• Reaction Termination: The reaction is stopped by the addition of phosphoric acid.

• Measurement of Kinase Activity: The amount of incorporated radioactivity, corresponding to the phosphorylation of the substrate, is measured using a TopCount NXT microplate scintillation counter.

• Data Analysis: The raw data are converted to the percent inhibition relative to control wells (containing vehicle, e.g., DMSO) to determine the IC50 value for BF738735.[1]

3.2. Cytotoxicity Assay

This protocol outlines the procedure for assessing the cytotoxicity of BF738735 in cell culture.

• Cell Plating: Cells are seeded in 96-well plates at an appropriate density.

• Compound Treatment: Serial dilutions of BF738735 are prepared and added to the cells.

• Incubation: The cells are incubated with the compound for a period of 3 to 4 days under standard cell culture conditions.

• Viability Assessment: After the incubation period, the culture medium is replaced with a solution containing a reagent such as CellTiter 96 AQueous One Solution (MTS assay). This reagent is converted by viable cells into a colored formazan product.

• Data Acquisition: The optical density at 490 nm is measured using a plate reader. The absorbance values are corrected for background absorbance from wells without cells.

• Data Analysis: The viability of treated cells is expressed as a percentage relative to untreated control cells, which are set to 100%. The 50% cytotoxic concentration (CC50) is then calculated from the dose-response curve.[1]

Mandatory Visualizations

The following diagrams visualize key concepts related to the action and analysis of BF738735.

Caption: Mechanism of BF738735 antiviral action.

Caption: Workflow for broad kinase profiling.

Caption: Logical diagram of BF738735 selectivity.

Discussion of Potential Off-Target Effects

The available data indicate that BF738735 is a highly selective inhibitor of PI4KIIIβ. The primary predicted off-target effect is the inhibition of the related isoform, PI4KIIIα.[1][2][3] However, this inhibition occurs at a concentration approximately 300 times higher than that required to inhibit PI4KIIIβ, suggesting a significant therapeutic window.[1][3]

Extensive screening against a panel of 150 cellular kinases, including 13 lipid kinases, revealed less than 10% inhibition at a high concentration of 10 µM, further underscoring the compound's specificity.[1][3] Similarly, profiling against a broader panel of over 400 protein kinases and a range of other enzymes, receptors, and ion channels did not identify any significant off-target activities at therapeutically relevant concentrations.[2]

While the direct kinase inhibition profile is clean, it is noteworthy that studies on HCV replicons resistant to BF738735 showed cross-resistance to a broad-spectrum PI3K inhibitor.[5] This could suggest a potential, indirect interaction with the PI3K signaling pathway, although this is not a result of direct inhibition of PI3 kinases by BF738735.[5] The low cytotoxicity of BF738735, with CC50 values significantly higher than its effective antiviral concentrations, results in a high selectivity index, indicating that the compound is well-tolerated by cells in vitro.[1][2][3]

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 5. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

BF738735: Application Notes and Protocols for In Vitro Antiviral Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor essential for the replication of a broad range of enteroviruses and rhinoviruses.[1][2] By targeting a host dependency factor rather than a viral protein, BF738735 presents a promising strategy for antiviral therapy with a potentially high barrier to resistance.[3] These application notes provide detailed protocols for in vitro antiviral assays to evaluate the efficacy of BF738735 and similar compounds.

Mechanism of Action: PI4KIIIβ Inhibition

Enteroviruses remodel host cell membranes to create specialized replication organelles (ROs). A crucial step in the formation of these ROs is the recruitment of the host lipid kinase PI4KIIIβ.[4][5] PI4KIIIβ catalyzes the phosphorylation of phosphatidylinositol to generate phosphatidylinositol 4-phosphate (PI4P) at the RO membranes. This accumulation of PI4P is essential for the recruitment of other factors necessary for viral RNA replication. BF738735 inhibits the kinase activity of PI4KIIIβ, thereby preventing the synthesis of PI4P at the ROs and ultimately blocking viral replication.[1][5]

Caption: BF738735 inhibits viral replication by targeting the host factor PI4KIIIβ.

Quantitative Antiviral Activity

The antiviral potency of BF738735 has been demonstrated against a wide array of enteroviruses and rhinoviruses. The tables below summarize the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) values obtained from in vitro assays.

Table 1: Antiviral Activity (EC50) of BF738735 against various Enteroviruses and Rhinoviruses

Virus Serotype	EC50 (nM)
Human Rhinovirus 14 (HRV14)	4
Human Rhinovirus 2 (HRV2)	5
Coxsackievirus B3 (CVB3)	15
Poliovirus 1	19
Poliovirus 2	13
Poliovirus 3	5
Enterovirus 71 (EV71)	11
Coxsackievirus A9 (CVA9)	21

Data compiled from multiple sources.[6]

Table 2: Cytotoxicity (CC50) of BF738735 in Various Cell Lines

Cell Line	CC50 (µM)
HeLa Rh	>100
BGM	65
Vero	11

Data compiled from multiple sources.[1][3]

Experimental Protocols

Two common in vitro assays to determine the antiviral efficacy of compounds like BF738735 are the Cytopathic Effect (CPE) Reduction Assay and the Viral Yield Reduction Assay.

Cytopathic Effect (CPE) Reduction Assay

This assay measures the ability of a compound to protect cells from the virus-induced cell death, or cytopathic effect.

Materials:

• Host cell line susceptible to the virus of interest (e.g., HeLa, Vero, or BGM cells)

• Complete cell culture medium (e.g., MEM with 10% FBS)

• Virus stock with a known titer

• BF738735 stock solution (in DMSO)

• 96-well cell culture plates

• CellTiter 96® AQueous One Solution Cell Proliferation Assay reagent (or similar MTS-based reagent)

• Plate reader

Protocol:

• Cell Seeding: Seed the 96-well plates with host cells at a density that will result in a confluent monolayer after 24 hours of incubation (e.g., 1 x 10^4 cells/well). Incubate at 37°C with 5% CO2.

• Compound Dilution: Prepare serial dilutions of BF738735 in cell culture medium. A typical concentration range to test is from 0.01 nM to 100 µM.[1] Also, prepare a vehicle control (medium with the same concentration of DMSO as the highest drug concentration).

• Infection and Treatment:

  • For antiviral activity (EC50 determination): Remove the cell culture medium from the wells and infect the cells with the virus at a multiplicity of infection (MOI) that causes complete CPE in 3-4 days (e.g., 100 CCID50).[1] After a 2-hour adsorption period, remove the virus inoculum and add the serially diluted BF738735.[1]

  • For cytotoxicity (CC50 determination): Do not infect the cells. Simply add the serially diluted BF738735 to the cell monolayers.

• Incubation: Incubate the plates for 3-4 days at 37°C with 5% CO2, or until the virus control wells show complete CPE.

• Quantification of Cell Viability:

  • Remove the medium from the wells.

  • Add CellTiter 96® AQueous One Solution reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated, uninfected cell control wells (set to 100% viability).

  • Plot the percentage of viability against the log of the compound concentration.

  • Use a non-linear regression analysis to determine the EC50 (concentration at which 50% of the cells are protected from viral CPE) and CC50 (concentration at which cell viability is reduced by 50%).

Caption: Workflow for the Cytopathic Effect (CPE) Reduction Assay.

Viral Yield Reduction Assay

This assay directly measures the amount of infectious virus produced in the presence of the antiviral compound.

Materials:

• Same as for the CPE Reduction Assay

• 96-well plates for virus titration

• Crystal violet staining solution (0.5% crystal violet in 20% methanol)

Protocol:

• Cell Seeding and Infection: Follow steps 1-3 of the CPE Reduction Assay protocol.

• Incubation: Incubate the plates for a single replication cycle (e.g., 24 hours).

• Harvesting Virus:

  • Freeze the 96-well plate at -80°C and thaw it to lyse the cells and release the progeny virus.

  • Collect the supernatant from each well.

• Virus Titration (TCID50 Assay):

  • Prepare 10-fold serial dilutions of the harvested supernatant.

  • Seed a new 96-well plate with host cells.

  • Infect the new plate with the serially diluted virus samples.

  • Incubate for 3-4 days, or until CPE is observed.

  • Stain the cells with crystal violet to visualize the CPE.

  • Determine the 50% tissue culture infectious dose (TCID50) for each sample using the Reed-Muench method.

• Data Analysis:

  • Calculate the reduction in viral titer (in log10 TCID50/mL) for each concentration of BF738735 compared to the vehicle control.

  • Plot the viral titer reduction against the log of the compound concentration.

  • Use a non-linear regression analysis to determine the EC50 (concentration that reduces the viral yield by 50%).

Caption: Workflow for the Viral Yield Reduction Assay.

Conclusion

BF738735 is a valuable research tool for studying enterovirus and rhinovirus replication and for the development of host-targeted antiviral therapies. The protocols outlined in these application notes provide a framework for the in vitro evaluation of BF738735 and other potential antiviral compounds. Proper execution of these assays will yield reliable and reproducible data on the efficacy and cytotoxicity of novel antiviral agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]

Application Notes and Protocols for BF738735 in HeLa Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor essential for the replication of various viruses.[1][2][3] With an in vitro IC50 of 5.7 nM for PI4KIIIβ, it demonstrates high selectivity over the alpha isoform (IC50 of 1.7 µM).[1][4] While extensively studied for its broad-spectrum antiviral activity against enteroviruses and rhinoviruses, its effects on fundamental cellular processes in cancer cell lines such as HeLa are of increasing interest.[1][4] These notes provide detailed protocols for utilizing BF738735 in HeLa cell culture experiments, focusing on assessing its cytotoxic effects and providing a framework for further investigation into its mechanism of action in a cancer context.

Quantitative Data Summary

The following table summarizes the key quantitative data for BF738735.

Parameter	Value	Cell Line/Target	Notes	Reference
IC50	5.7 nM	PI4KIIIβ	In vitro enzyme activity assay.	[1][4]
IC50	1700 nM	PI4KIIIα	Demonstrates ~300-fold selectivity for the beta isoform.	[1][4]
CC50	61,000 nM (61 µM)	HeLa	Cytotoxicity assessed after 2-3 days using an MTS assay.	[4]
EC50	4 - 71 nM	Various Enteroviruses	Antiviral activity in cell culture models.	[4]

Signaling Pathway and Mechanism of Action

BF738735 exerts its biological effects primarily through the inhibition of phosphatidylinositol 4-kinase III beta (PI4KIIIβ). This lipid kinase is a crucial host cell factor that is co-opted by a range of viruses to establish their replication organelles. By inhibiting PI4KIIIβ, BF738735 disrupts the formation of these specialized membrane structures, thereby blocking viral RNA replication.[5] The impact of PI4KIIIβ inhibition on the cellular physiology of uninfected cancer cells is an active area of research.

Caption: Mechanism of action of BF738735.

Experimental Protocols

Protocol 1: Determination of Cytotoxicity (CC50) in HeLa Cells using an MTS Assay

This protocol outlines the steps to determine the 50% cytotoxic concentration (CC50) of BF738735 in HeLa cells.

Materials:

• HeLa cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• BF738735 compound

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• MTS reagent (e.g., CellTiter 96 AQueous One Solution Reagent)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HeLa cells in DMEM with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Trypsinize and resuspend the cells to an appropriate density.

  • Seed 1.5 x 10^4 cells in 100 µL of medium per well in a 96-well plate.[6]

  • Incubate for 18-24 hours to allow for cell attachment and reach 70-90% confluency.

• Compound Preparation and Dilution:

  • Prepare a stock solution of BF738735 in DMSO.

  • Perform serial dilutions of the BF738735 stock solution in culture medium to achieve the desired final concentrations. A suggested range, based on known CC50, is from 0.1 µM to 100 µM.[4] It is recommended to perform a broad range of dilutions initially.

  • Prepare a vehicle control with the same final concentration of DMSO as the highest drug concentration.

• Cell Treatment:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the prepared BF738735 dilutions or vehicle control to the respective wells.

  • Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.[4]

• MTS Assay:

  • After the incubation period, add 20 µL of the MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO2 incubator, protected from light.

  • Measure the absorbance at 490 nm using a microplate reader.[4]

• Data Analysis:

  • Subtract the background absorbance from wells containing medium and MTS reagent only.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (set to 100%).

  • Plot the percentage of cell viability against the log of the BF738735 concentration.

  • Determine the CC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope).

Experimental Workflow: Cytotoxicity Assay

The following diagram illustrates the workflow for the cytotoxicity assay described above.

Caption: Workflow for determining the cytotoxicity of BF738735.

Concluding Remarks

These application notes provide a foundational framework for investigating the effects of BF738735 in HeLa cell culture. The provided protocols are based on established methodologies and available data on the compound. Researchers are encouraged to adapt and optimize these protocols based on their specific experimental needs and to explore further endpoints beyond cytotoxicity, such as effects on cell cycle, apoptosis, and specific signaling pathways relevant to oncology.

References

• 1. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 3. Phosphatidylinositol 4-kinase III beta is essential for replication of human rhinovirus and its inhibition causes a lethal phenotype in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biontex.com [biontex.com]

Application Notes and Protocols for BF738735 in Vero Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dose-response characteristics and antiviral activity of BF738735 in Vero cells. Detailed protocols for experimental procedures are included to facilitate the replication and further investigation of this compound.

Compound: BF738735 Target: Phosphatidylinositol 4-kinase III beta (PI4KIIIβ)[1][2][3] Mechanism of Action: BF738735 is a potent and selective inhibitor of the host cell factor PI4KIIIβ, an enzyme essential for the replication of a broad range of viruses, including enteroviruses and rhinoviruses.[2][3] By inhibiting PI4KIIIβ, BF738735 disrupts the formation of viral replication organelles, thereby blocking viral RNA replication.[1][4]

Data Presentation

The following tables summarize the in vitro efficacy and cytotoxicity of BF738735.

Table 1: In Vitro Inhibitory Activity of BF738735

Parameter	Value	Enzyme/Virus	Notes
IC50	5.7 nM	PI4KIIIβ	In vitro enzyme assay.[1][2][3]
IC50	1.7 µM	PI4KIIIα	Demonstrates ~300-fold selectivity for PI4KIIIβ over PI4KIIIα.[1][2][3]

Table 2: Antiviral Activity of BF738735 in Vero Cells

Virus	EC50	Assay Method	Reference
Coxsackievirus A9	21 nM	Cytopathic Effect (CPE) Protection Assay	[1]
Coxsackievirus A9	5 nM	Cytopathic Effect (CPE) Protection Assay	[1]

Table 3: Antiviral Activity of BF738735 in Other Cell Lines

Cell Line	Virus	EC50
HeLa	Enteroviruses/Rhinoviruses	4 - 71 nM
RD	Enteroviruses/Rhinoviruses	4 - 71 nM
Hela Rh	Human Rhinovirus 14 (HRV14)	Not specified, but strong correlation with HCV activity
Huh 5.2	Hepatitis C Virus (HCV) Genotype 1b Replicon	56 nM

Table 4: Cytotoxicity of BF738735

Cell Line	CC50	Incubation Time
Various	11 - 65 µM	3 to 4 days

Experimental Protocols

Protocol for Determining Antiviral Activity (EC50) in Vero Cells

This protocol is designed to determine the half-maximal effective concentration (EC50) of BF738735 against a specific virus in Vero cells by measuring the inhibition of the viral cytopathic effect (CPE).

Materials:

• Vero cells

• Complete growth medium (e.g., Eagle's Minimal Essential Medium (EMEM) with 2% Fetal Bovine Serum (FBS), L-glutamine, and antibiotics)

• Virus stock of known titer (e.g., Coxsackievirus A9)

• BF738735 stock solution (in DMSO)

• 96-well cell culture plates

• CellTiter 96® AQueous One Solution Reagent (or equivalent MTS reagent)

• Plate reader (490 nm)

Procedure:

• Cell Seeding: Seed Vero cells into 96-well plates at a density that will result in a confluent monolayer after 24 hours of incubation (37°C, 5% CO2).

• Compound Preparation: Prepare serial dilutions of BF738735 in complete growth medium. A suggested starting range is 0.01 µM to 100 µM.[1]

• Virus Infection: Remove the growth medium from the cells and infect them with the virus at a multiplicity of infection (MOI) that causes significant CPE within 3-4 days (e.g., 100 CCID50).[1] Incubate for 2 hours at 37°C to allow for viral adsorption.[1]

• Compound Addition: After the incubation period, remove the virus inoculum and add 100 µL of the prepared BF738735 dilutions to the respective wells. Include virus-only (no compound) and cell-only (no virus, no compound) controls.

• Incubation: Incubate the plates for 3 to 4 days at 37°C in a 5% CO2 incubator, or until the desired level of CPE is observed in the virus control wells.[1]

• Cell Viability Assay:

  • Remove the medium from the wells.

  • Add 100 µL of fresh medium and 20 µL of CellTiter 96® AQueous One Solution Reagent to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Correct the optical densities by subtracting the background absorbance.

  • Normalize the data with the cell control set to 100% viability and the virus control as 0% protection.

  • Plot the percentage of protection against the log concentration of BF738735 and determine the EC50 value using a non-linear regression analysis.

Protocol for Determining Cytotoxicity (CC50) in Vero Cells

This protocol determines the half-maximal cytotoxic concentration (CC50) of BF738735 in uninfected Vero cells.

Materials:

• Vero cells

• Complete growth medium

• BF738735 stock solution (in DMSO)

• 96-well cell culture plates

• CellTiter 96® AQueous One Solution Reagent (or equivalent MTS reagent)

• Plate reader (490 nm)

Procedure:

• Cell Seeding: Seed Vero cells into 96-well plates as described in the EC50 protocol.

• Compound Addition: After 24 hours, remove the medium and add serial dilutions of BF738735 to the cells. Include a vehicle control (DMSO at the highest concentration used).

• Incubation: Incubate the plates for the same duration as the antiviral assay (3 to 4 days) at 37°C in a 5% CO2 incubator.[1]

• Cell Viability Assay: Perform the cell viability assay as described in the EC50 protocol.

• Data Analysis:

  • Correct the optical densities for background absorbance.

  • Normalize the data with the untreated cell control set to 100% viability.

  • Plot the percentage of cell viability against the log concentration of BF738735 and determine the CC50 value using a non-linear regression analysis.

Visualizations

Caption: Mechanism of action of BF738735.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]

Application Notes and Protocols for Plaque Reduction Assay Using BF738735

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor essential for the replication of various RNA viruses.[1][2][3][4] By targeting a host dependency factor, BF738735 exhibits broad-spectrum antiviral activity against enteroviruses, such as coxsackievirus and poliovirus, as well as rhinoviruses.[1][3][5] Its mechanism of action involves the inhibition of PI4KIIIβ, which in turn disrupts the integrity of viral replication organelles, reduces levels of phosphatidylinositol 4-phosphate (PI4P), and inhibits the shuttling of cholesterol to these sites, ultimately blocking viral RNA replication.[2][5] This document provides a detailed protocol for utilizing BF738735 in a plaque reduction assay to determine its antiviral efficacy.

Mechanism of Action of BF738735

BF738735 selectively inhibits PI4KIIIβ, a cellular lipid kinase. This inhibition disrupts the formation and function of viral replication organelles, which are crucial for the replication of positive-sense single-stranded RNA (+ssRNA) viruses. The inhibition of PI4KIIIβ leads to a reduction in PI4P levels at the Golgi complex and impairs the localization of the oxysterol-binding protein (OSBP), which is responsible for cholesterol transport to the replication sites.[2] This cascade of events ultimately results in the suppression of viral RNA synthesis.[1][4]

Caption: Mechanism of action of BF738735.

Quantitative Data Summary

The following tables summarize the in vitro efficacy and cytotoxicity of BF738735 against various viruses.

Table 1: In Vitro Antiviral Activity of BF738735

Virus	Cell Line	EC50 (nM)	Reference
Enteroviruses (various)	-	4 - 71	[1]
Rhinoviruses (various)	-	4 - 71	[1]
Coxsackievirus B3 (CVB3)	-	77 (luciferase assay)	[1]
Hepatitis C Virus (HCV) Genotype 1b	Huh 5.2	56	[3]

Table 2: Inhibitory and Cytotoxic Concentrations of BF738735

Parameter	Value	Reference
IC50 (PI4KIIIβ)	5.7 nM	[1][3]
IC50 (PI4KIIIα)	1.7 µM	[1][2]
CC50	11 - 65 µM	[1][4]

Experimental Protocol: Plaque Reduction Assay

This protocol outlines the steps to determine the antiviral activity of BF738735 by quantifying the reduction in viral plaques in a cell culture monolayer.

Materials:

• Compound: BF738735 (reconstituted in DMSO to a stock concentration of 10 mM and stored at -20°C)

• Cells: A susceptible cell line (e.g., HeLa, Vero, or BGM cells)

• Virus: A virus known to be sensitive to BF738735 (e.g., Coxsackievirus B3, Rhinovirus 14)

• Media:

  • Growth Medium (e.g., DMEM or MEM supplemented with 10% Fetal Bovine Serum)

  • Infection Medium (serum-free or low-serum medium)

  • Overlay Medium (e.g., 2X MEM containing 2% FBS and 1.2% Avicel or another semi-solid medium)

• Reagents:

  • Phosphate Buffered Saline (PBS)

  • Trypsin-EDTA

  • Crystal Violet Staining Solution (0.1% crystal violet in 20% ethanol)

  • Formalin (10% in PBS) for fixation

• Equipment:

  • 6-well or 12-well cell culture plates

  • Pipettes and sterile tips

  • CO2 incubator (37°C, 5% CO2)

  • Microscope

Experimental Workflow:

Caption: Plaque Reduction Assay Workflow.

Procedure:

Day 1: Cell Seeding

• Trypsinize and count the host cells.

• Seed the cells into 6-well or 12-well plates at a density that will result in a confluent monolayer on the following day (e.g., 5 x 10^5 cells/well for a 6-well plate).

• Incubate the plates overnight at 37°C with 5% CO2.

Day 2: Infection and Treatment

• On the day of the experiment, examine the cell monolayers to ensure they are confluent.

• Prepare serial dilutions of BF738735 in infection medium. The concentration range should bracket the expected EC50 (e.g., from 1 nM to 1 µM).

• Prepare a viral stock dilution in infection medium to yield approximately 50-100 plaque-forming units (PFU) per well.

• Aspirate the growth medium from the cell culture plates and wash the monolayers once with PBS.

• Infect the cells by adding the diluted virus to each well. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).

• Incubate the plates for 1 hour at 37°C to allow for viral adsorption, gently rocking the plates every 15 minutes.

• During the incubation, prepare the overlay medium.

• After the adsorption period, aspirate the viral inoculum.

• Gently add 2 mL of the overlay medium containing the corresponding concentrations of BF738735 to each well. For the virus control and cell control wells, add overlay medium without the compound.

• Allow the overlay to solidify at room temperature before returning the plates to the incubator.

Day 4-6: Plaque Visualization and Counting

• Incubate the plates at 37°C with 5% CO2 for 2-4 days, or until visible plaques are formed in the virus control wells.

• To visualize the plaques, first fix the cells by adding 10% formalin to each well and incubating for at least 30 minutes.

• Carefully remove the overlay and the formalin.

• Stain the cell monolayers with crystal violet solution for 15-20 minutes.

• Gently wash the plates with water to remove excess stain and allow them to air dry.

• Count the number of plaques in each well.

Data Analysis:

• Calculate the percentage of plaque reduction for each concentration of BF738735 compared to the virus control using the following formula:

  % Plaque Reduction = [(Number of plaques in virus control) - (Number of plaques in treated well)] / (Number of plaques in virus control) x 100

• Plot the percentage of plaque reduction against the log concentration of BF738735.

• Determine the 50% effective concentration (EC50) by performing a non-linear regression analysis of the dose-response curve.

Conclusion

The provided protocol offers a robust framework for evaluating the antiviral efficacy of BF738735 using a plaque reduction assay. This method is considered the gold standard for quantifying viral infectivity and the neutralizing capacity of antiviral compounds.[6][7][8] The potent and selective nature of BF738735, coupled with its broad-spectrum activity, makes it a valuable tool for research and a promising candidate for further drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 5. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 6. Plaque reduction neutralization test - Wikipedia [en.wikipedia.org]
• 7. Plaque Reduction Neutralization Test - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. bioagilytix.com [bioagilytix.com]

Application Notes and Protocols: BF738735 Administration in a Mouse Model of Enterovirus Infection

Audience: Researchers, scientists, and drug development professionals.

Introduction:

BF738735 is a potent and selective inhibitor of the host cell factor phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a crucial enzyme for the replication of a broad range of enteroviruses.[1][2][3][4] By targeting a host factor, BF738735 presents a high genetic barrier to the development of viral resistance.[4] Enteroviruses, a genus of positive-sense single-stranded RNA viruses, are responsible for a wide array of human diseases, from the common cold to severe conditions like meningitis, myocarditis, and poliomyelitis.[5] This document provides detailed application notes and protocols for the administration of BF738735 in a mouse model of enterovirus infection, summarizing its in vitro efficacy and providing a framework for in vivo studies.

Mechanism of Action

Enterovirus replication relies on the formation of replication organelles (ROs), which are specialized membranous structures derived from host cell membranes.[6][7] PI4KIIIβ is recruited to these sites and is essential for their formation and function, in part by generating phosphatidylinositol 4-phosphate (PI4P).[6][7] PI4P lipids are crucial for recruiting other factors necessary for viral replication, including those involved in cholesterol transport to the ROs.[7][8] BF738735 inhibits PI4KIIIβ, thereby disrupting PI4P production, which in turn blocks the formation of functional ROs and inhibits viral RNA replication.[1][9]

A diagram illustrating the enterovirus replication cycle and the inhibitory action of BF738735 is provided below.

Caption: Enterovirus replication cycle and the inhibitory mechanism of BF738735.

Data Presentation

In Vitro Efficacy of BF738735

BF738735 has demonstrated potent and broad-spectrum activity against a wide range of enteroviruses and rhinoviruses. The tables below summarize its in vitro inhibitory concentrations.

Table 1: Inhibitory Activity of BF738735 against PI4K Kinases

Kinase	IC50 (nM)	Reference(s)
PI4KIIIβ	5.7	[1][2][10]
PI4KIIIα	1700	[1][2]
Other Kinases	>10,000	[1][4]

Table 2: Antiviral Activity of BF738735 against Various Enteroviruses

Virus	Cell Line	EC50 (nM)	Reference(s)
Enterovirus 71 (EV71)	Human RD	11 - 71	[1][4]
Poliovirus 1 (PV1)	Vero	19	[4]
Coxsackievirus B3 (CVB3)	BGM	15 - 77	[1][4]
Human Rhinovirus 14 (HRV14)	HeLa Rh	31	[4]
Broad Spectrum Range	Various	4 - 71	[1][2][9]

Table 3: Cytotoxicity of BF738735

Cell Line	CC50 (µM)	Selectivity Index (CC50/EC50)	Reference(s)
Various	11 - 65	>1000	[1][2][4]

In Vivo Efficacy of BF738735

In vivo studies have shown that BF738735 is well-tolerated and demonstrates antiviral efficacy in mouse models.

Table 4: In Vivo Efficacy of BF738735 in a Mouse Model of Coxsackievirus Infection

Virus Strain	Mouse Model	Treatment Regimen	Outcome	Reference(s)
CVB4	Pancreatitis	1 mg/kg IV or 5 mg/kg orally	Not specified	[1]
CVB4	Acute Infection	5 mg/kg and 25 mg/kg	Some inhibition at 5 mg/kg, complete inhibition at 25 mg/kg.[1] Reduced viral load in pancreas and heart.[11]	[1][11]

Experimental Protocols

The following protocols provide a framework for conducting in vivo studies with BF738735 in a mouse model of enterovirus infection.

Protocol 1: Preparation of BF738735 for In Vivo Administration

This protocol describes the preparation of BF738735 for oral or intravenous administration.

Materials:

• BF738735 powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Sterile PBS or saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Stock Solution Preparation:

  • Aseptically weigh the required amount of BF738735 powder.

  • Dissolve the powder in 100% DMSO to create a concentrated stock solution (e.g., 125 mg/mL).[2] Sonication may be required to fully dissolve the compound.[2]

  • Store the stock solution at -80°C for long-term storage.[2]

• Dosing Solution Preparation (for Oral Administration):

  • For a typical formulation, a vehicle of 5% DMSO + 30% PEG300 + 65% sterile water or saline can be used.[2]

  • On the day of dosing, thaw the BF738735 stock solution.

  • Calculate the required volume of the stock solution based on the final desired concentration and the total volume of the dosing solution.

  • In a sterile tube, first add the required volume of DMSO (including the volume from the stock solution).

  • Add the required volume of PEG300 and vortex thoroughly.

  • Add the BF738735 stock solution and vortex.

  • Slowly add the sterile water or saline while vortexing to prevent precipitation.

  • The final dosing solution should be clear. Prepare fresh on each day of dosing.

• Dosing Solution Preparation (for Intravenous Administration):

  • For intravenous administration, the concentration of DMSO should be minimized. A common vehicle is 10% DMSO, 40% PEG300, and 50% sterile saline.

  • Follow a similar procedure as for oral administration, ensuring the final solution is sterile and free of particulates. Filtration through a 0.22 µm filter may be necessary.

Protocol 2: Mouse Model of Enterovirus-Induced Pancreatitis and Myocarditis (Coxsackievirus B)

This protocol outlines the infection of mice with Coxsackievirus B (CVB) and subsequent treatment with BF738735.

Materials:

• 4-week-old male C3H/HeJ mice (or other susceptible strain)

• Coxsackievirus B3 (CVB3) or B4 (CVB4), Nancy strain or other pathogenic strain

• BF738735 dosing solution

• Vehicle control solution

• Oral gavage needles or insulin syringes for injection

• Anesthesia (e.g., isoflurane)

• Tissue collection tools

• Reagents for virus titration (plaque assay or TCID50)

• Reagents for histology (formalin, paraffin, H&E stain)

Experimental Workflow:

Caption: Experimental workflow for in vivo testing of BF738735.

Procedure:

• Animal Acclimatization and Grouping:

  • Allow mice to acclimatize for at least one week before the experiment.

  • Randomly assign mice to different treatment groups (e.g., vehicle control, BF738735 5 mg/kg, BF738735 25 mg/kg). A group size of 8-10 mice is recommended.

• Treatment and Infection:

  • Administer the first dose of BF738735 or vehicle control via the chosen route (e.g., oral gavage) one day prior to or on the day of infection.

  • Infect mice via intraperitoneal (IP) injection with a pre-determined dose of enterovirus (e.g., 1 x 10^5 Plaque Forming Units (PFU) of CVB4).

  • Continue daily administration of BF738735 or vehicle for the duration of the experiment (e.g., 5-7 days).

• Monitoring:

  • Monitor the mice daily for clinical signs of disease (e.g., lethargy, ruffled fur, hind limb paralysis) and record body weight.

• Endpoint and Sample Collection:

  • At the end of the study (e.g., day 5 or 7 post-infection), euthanize the mice.

  • Aseptically collect tissues of interest, such as the pancreas and heart.

  • For viral load determination, place a portion of the tissue in a sterile tube and store it at -80°C.

  • For histopathology, fix a portion of the tissue in 10% neutral buffered formalin.

Protocol 3: Assessment of Antiviral Efficacy

This protocol describes methods to evaluate the effectiveness of BF738735 treatment.

1. Viral Load Titration (Plaque Assay):

• Thaw the collected tissue samples on ice.

• Homogenize the tissue in a known volume of sterile PBS or culture medium.

• Perform serial ten-fold dilutions of the tissue homogenate.

• Infect confluent monolayers of a susceptible cell line (e.g., Vero or HeLa cells) with the dilutions.

• After an adsorption period, overlay the cells with a medium containing agarose or methylcellulose.

• Incubate for 2-4 days until plaques are visible.

• Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Calculate the viral titer as PFU per gram of tissue.

2. Histopathological Analysis:

• Process the formalin-fixed tissues, embed in paraffin, and section.

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the slides under a microscope for signs of tissue damage, such as inflammation, necrosis, and cellular infiltration in the pancreas and heart.

• A scoring system can be used to quantify the degree of tissue damage.

3. Biomarker Analysis:

• Collect blood samples at the time of euthanasia.

• Measure serum levels of markers of pancreatic damage (e.g., amylase, lipase) and cardiac damage (e.g., troponin).

BF738735 is a promising broad-spectrum enterovirus inhibitor with a well-defined mechanism of action and demonstrated in vivo efficacy. The protocols outlined in this document provide a comprehensive guide for researchers to further investigate the therapeutic potential of BF738735 in preclinical mouse models of enterovirus infection. Careful adherence to these methodologies will ensure the generation of robust and reproducible data, contributing to the development of novel antiviral therapies for enterovirus-related diseases.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 4. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antiviral Strategies Targeting Enteroviruses: Current Advances and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Replication and Inhibitors of Enteroviruses and Parechoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enterovirus Replication Organelles and Inhibitors of Their Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. journals.asm.org [journals.asm.org]

Application Notes and Protocols: Determining the EC50 of BF738735 Against Coxsackievirus

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Enteroviruses, including coxsackieviruses, are a significant cause of human disease, ranging from mild respiratory illnesses to severe conditions like myocarditis, pancreatitis, and aseptic meningitis.[1] Currently, there are no approved antiviral therapies for the treatment of enterovirus infections.[1][2] A promising strategy to combat these viruses is to target host cellular factors that are essential for viral replication, which may offer a higher barrier to the development of drug resistance.[1]

BF738735 is a potent and selective inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ).[2][3][4] This enzyme is crucial for the formation of viral replication organelles, which are specialized structures within the host cell where viral RNA replication occurs.[5][6] By inhibiting PI4KIIIβ, BF738735 effectively blocks the replication of a broad spectrum of enteroviruses and rhinoviruses.[1][2][3]

These application notes provide a detailed protocol for determining the 50% effective concentration (EC50) of BF738735 against coxsackievirus B3 (CVB3) using a cytopathic effect (CPE) inhibition assay. Additionally, it summarizes the known efficacy and cytotoxicity of this compound.

Mechanism of Action: Inhibition of Viral Replication Organelle Formation

BF738735 targets the host factor PI4KIIIβ. In a normal viral replication cycle, enteroviruses hijack PI4KIIIβ to generate high levels of phosphatidylinositol 4-phosphate (PI4P) at the Golgi complex. This accumulation of PI4P is essential for recruiting other factors, like the sterol transporter OSBP, to create the lipid-rich microenvironment needed for the formation of replication organelles. It is within these organelles that the viral RNA is replicated. BF738735 directly binds to the ATP-binding pocket of PI4KIIIβ, inhibiting its kinase activity.[1] This prevents the synthesis of PI4P, disrupts the formation of replication organelles, and consequently blocks viral RNA replication.[3][5][7]

References

• 1. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 5. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coxsackievirus mutants that can bypass host factor PI4KIIIβ and the need for high levels of PI4P lipids for replication - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]

Application Notes and Protocols for BF738735 in DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of BF738735 stock solutions in Dimethyl Sulfoxide (DMSO), along with relevant data on its solubility and mechanism of action. BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor crucial for the replication of a broad spectrum of enteroviruses and rhinoviruses.[1][2]

Physicochemical Properties and Solubility

BF738735 is a cell-permeable, imidazo-pyrazine-based compound.[3] For optimal experimental results, it is crucial to start with a properly prepared stock solution. Due to the hygroscopic nature of DMSO, which can affect solubility, it is recommended to use a fresh, unopened bottle of anhydrous, sterile-filtered DMSO for the preparation of stock solutions.[4][5]

Table 1: Solubility and Storage of BF738735

Parameter	Value	Source(s)
Molecular Weight	426.46 g/mol	[4]
Solubility in DMSO	Up to 125 mg/mL (293.11 mM)	[1][4]
50 mg/mL	[3]
Powder Storage	-20°C for up to 3 years	[1][4]
Stock Solution Storage	-80°C for up to 2 years	[4]
-20°C for up to 1 year	[1][4]

Mechanism of Action: PI4KIIIβ Inhibition

BF738735 exerts its antiviral effects by selectively targeting the host cell lipid kinase, PI4KIIIβ.[2][6] This kinase is essential for the formation of viral replication organelles, which are specialized membrane structures where viral RNA replication occurs.[3][7]

Key points of the signaling pathway:

• Selective Inhibition: BF738735 is a potent inhibitor of PI4KIIIβ with an IC₅₀ of 5.7 nM.[1][4] It displays approximately 300-fold selectivity over the related PI4KIIIα isoform (IC₅₀ = 1.7 µM).[1][2][3]

• Disruption of Replication Organelles: By inhibiting PI4KIIIβ, BF738735 decreases the levels of phosphatidylinositol 4-phosphate (PI4P) at intracellular membranes.[3]

• Cholesterol Trafficking: The reduction in PI4P disrupts the localization of oxysterol-binding protein (OSBP), which is responsible for shuttling cholesterol to the sites of viral replication.[3] The lack of cholesterol impairs the structural integrity and function of the replication organelles, thereby inhibiting viral replication.[3]

Caption: Mechanism of action of BF738735.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of a high-concentration stock solution of BF738735 in DMSO.

Materials and Equipment

• BF738735 powder

• Anhydrous, sterile-filtered DMSO

• Sterile microcentrifuge tubes or cryovials

• Calibrated balance

• Pipettes and sterile tips

• Vortex mixer

• Sonicator (water bath or probe)

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM DMSO Stock Solution

This protocol is for the preparation of 1 mL of a 100 mM stock solution. Adjust volumes as needed for different concentrations or volumes.

Caption: Workflow for BF738735 stock solution preparation.

Procedure:

• Calculation: To prepare a 100 mM solution, use the following calculation:

  • Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Mass (mg) = 0.001 L x 0.1 mol/L x 426.46 g/mol x 1000 mg/g = 42.65 mg

• Weighing: Carefully weigh 42.65 mg of BF738735 powder and transfer it to a sterile vial.

• Solubilization: Add 1 mL of anhydrous, sterile-filtered DMSO to the vial.

• Dissolution: Cap the vial tightly and vortex thoroughly. If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10 minutes.[1] Gentle warming (up to 37°C) can also aid dissolution.[4]

• Verification: Visually inspect the solution to ensure that all solid material has dissolved and the solution is clear.

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes or cryovials.[4][5]

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term storage (up to 2 years).[1][4] When ready to use, thaw an aliquot at room temperature and ensure it is completely dissolved before further dilution into aqueous media.[8]

Safety and Handling

• BF738735 is for research use only and not for human or veterinary use.[8]

• Handle the compound and its solutions in a well-ventilated area.

• Wear appropriate PPE, including a lab coat, gloves, and safety glasses.

• Refer to the Safety Data Sheet (SDS) for complete safety information.

These protocols and notes are intended to provide guidance for the effective use of BF738735 in a research setting. For specific experimental applications, further optimization may be required.

References

• 1. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BF738735 Datasheet DC Chemicals [dcchemicals.com]
• 7. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DMSO (Sterile-filtered) | Stem cell cryopreservant | Hello Bio [hellobio.com]

Application Notes and Protocols for BF738735 in Viral RNA Replication Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell enzyme essential for the replication of a broad range of positive-strand RNA viruses, including enteroviruses and rhinoviruses.[1][2][3] By targeting a host factor, BF738735 presents a high genetic barrier to the development of viral resistance.[2] This document provides detailed application notes and experimental protocols for the use of BF738735 as a tool to study the mechanisms of viral RNA replication.

Mechanism of Action

BF738735 exerts its antiviral activity by inhibiting PI4KIIIβ, an enzyme responsible for the synthesis of phosphatidylinositol 4-phosphate (PI4P) at the Golgi apparatus and replication organelles.[4][5] Many RNA viruses hijack the host cell's PI4KIIIβ to generate PI4P-enriched membrane structures that serve as scaffolds for their replication complexes.[6][7] BF738735, by blocking PI4KIIIβ, leads to a dose-dependent decrease in PI4P levels. This disruption of PI4P homeostasis prevents the recruitment of essential host and viral factors to the replication sites, thereby inhibiting the formation of functional replication organelles and ultimately blocking viral RNA synthesis.[1][5]

Mechanism of BF738735 Action

Quantitative Data Summary

The following tables summarize the in vitro activity of BF738735 against its target kinase and various viruses.

Table 1: Kinase Inhibitory Activity of BF738735

Kinase Target	IC50 (nM)	Selectivity (PI4KIIIα / PI4KIIIβ)	Reference
PI4KIIIβ	5.7	~300-fold	[1][2]
PI4KIIIα	1700	-	[2][3]

Table 2: Antiviral Activity and Cytotoxicity of BF738735

Virus	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)	Reference
Enteroviruses (various species)	4 - 71	11 - 65	High	[1]
Rhinoviruses (various species)	4 - 71	11 - 65	High	[1]
Coxsackievirus B3 (CVB3)	77 (replicon assay)	>11	>142	[1][3]
Hepatitis C Virus (HCV) Genotype 1b	56	-	-	[2]

Experimental Protocols

In Vitro PI4KIIIβ Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol describes the determination of the 50% inhibitory concentration (IC50) of BF738735 against PI4KIIIβ using a commercially available ADP-Glo™ Kinase Assay kit.

References

• 1. ulab360.com [ulab360.com]
• 2. promega.com [promega.com]
• 3. kinaselogistics.com [kinaselogistics.com]
• 4. eastport.cz [eastport.cz]
• 5. researchgate.net [researchgate.net]
• 6. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

Application Notes and Protocols for Immunofluorescence Staining of Viral Proteins with BF738735 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ), with a 50% inhibitory concentration (IC50) of 5.7 nM.[1][2] This compound has demonstrated broad-spectrum antiviral activity against a range of enteroviruses and rhinoviruses by targeting a host factor essential for viral replication.[1][3][4] The mechanism of action involves the disruption of viral replication organelle (RO) formation, which are specialized structures induced by viruses to facilitate the replication of their genetic material. Inhibition of PI4KIIIβ by BF738735 leads to a significant reduction in viral RNA synthesis.[1] This document provides detailed application notes and protocols for the use of BF738735 in studying its effects on viral protein localization using immunofluorescence microscopy.

Mechanism of Action

Enteroviruses, like many positive-strand RNA viruses, remodel host intracellular membranes to create replication organelles (ROs). The viral protein 3A plays a crucial role in this process by recruiting host factors, including PI4KIIIβ, to these sites. PI4KIIIβ, in turn, generates phosphatidylinositol 4-phosphate (PI4P), a lipid that is enriched in the RO membranes and is essential for their structure and function.

BF738735 specifically inhibits the kinase activity of PI4KIIIβ. This inhibition prevents the localized production of PI4P at the sites of viral replication. The absence of enriched PI4P disrupts the formation and integrity of the ROs. Consequently, viral proteins and replication complexes, which would normally be concentrated within these organelles, are mislocalized. Immunofluorescence studies have shown that in the presence of BF738735, key viral components such as the non-structural protein 3A and double-stranded RNA (dsRNA), an intermediate of viral replication, accumulate in the perinuclear region, often co-localizing with markers of the Golgi apparatus. This indicates that while viral proteins are still expressed, the subsequent steps of replication that rely on functional ROs are effectively blocked.

Data Presentation

In Vitro Inhibitory Activity of BF738735

Parameter	Value	Description
IC50 (PI4KIIIβ)	5.7 nM	50% inhibitory concentration against human PI4KIIIβ in a biochemical assay.[1][2]
IC50 (PI4KIIIα)	1.7 µM	50% inhibitory concentration against human PI4KIIIα, demonstrating >300-fold selectivity for the β isoform.[1][2]

Antiviral Activity of BF738735 Against Various Enteroviruses

Virus	Cell Line	EC50 (nM)
Human Rhinovirus 14 (HRV14)	HeLa	31
Coxsackievirus B3 (CVB3)	Vero	4-71 (range)
Poliovirus	Vero	4-71 (range)
Enterovirus 71 (EV71)	Vero	4-71 (range)
Coxsackievirus A9	Vero	5
Poliovirus 3	Vero	4-71 (range)

EC50 (50% effective concentration) is the concentration of BF738735 that inhibits the viral cytopathic effect by 50%. Data compiled from multiple sources.[1][3][4][5]

Cytotoxicity of BF738735

Cell Line	CC50 (µM)
HeLa	11-65 (range)
Vero	11-65 (range)
BGMK	11-65 (range)

CC50 (50% cytotoxic concentration) is the concentration of BF738735 that reduces the viability of uninfected cells by 50%. Data compiled from multiple sources.[1][3]

Mandatory Visualization

Caption: BF738735 inhibits viral replication by targeting host PI4KIIIβ.

Caption: Workflow for immunofluorescence staining with BF738735 treatment.

Experimental Protocols

General Cell Culture and Viral Infection

• Cell Culture: Culture a suitable host cell line for the virus of interest (e.g., HeLa, Vero, or BGMK cells) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: For immunofluorescence, seed cells onto sterile glass coverslips placed in 24-well plates at a density that will result in 70-80% confluency at the time of infection.

• Viral Infection: Infect the cells with the desired enterovirus at a multiplicity of infection (MOI) that allows for a productive infection within the desired timeframe (e.g., MOI of 1-10). Adsorb the virus for 1 hour at 37°C, then remove the inoculum and replace it with fresh culture medium.

BF738735 Treatment

• Stock Solution: Prepare a 10 mM stock solution of BF738735 in dimethyl sulfoxide (DMSO). Store at -20°C.

• Working Dilutions: Dilute the stock solution in culture medium to the desired final concentrations. It is recommended to perform a dose-response experiment to determine the optimal concentration for inhibiting viral replication without causing significant cytotoxicity. Based on published data, a concentration range of 100 nM to 1 µM is a good starting point.

• Treatment: Add the BF738735-containing medium to the cells immediately after the viral adsorption period. For control wells, add medium containing the same concentration of DMSO as the highest concentration of BF738735 used.

Immunofluorescence Staining Protocol

Reagents:

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer: 5% Bovine Serum Albumin (BSA) in PBS

• Primary antibodies (e.g., rabbit anti-enterovirus 3A, mouse anti-dsRNA, goat anti-GM130 for Golgi staining)

• Fluorophore-conjugated secondary antibodies (e.g., Alexa Fluor 488 donkey anti-rabbit IgG, Alexa Fluor 594 donkey anti-mouse IgG, Alexa Fluor 647 donkey anti-goat IgG)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

Procedure:

• Fixation: At the desired time post-infection (e.g., 6-8 hours), remove the culture medium and wash the cells twice with PBS. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS for 5 minutes each. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Blocking: Wash the cells three times with PBS for 5 minutes each. Block non-specific antibody binding by incubating the cells in blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibodies to their optimal concentrations in blocking buffer. Incubate the cells with the primary antibody solution overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibodies in blocking buffer. Protect from light from this step onwards. Incubate the cells with the secondary antibody solution for 1 hour at room temperature in a humidified chamber.

• Nuclear Staining: Wash the cells three times with PBS for 5 minutes each. Incubate the cells with DAPI (1 µg/mL in PBS) for 5 minutes at room temperature.

• Mounting: Wash the cells twice with PBS. Mount the coverslips onto glass slides using a drop of mounting medium.

• Imaging: Visualize the stained cells using a confocal laser scanning microscope. Acquire images using appropriate laser lines and emission filters for each fluorophore.

Image Analysis

Analyze the acquired images to assess the subcellular localization of the viral proteins of interest. In untreated, infected cells, expect to see punctate cytoplasmic staining of viral proteins like 3A and dsRNA, corresponding to the ROs. In BF738735-treated cells, anticipate a redistribution of this staining to a more diffuse or aggregated pattern in the perinuclear region, potentially co-localizing with Golgi markers like GM130. Quantitative co-localization analysis can be performed using appropriate software to determine the degree of overlap between the viral proteins and cellular organelle markers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 5. BF738735 Datasheet DC Chemicals [dcchemicals.com]

Application Notes and Protocols for In Vivo Efficacy Studies of BF738735

For Researchers, Scientists, and Drug Development Professionals

Introduction

BF738735 is a potent and selective inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ), with an IC50 of 5.7 nM.[1][2] This kinase is a critical host factor for the replication of a broad range of enteroviruses, including rhinoviruses, coxsackieviruses, and poliovirus, as well as other RNA viruses like Hepatitis C Virus (HCV).[1][3][4] BF738735 demonstrates broad-spectrum antiviral activity in vitro, with EC50 values ranging from 4 to 71 nM against various enteroviruses.[1][2] The compound acts by inhibiting the synthesis of phosphatidylinositol 4-phosphate (PI4P) at the Golgi complex, a process hijacked by enteroviruses to build their replication organelles. Due to its mechanism of targeting a host factor, BF738735 presents a high genetic barrier to the development of viral resistance.[4]

These application notes provide a summary of the available in vivo data and detailed protocols for evaluating the efficacy of BF738735 and its analogs in a murine model of coxsackievirus-induced pancreatitis.

Data Presentation

While detailed quantitative in vivo efficacy data for BF738735 is not extensively published, pharmacokinetic data in mice is available. An analog of BF738735, with improved bioavailability, has shown dose-dependent protective activity in a coxsackievirus B4 (CVB4)-induced pancreatitis model.

Table 1: In Vitro Activity and Pharmacokinetic Parameters of BF738735

Parameter	Value	Virus/System	Reference
PI4KIIIβ IC50	5.7 nM	In vitro kinase assay	[1][2]
PI4KIIIα IC50	1.7 µM	In vitro kinase assay	[1]
Antiviral EC50 Range	4 - 71 nM	Various Enterovirus species	[1][2]
Cytotoxicity CC50 Range	11 - 65 µM	HeLa and BGM cells	[1]
Mouse Pharmacokinetics (IV)	1 mg/kg	Male NMRI mice
Mouse Pharmacokinetics (Oral)	5 mg/kg	Male NMRI mice

In Vivo Efficacy Summary:

An analog of BF738735 was evaluated in a coxsackievirus B4 (CVB4) induced pancreatitis model in male NMRI mice. The study reported a dose-dependent protective effect of the compound. However, specific quantitative data on the reduction of viral load, pancreas weight, or histopathological scores have not been detailed in the primary publication.

Signaling Pathway

BF738735 inhibits the host cell kinase PI4KIIIβ, which is a critical component of the cellular machinery that enteroviruses hijack for their replication. The viral non-structural protein 3A plays a key role in recruiting PI4KIIIβ to the Golgi membranes. This recruitment leads to the localized synthesis of PI4P, which is essential for the formation of the viral replication organelles where viral RNA synthesis occurs. By inhibiting PI4KIIIβ, BF738735 prevents the accumulation of PI4P, thereby disrupting the formation of these replication sites and inhibiting viral propagation.

References

• 1. journals.asm.org [journals.asm.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Replication and Inhibitors of Enteroviruses and Parechoviruses [mdpi.com]
• 4. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Troubleshooting unexpected cytotoxicity of BF738735

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected cytotoxicity with the PI4KIIIβ inhibitor, BF738735.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxicity of BF738735?

Based on published data, BF738735 is characterized by its low cytotoxicity in various cell lines, which contributes to its high selectivity index as an antiviral agent.[1][2] The 50% cytotoxic concentration (CC50) is typically observed in the micromolar range, significantly higher than its effective antiviral concentrations (EC50) which are in the nanomolar range.[1][2]

Table 1: Summary of Reported Bioactivity for BF738735

Parameter	Target / Virus	Concentration Range	Reference
IC50	PI4KIIIβ (in vitro)	5.7 nM	[1][2]
PI4KIIIα (in vitro)	1.7 µM (~300-fold less potent)	[1][2]
EC50	Enteroviruses & Rhinoviruses	4 - 71 nM	[1][2]
Hepatitis C Virus (HCV)	~56 nM - 0.7 µM	[3][4]
CC50	Various Cell Lines	11 - 65 µM	[1][2]

Q2: I am observing significant cytotoxicity at concentrations well below the reported CC50 values. What are the potential causes?

Observing cytotoxicity at lower-than-expected concentrations is a common experimental issue that can stem from several factors unrelated to the compound's intrinsic activity. A systematic approach is crucial to identify the root cause.

Below is a logical workflow to diagnose the issue:

Caption: A logical workflow for troubleshooting unexpected cytotoxicity.

Table 2: Detailed Troubleshooting Checklist

Category	Potential Issue	Recommended Action
Compound-Related	Incorrect Concentration: Calculation or serial dilution errors.	Double-check all calculations. Prepare a fresh dilution series from a new stock solution.
Compound Instability: Degradation of BF738735 in solution.	Prepare fresh working solutions daily. Aliquot stock solutions to avoid multiple freeze-thaw cycles.[5]
Solvent Toxicity: The final concentration of the vehicle (e.g., DMSO) is too high.	Ensure the final DMSO concentration is consistent across all wells (including untreated controls) and is at a non-toxic level for your cell line (typically ≤ 0.5%).
Cell-Related	Poor Cell Health: Cells are stressed before the experiment begins.	Use cells with a low passage number. Ensure optimal seeding density to avoid both over-confluency and under-seeding.[6] Handle cells gently during passaging to minimize mechanical stress.[6][7]
Contamination: Mycoplasma, bacterial, or fungal contamination.	Visually inspect cultures for turbidity or color changes. Perform routine mycoplasma testing.[6][7]
Cell Line Sensitivity: The specific cell line used is uniquely sensitive to PI4KIIIβ inhibition.	Test the compound on a different, well-characterized cell line to see if the effect is reproducible.
Assay/Environment	Reagent Quality: Expired or poor-quality media, serum, or assay reagents.	Use fresh, high-quality reagents and test new lots of serum before use in critical experiments.
Environmental Stress: Fluctuations in incubator temperature, CO2, or humidity.	Regularly monitor and calibrate incubator settings.[6][7]
Assay Interference: Phenol red or other media components interfering with the assay readout.	If using a fluorescence-based assay, consider using phenol red-free medium to reduce background quench.[8]

Q3: How can I differentiate between true compound-induced cytotoxicity and experimental artifacts?

Proper controls are essential. Your experimental plate should always include:

• Untreated Control: Cells treated with medium only. This is your baseline for 100% viability.

• Vehicle Control: Cells treated with the highest concentration of the vehicle (e.g., DMSO) used in the experiment. This control must show no significant toxicity compared to the untreated control.

• Positive Control: Cells treated with a known cytotoxic agent (e.g., staurosporine, doxorubicin). This confirms that the assay system can detect cell death.

• No-Cell Control: Wells containing only medium and the assay reagent. This measures the background signal of your assay.[8]

Observing cell morphology under a microscope can also provide clues. Apoptosis is often characterized by cell shrinkage and membrane blebbing, whereas necrosis involves cell swelling and lysis.

Q4: What is the mechanism of action of BF738735, and could it explain cytotoxicity in certain cell lines?

BF738735 is a highly selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1][3] This host cell enzyme is critical for generating phosphatidylinositol 4-phosphate (PI4P), a lipid that plays a key role in the formation and function of viral replication organelles.[9][10] By inhibiting PI4KIIIβ, BF738735 disrupts these organelles, thereby blocking viral replication.[1]

While PI4KIIIβ is a host factor, its inhibition is generally well-tolerated by cells, as evidenced by the high CC50 values.[1][2] However, it is conceivable that certain cell lines might have a greater dependency on PI4KIIIβ for normal cellular functions, such as Golgi integrity or lipid transport, potentially leading to higher sensitivity.

Caption: Mechanism of action of BF738735 via inhibition of PI4KIIIβ.

Experimental Protocols

Protocol 1: Preparation of BF738735 Stock and Working Solutions

• Stock Solution (10 mM): BF738735 has a molecular weight of 426.46 g/mol .[1] To prepare a 10 mM stock solution, dissolve 4.26 mg of BF738735 powder in 1 mL of high-purity DMSO. Mix thoroughly by vortexing.

• Storage: Store the stock solution in small aliquots at -20°C for up to 3 months to avoid repeated freeze-thaw cycles.[5]

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in cell culture medium to achieve the desired final concentrations. Ensure the final concentration of DMSO in the culture wells is below 0.5% and is consistent across all treatments.

Protocol 2: Standard MTS-Based Cytotoxicity Assay

This protocol is adapted from methods used in the characterization of BF738735.[1]

Caption: General experimental workflow for a cytotoxicity assay.

Methodology:

• Cell Plating: Seed cells in a 96-well, clear-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells per well) in 100 µL of complete culture medium.

• Cell Adherence: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator to allow cells to attach and resume growth.

• Compound Treatment: Prepare 2x concentrated serial dilutions of BF738735 in complete culture medium. Remove the old medium from the cells and add 100 µL of the appropriate compound dilution (or control medium) to each well.

• Incubation: Incubate the plate for the desired exposure period (e.g., 48 to 72 hours).[1]

• Viability Measurement: Add 20 µL of an MTS-based reagent (like CellTiter 96 AQueous One Solution Reagent) directly to each well.[1]

• Final Incubation: Incubate for 1-4 hours at 37°C, protected from light, until a color change is apparent.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.[1]

• Calculation: Correct for background by subtracting the average absorbance of the no-cell control wells. Calculate the percentage of cell viability for each concentration relative to the vehicle control wells (set to 100%). Plot the results to determine the CC50 value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 6. dendrotek.ca [dendrotek.ca]
• 7. m.youtube.com [m.youtube.com]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

BF738735 precipitation in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with BF738735, a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ).

Frequently Asked Questions (FAQs)

Q1: What is BF738735 and what is its mechanism of action?

A1: BF738735 is a cell-permeable, reversible inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM. It exhibits high selectivity for PI4KIIIβ over the alpha isoform (PI4KIIIα, IC50 = 1.7 µM) and other lipid kinases. Its mechanism of action involves the inhibition of PI4KIIIβ, a host cell factor essential for the replication of certain viruses, such as enteroviruses and rhinoviruses. By inhibiting PI4KIIIβ, BF738735 disrupts the formation of viral replication organelles.

Q2: What are the primary applications of BF738735?

A2: BF738735 is primarily used as a broad-spectrum antiviral agent against enteroviruses and rhinoviruses. It has shown potent activity against a wide range of these viruses with 50% effective concentrations (EC50) ranging from 4 to 71 nM. It is also used in research to study the role of PI4KIIIβ in various cellular processes, including viral replication and intracellular signaling.

Q3: What is the recommended storage procedure for BF738735?

A3: BF738735 powder should be stored at 2-8°C and protected from light. Following reconstitution in a solvent such as DMSO, it is recommended to create aliquots and freeze them at -20°C. Stock solutions prepared in this manner are stable for up to 3 months at -20°C.

Troubleshooting Guide: Precipitation in Cell Culture Media

A common issue encountered when working with hydrophobic compounds like BF738735 is precipitation upon dilution of a concentrated stock solution (typically in DMSO) into aqueous cell culture media. This can lead to inaccurate dosing and unreliable experimental results.

Problem: I observed precipitation after adding my BF738735 DMSO stock to the cell culture medium.

Solution Workflow:

Caption: Troubleshooting workflow for BF738735 precipitation.

Detailed Troubleshooting Steps:

• Step 1: Check the Final DMSO Concentration. The final concentration of DMSO in your cell culture medium should ideally be kept below 0.5% to minimize solvent-induced toxicity and precipitation. If your final DMSO concentration is too high, consider preparing a more dilute stock solution of BF738735 or increasing the final volume of your culture medium.

• Step 2: Employ Solubility-Enhancing Formulations. If precipitation persists even at low DMSO concentrations, using excipients to prepare the working solution is highly recommended. These formulations help to keep the compound in solution when diluted into aqueous media.

  • Protocol 1: Using PEG300 and Tween-80. This protocol involves a multi-component solvent system. For a 1 mL working solution, you can add 100 µL of a 20.8 mg/mL DMSO stock solution to 400 µL of PEG300, mix well, then add 50 µL of Tween-80, mix again, and finally add 450 µL of saline to reach the final volume.

  • Protocol 2: Using SBE-β-CD. An alternative is to use sulfobutyl ether-β-cyclodextrin (SBE-β-CD). For a 1 mL working solution, add 100 µL of a 20.8 mg/mL DMSO stock solution to 900 µL of a 20% SBE-β-CD solution in saline and mix thoroughly.

• Step 3: Gentle Heating and Sonication. If you still observe some precipitation after using the above formulations, gentle warming and/or sonication of the prepared working solution can aid in dissolution before adding it to your cell culture medium.

Quantitative Data Summary

Table 1: BF738735 In Vitro Activity

Target	IC50	Reference(s)
PI4KIIIβ	5.7 nM
PI4KIIIα	1.7 µM

Table 2: Antiviral Activity and Cytotoxicity of BF738735

Virus/Cell Line	EC50	CC50	Reference(s)
Enteroviruses (various)	4 - 71 nM	11 - 65 µM
Rhinoviruses (various)	4 - 71 nM	11 - 65 µM
Human Rhinovirus 14 (HeLa cells)	31 nM	-
Enterovirus 71 (RD cells)	-	-
Poliovirus 2 (Vero cells)	13 nM	-
Coxsackievirus B3 (Luciferase Assay)	77 nM	-

Experimental Protocols

Protocol 1: Preparation of BF738735 Stock and Working Solutions

Objective: To prepare a soluble working solution of BF738735 for cell culture experiments.

Materials:

• BF738735 powder

• DMSO (cell culture grade)

• PEG300

• Tween-80

• Saline (sterile) or 20% SBE-β-CD in saline (sterile)

• Sterile microcentrifuge tubes

Procedure for Stock Solution (e.g., 20.8 mg/mL):

• Weigh the required amount of BF738735 powder.

• Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for 20.8 mg/mL, which is approximately 48.8 mM).

• Vortex or sonicate until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes and store at -20°C.

Procedure for Working Solution (choose one of the following):

• Method A: PEG300/Tween-80 Formulation

  • In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix again.

  • Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix well. This results in a 2.08 mg/mL working solution.

• Method B: SBE-β-CD Formulation

  • In a sterile tube, add 100 µL of the 20.8 mg/mL DMSO stock solution.

  • Add 900 µL of sterile 20% SBE-β-CD in saline.

  • Mix thoroughly until a clear solution is obtained. This also results in a 2.08 mg/mL working solution.

Protocol 2: Antiviral Cytopathic Effect (CPE) Assay

Objective: To determine the 50% effective concentration (EC50) of BF738735.

Caption: Workflow for a typical antiviral CPE assay.

Procedure:

• Seed host cells (e.g., HeLa, Vero) in a 96-well plate and allow them to adhere overnight.

• The next day, infect the cells with the virus at a multiplicity of infection (MOI) that causes significant cell death in 3-4 days (e.g., 100 CCID50).

• After a 2-hour incubation period, remove the virus inoculum.

• Add fresh cell culture medium containing serial dilutions of BF738735 (e.g., from 0.01 µM to 100 µM) to the wells. Include appropriate controls (untreated infected cells and uninfected cells).

• Incubate the plate for 3 to 4 days.

• Assess cell viability using a suitable assay, such as the MTS assay (e.g., CellTiter 96 AQueous One Solution Reagent).

• Measure the absorbance at 490 nm.

• Calculate the EC50 value by plotting the percentage of cell viability against the log concentration of BF738735 and fitting the data to a dose-response curve.

Signaling Pathway

BF738735 Inhibition of PI4KIIIβ-Mediated Pathway in Viral Replication

Caption: BF738735 inhibits PI4KIIIβ, blocking PI4P production.

Reasons for inconsistent antiviral activity of BF738735

Welcome to the BF738735 Technical Support Center. This guide is designed to assist researchers, scientists, and drug development professionals in understanding and troubleshooting the antiviral activity of BF738735.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for BF738735?

A1: BF738735 is a potent and highly selective inhibitor of the host cell lipid kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ), with an IC50 of 5.7 nM.[1][2] It exhibits significantly weaker inhibition of the related isoform PI4KIIIα (IC50 = 1.7 µM).[1][2] The antiviral activity of BF738735 is attributed to its ability to target this host factor, which is essential for the replication of a broad range of viruses, including enteroviruses and rhinoviruses.[3] By inhibiting PI4KIIIβ, BF738735 disrupts the formation of viral replication organelles, which are specialized structures within the host cell where viral RNA replication occurs.[4][5]

Q2: What is the spectrum of antiviral activity for BF738735?

A2: BF738735 has demonstrated broad and potent antiviral activity against all tested species of enteroviruses and rhinoviruses, with 50% effective concentrations (EC50) typically ranging from 4 to 71 nM.[1][2][3] It has also shown efficacy against Hepatitis C virus (HCV) replication.[3] However, its activity against other viral families, such as SARS-CoV-2, is a subject of ongoing research, with some studies suggesting the mechanism may not be directly linked to PI4KIIIβ inhibition for this specific virus.[6][7]

Q3: How should BF738735 be stored and handled?

A3: For long-term storage, BF738735 powder should be kept at -20°C for up to three years.[2] Once reconstituted in a solvent like DMSO, the stock solution should be aliquoted and frozen at -20°C or -80°C.[4][5] These stock solutions are reported to be stable for up to 3 months at -20°C.[4][5] For in vivo experiments, it is recommended to prepare the working solution freshly on the day of use.[1]

Troubleshooting Guide for Inconsistent Antiviral Activity

This section addresses potential reasons for observing inconsistent or lower-than-expected antiviral activity with BF738735 in your experiments.

Q4: My EC50 value for BF738735 is higher than the published data. What could be the cause?

A4: Several factors related to your experimental setup can influence the apparent potency of BF738735. Consider the following:

• Cell Line Differences: The type of host cell used in the assay can significantly impact results. Different cell lines may have varying levels of PI4KIIIβ expression or possess different metabolic pathways that affect drug efficacy. For example, differences in drug effectiveness have been observed between Vero E6 and Calu-3 cells for other antivirals, partly due to drug efflux pumps like P-glycoprotein (Pgp).[8]

• Viral Strain or Serotype: While BF738735 has broad activity, there can be variations in susceptibility between different viral species, strains, or serotypes.[3] Pleconaril, another anti-enterovirus agent, showed a range of EC50 values over three orders of magnitude against different serotypes, highlighting the importance of the specific virus being tested.[3]

• Multiplicity of Infection (MOI): The amount of virus used to infect the cells can affect the outcome. A very high MOI might overwhelm the inhibitory capacity of the compound at lower concentrations, leading to an artificially high EC50.

• Assay-Specific Parameters: The duration of the experiment, the method used to quantify viral replication (e.g., CPE reduction, plaque assay, qPCR, replicon system), and the specific reagents can all contribute to variability.

Q5: I am observing high cytotoxicity with BF738735 at concentrations where I expect to see antiviral activity. Why is this happening?

A5: BF738735 generally exhibits low cytotoxicity, with CC50 values reported to be in the range of 11 to 65 µM, resulting in a high selectivity index.[1][2] If you observe significant cell death at lower concentrations, consider these possibilities:

• Compound Solubility and Aggregation: Ensure that BF738735 is fully dissolved in your stock solution and does not precipitate when diluted in your final assay medium. Compound precipitation can lead to inaccurate concentrations and may cause non-specific cellular stress. Sonication is recommended to aid dissolution in DMSO.[2]

• Cell Line Sensitivity: The specific cell line you are using may be more sensitive to the compound or the solvent (e.g., DMSO) than those used in published studies. Always run a parallel cytotoxicity assay on uninfected cells under the exact same conditions (compound concentrations, incubation time, solvent concentration) as your antiviral assay.

• Extended Incubation Time: The reported CC50 values are often determined over a 3 to 4-day period.[1][2] If your experimental protocol involves longer incubation times, increased cytotoxicity may be observed.

Q6: The antiviral effect of BF738735 seems to diminish over time in my long-term culture experiments. What could be the reason?

A6: The stability of the compound under your specific cell culture conditions could be a factor. While stock solutions are stable when frozen, the half-life of BF738735 in aqueous cell culture media at 37°C may be limited. For long-term experiments, it may be necessary to replenish the compound by performing partial media changes with fresh BF738735.

Q7: I am working with a virus not listed in the published activity spectrum of BF738735 and I'm not seeing any effect. Is this expected?

A7: Yes, this is possible. BF738735's mechanism is based on the inhibition of a host factor, PI4KIIIβ, which is exploited by certain virus families.[3] While this provides a broad spectrum of activity against susceptible viruses like enteroviruses, it also means that viruses that do not depend on PI4KIIIβ for their replication will not be inhibited.[4][5] For example, the role of PI4KIIIβ in SARS-CoV-2 replication is debated, and some potent PI4KIIIβ inhibitors did not show an effect on its replication.[6]

Q8: Could the virus be developing resistance to BF738735 in my experiments?

A8: While resistance selection experiments against Human Rhinovirus (HRV) have shown a high genetic barrier to resistance for BF738735, it is not impossible.[3] In studies with HCV, resistant replicons were generated that had mutations in viral proteins (NS4B and NS5A).[9] If you are passaging the virus in the presence of suboptimal concentrations of the compound, you may be selecting for a resistant population.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of BF738735 Against Kinases

Target Kinase	IC50 (nM)	Reference
PI4KIIIβ	5.7	[1][2][3]
PI4KIIIα	1700	[1][2][3]
Other Lipid Kinases (Panel)	>10,000	[3][4][5]

Table 2: Antiviral Efficacy (EC50) and Cytotoxicity (CC50) of BF738735

Virus	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (SI)	Reference
Enteroviruses (various species)	Not specified	4 - 71	11 - 65	High	[1][2]
Rhinoviruses (various species)	Not specified	4 - 71	11 - 65	High	[1][2]
Coxsackievirus B3 (CVB3)	Not specified	77 (replicon)	Not specified	Not specified	[1][2]
Hepatitis C Virus (HCV) GT1b	Huh 5.2	56	>10	>178	[3][9]
Hepatitis C Virus (HCV) GT1a	Not specified	~100 - 700	>10	>14-100	[9]

Experimental Protocols

Protocol 1: In Vitro PI4KIIIβ Kinase Assay (Reference Methodology)

This protocol is based on methods described in the literature.[1]

• Prepare Reagents:

  • Recombinant PI4KIIIβ enzyme.

  • Substrate: Phosphatidylinositol (PI) and Phosphatidylserine (PS) vesicles in a buffer containing Triton X-100.

  • Reaction Buffer: Standard kinase assay buffer.

  • ATP Mix: A mixture of cold ATP and [γ-33P]ATP.

  • Stop Solution: Phosphoric acid.

• Assay Procedure:

  • Dilute the recombinant PI4KIIIβ enzyme and the PI/PS substrate in the reaction buffer.

  • Add serial dilutions of BF738735 or control compound to the enzyme/substrate mix.

  • Initiate the reaction by adding the ATP mix.

  • Incubate the reaction for 75-90 minutes at 30°C.

  • Terminate the reaction by adding the stop solution.

  • Measure the incorporated radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Convert raw counts to percent inhibition relative to a DMSO control.

  • Calculate the IC50 value by fitting the data to a dose-response curve.

Protocol 2: General Antiviral Cytopathic Effect (CPE) Reduction Assay

• Cell Plating:

  • Seed a suitable host cell line (e.g., HeLa, Vero) into 96-well plates at a density that will form a confluent monolayer after 24 hours.

• Compound Preparation:

  • Prepare a 2x concentrated serial dilution of BF738735 in cell culture medium.

• Infection and Treatment:

  • Remove the growth medium from the cells.

  • Add 50 µL of the 2x compound dilutions to the wells.

  • Add 50 µL of virus suspension (at a predetermined MOI, e.g., 0.01) to the wells containing the compound. Include virus-only controls and cell-only controls.

• Incubation:

  • Incubate the plates at 37°C in a CO2 incubator for 3-4 days, or until CPE is clearly visible (70-90%) in the virus control wells.

• Quantification of Cell Viability:

  • Remove the medium and stain the cells with a solution of Crystal Violet in formalin or use a cell viability reagent (e.g., MTS, CellTiter-Glo).

  • After appropriate incubation, read the absorbance or luminescence on a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the cell-only and virus-only controls.

  • Determine the EC50 value from the dose-response curve.

Protocol 3: Compound Preparation and Storage

• Reconstitution:

  • Prepare a high-concentration stock solution (e.g., 10-50 mM) by dissolving the BF738735 powder in 100% DMSO. Sonication may be required to ensure complete dissolution.[2]

• Storage:

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for up to 3 months.[4][5]

• Working Dilutions:

  • On the day of the experiment, thaw an aliquot and prepare fresh serial dilutions in the appropriate cell culture medium. Ensure the final DMSO concentration in the assay is low (typically ≤0.5%) and is consistent across all wells, including controls.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 5. PI4KIIIβ Inhibitor, BF738735 | Sigma-Aldrich [sigmaaldrich.com]
• 6. air.unipr.it [air.unipr.it]
• 7. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. academic.oup.com [academic.oup.com]

Technical Support Center: BF738735 and Viral Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the development of viral resistance to BF738735.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BF738735?

A1: BF738735 is a potent and selective inhibitor of the host cell enzyme Phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1] Many positive-strand RNA viruses, including enteroviruses and rhinoviruses, hijack the host cell's PI4KIIIβ to create specialized replication organelles.[2] BF738735 binds to PI4KIIIβ and inhibits its kinase activity, thereby preventing the formation of these essential replication sites and blocking viral replication.[2] Because it targets a host factor, BF738735 has broad-spectrum antiviral activity.[1]

Q2: Which viruses are susceptible to BF738735?

A2: BF738735 has demonstrated potent, broad-spectrum activity against various members of the Picornaviridae family, including a wide range of human rhinoviruses (HRV) and enteroviruses such as poliovirus, coxsackievirus (CV), and enterovirus-71 (EV71).[1] It has also shown activity against Hepatitis C virus (HCV), a member of the Flaviviridae family, suggesting a shared dependency on PI4KIIIβ for replication.[1]

Q3: What is the genetic barrier to resistance for BF738735?

A3: Viruses have a high genetic barrier to developing resistance to BF738735.[1] This is because the drug targets a host cell protein (PI4KIIIβ), which is less prone to mutation than viral proteins.[3] However, resistance can be generated in cell culture through prolonged exposure to the compound.[2]

Q4: What are the known mechanisms of viral resistance to BF738735?

A4: For enteroviruses, such as Coxsackievirus B3 (CVB3), resistance to BF738735 has been linked to mutations in the viral non-structural protein 3A.[2][4] The 3A protein is involved in the recruitment of PI4KIIIβ to the replication organelles. A specific mutation, H57Y in the 3A protein, has been shown to confer resistance to BF738735.[4] For Hepatitis C Virus (HCV), resistance to PI4K inhibitors is associated with mutations in the non-structural protein 5A (NS5A), which is responsible for recruiting PI4KIIIα/β.[5][6][7][8]

Troubleshooting Guides

Issue 1: Inconsistent EC50 values for BF738735 in antiviral assays.

• Possible Cause 1: Cell Health and Density. Variations in cell health, passage number, and seeding density can significantly impact viral replication and, consequently, the apparent potency of an antiviral compound.

  • Solution: Ensure cells are healthy, within a consistent and low passage number range, and seeded at a precise density for each experiment. Perform a cell viability assay (e.g., MTS or CTG) in parallel with your antiviral assay to monitor the health of the cells.[9]

• Possible Cause 2: Viral Titer Variability. Inaccurate or inconsistent viral titers will lead to variable multiplicity of infection (MOI) between experiments, affecting the outcome of the antiviral assay.

  • Solution: Carefully titrate your viral stocks using a reliable method (e.g., TCID50 or plaque assay) and use a consistent MOI for all experiments. Aliquot and store viral stocks at -80°C to avoid repeated freeze-thaw cycles.

• Possible Cause 3: Compound Solubility and Stability. BF738735, like many small molecules, may have limited solubility in aqueous media. Precipitation of the compound can lead to inaccurate concentrations.

  • Solution: Prepare fresh dilutions of BF738735 from a DMSO stock for each experiment. Visually inspect the media for any signs of precipitation. If solubility is a concern, consider using a different formulation or including a low percentage of a solubilizing agent, ensuring it does not affect cell viability or viral replication.

• Possible Cause 4: Assay Method. Different assay methods (e.g., cytopathic effect inhibition, reporter virus expression, or yield reduction assays) can yield different EC50 values.

  • Solution: Use a consistent and validated assay protocol. Clearly report the assay method used when presenting your data. For high-throughput screening, automated high-content imaging can improve reproducibility.[9]

Issue 2: Difficulty in selecting for BF738735-resistant viruses.

• Possible Cause 1: High Genetic Barrier to Resistance. As BF738735 targets a host protein, the spontaneous mutation rate leading to resistance is low.

  • Solution: Be prepared for a lengthy selection process, potentially involving many passages of the virus in the presence of the compound.[2] Start with a low concentration of BF738735 (around the EC50) and gradually increase the concentration as the virus adapts.

• Possible Cause 2: Loss of Viral Fitness. Resistance mutations can sometimes come at the cost of reduced viral fitness, making it difficult for the resistant population to outcompete the wild-type virus.

  • Solution: Monitor viral titers and cytopathic effect at each passage. If the virus is not propagating well, consider lowering the concentration of BF738735 for a few passages to allow the viral population to recover before resuming the dose escalation.

• Possible Cause 3: Inappropriate Cell Line. The choice of cell line can influence the emergence of resistance.

  • Solution: Use a cell line that is highly permissive to the virus you are studying to ensure robust replication, which can increase the chances of resistance mutations arising.

Issue 3: Unexpected cytotoxicity observed with BF738735.

• Possible Cause 1: Off-target effects at high concentrations. While BF738735 is selective for PI4KIIIβ, at very high concentrations, it may have off-target effects that can lead to cytotoxicity.

  • Solution: Always determine the 50% cytotoxic concentration (CC50) of BF738735 in your specific cell line in parallel with your antiviral assays.[10] Ensure that the concentrations used in your experiments are well below the CC50 value.

• Possible Cause 2: Solvent Toxicity. The solvent used to dissolve BF738735, typically DMSO, can be toxic to cells at higher concentrations.

  • Solution: Ensure that the final concentration of the solvent in your cell culture media is consistent across all wells and is at a level that does not affect cell viability (typically ≤0.5%). Include a solvent-only control in your experiments.

Data Presentation

Table 1: In Vitro Activity of BF738735 Against Various Viruses

Virus	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)	Reference
Human Rhinovirus 14 (HRV14)	HeLa	4	>10	>2500	[1]
Coxsackievirus B3 (CVB3)	BGM	15	>10	>667	[1]
Poliovirus 1	HeLa	19	>10	>526	[1]
Enterovirus 71 (EV71)	Vero	11	>10	>909	[1]
Hepatitis C Virus (HCV) 1b replicon	Huh-7	56	>10	>178	[1]

Table 2: Resistance Profile of Viral Mutants to PI4KIIIβ Inhibitors

Virus	Mutant	Compound	EC50 Fold Change vs. Wild-Type	Reference
Coxsackievirus B3 (CVB3)	3A-H57Y	BF738735	Resistant (qualitative)	[4]
Hepatitis C Virus (HCV) 1b replicon	NS5A-Y93H	NS5A Inhibitor	>1,750	[11]
Hepatitis C Virus (HCV) 1b replicon	Multiple NS5A RASs	Daclatasvir	3.6 x 10^4	[12]
Hepatitis C Virus (HCV) 1b replicon	Multiple NS5A RASs	Ledipasvir	4.4 x 10^5	[12]

Note: Specific fold-change data for BF738735 resistant mutants is limited in the public domain. The data for HCV NS5A inhibitors are provided as an example of the high-level resistance that can be achieved with mutations in the viral protein responsible for PI4KIIIβ recruitment.

Experimental Protocols

Protocol 1: Generation of BF738735-Resistant Virus in Cell Culture

This protocol describes a method for selecting for viral resistance to BF738735 by serial passage in the presence of increasing concentrations of the compound.

• Initial Infection: Seed a permissive cell line in a T25 flask and infect with the wild-type virus at a low MOI (e.g., 0.01-0.1).

• Drug Treatment: After the virus adsorption period, replace the inoculum with fresh medium containing BF738735 at a concentration equal to the EC50.

• Monitoring: Incubate the flask and monitor daily for the development of cytopathic effect (CPE).

• Harvesting: When 75-90% CPE is observed, harvest the virus by subjecting the flask to three freeze-thaw cycles.

• Titration: Determine the titer of the harvested virus.

• Serial Passage: Use the harvested virus to infect a fresh flask of cells, again in the presence of BF738735 at the same or a slightly increased concentration (e.g., 1.5-2 fold increase).

• Dose Escalation: Repeat the passage process, gradually increasing the concentration of BF738735 with each subsequent passage.

• Isolation of Resistant Virus: Once a viral population is able to replicate efficiently in the presence of a high concentration of BF738735 (e.g., >10-fold the initial EC50), the resistant virus can be plaque purified to obtain a clonal population.

• Sequencing: Extract viral RNA from the resistant clone and perform sequencing of the relevant viral genes (e.g., 3A for enteroviruses, NS5A for HCV) to identify potential resistance mutations.

Protocol 2: Antiviral Assay (CPE Inhibition)

This protocol outlines a method to determine the EC50 of BF738735 by measuring the inhibition of virus-induced CPE.

• Cell Seeding: Seed a permissive cell line in a 96-well plate at a density that will form a confluent monolayer within 24 hours.

• Compound Dilution: Prepare a serial dilution of BF738735 in cell culture medium.

• Infection: Infect the cells with the virus at an MOI that will cause complete CPE within 3-4 days.

• Treatment: After the virus adsorption period, remove the inoculum and add the serially diluted BF738735 to the wells. Include virus-only (no compound) and cell-only (no virus, no compound) controls.

• Incubation: Incubate the plate for 3-4 days, or until complete CPE is observed in the virus-only control wells.

• CPE Assessment: Stain the cells with a solution of crystal violet to visualize cell viability.

• Data Analysis: Quantify the staining (e.g., by solubilizing the dye and reading the absorbance) and calculate the EC50 value by plotting the percentage of CPE inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol 3: Site-Directed Mutagenesis to Introduce Resistance Mutations

This protocol describes a general method for introducing a specific resistance mutation (e.g., 3A-H57Y in a CVB3 infectious clone) using a commercially available site-directed mutagenesis kit.

• Primer Design: Design forward and reverse primers containing the desired mutation. The primers should be 25-45 bases in length, with the mutation in the center, and have a melting temperature (Tm) of ≥78°C.[13]

• PCR Amplification: Set up a PCR reaction containing the plasmid DNA of the infectious clone, the mutagenic primers, and a high-fidelity DNA polymerase.

• Template Digestion: After the PCR, digest the parental (non-mutated) plasmid DNA with the DpnI restriction enzyme, which specifically cleaves methylated DNA.

• Transformation: Transform competent E. coli with the DpnI-treated PCR product.

• Colony Selection and Plasmid Purification: Plate the transformed bacteria on a selective agar plate and incubate overnight. Pick individual colonies, grow them in liquid culture, and purify the plasmid DNA.

• Sequence Verification: Sequence the purified plasmid DNA to confirm the presence of the desired mutation and the absence of any other mutations.

• Generation of Mutant Virus: Transfect permissive cells with the mutated infectious clone DNA to generate the mutant virus.

Mandatory Visualizations

References

• 1. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. air.unipr.it [air.unipr.it]
• 4. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Hepatitis C Virus NS5A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. monogrambio.labcorp.com [monogrambio.labcorp.com]
• 7. Introduction of NS5A mutations enables subgenomic HCV replicon derived from chimpanzee-infectious HC-J4 isolate to replicate efficiently in Huh-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of Hepatitis C Virus RNA Replication by Cell Culture-Adaptive Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Preexisting drug-resistance mutations reveal unique barriers to resistance for distinct antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analysis of the susceptibility of refractory hepatitis C virus resistant to nonstructural 5A inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Site-Directed Mutagenesis (Stratagene protocol) | McManus Lab [mcmanuslab.ucsf.edu]

BF738735 stability and storage conditions

Welcome to the technical support center for BF738735. This resource is designed for researchers, scientists, and drug development professionals, providing essential information on the stability, storage, and handling of BF738735, along with troubleshooting guides and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is BF738735 and what is its primary mechanism of action?

A1: BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a host cell factor.[1][2] It functions as an ATP-competitive inhibitor with an IC50 of 5.7 nM for PI4KIIIβ.[1][3] Its mechanism of action in an antiviral context is to block the formation of viral replication organelles, which are essential for the replication of a broad range of enteroviruses and rhinoviruses.[2][4] By inhibiting PI4KIIIβ, BF738735 disrupts the production of phosphatidylinositol 4-phosphate (PI4P), a lipid crucial for recruiting viral and host factors to the replication sites.[5][6]

Q2: What is the recommended long-term storage condition for BF738735 powder?

A2: For long-term storage, BF738735 in its solid (powder) form should be stored at -20°C.[7] Under these conditions, it is stable for up to three years.[5]

Q3: How should I prepare and store stock solutions of BF738735?

A3: BF738735 is soluble in DMSO.[5] It is recommended to prepare a concentrated stock solution in DMSO, for example, at 10 mM. To aid dissolution, sonication may be beneficial.[5] Stock solutions in DMSO should be aliquoted and stored at -80°C for up to one year or at -20°C for up to three to six months.[2][5]

Q4: What is the antiviral spectrum of BF738735?

A4: BF738735 exhibits broad-spectrum antiviral activity against various species of enteroviruses and rhinoviruses, with 50% effective concentrations (EC50) typically ranging from 4 to 71 nM.[1][5] It has also been shown to inhibit Hepatitis C Virus (HCV) replication.[3][8]

Stability and Storage Conditions

Proper storage and handling of BF738735 are critical for maintaining its activity and ensuring reproducible experimental results.

Form	Storage Temperature	Duration	Notes
Solid (Powder)	-20°C	Up to 3 years	Store in a dry, dark place.[5][9]
0 - 4°C	Short term (days to weeks)	For immediate use.[9]
In Solvent (DMSO)	-80°C	Up to 1 year	Recommended for long-term storage of stock solutions.[5]
-20°C	Up to 6 months	Suitable for shorter-term storage of aliquots.[10]

Shipping Conditions: BF738735 is typically shipped at ambient temperature, often with blue ice.[5] This is considered sufficient for the short duration of shipping and will not affect the compound's stability.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Compound precipitation in cell culture media	- Exceeding the solubility limit of BF738735 in aqueous media. - Interaction with components of the media or serum.	- Ensure the final concentration of DMSO in the media is low (typically <0.5%) to maintain solubility. - Prepare fresh dilutions from the DMSO stock solution for each experiment. - Consider using a serum-free or low-serum medium for the duration of the treatment if compatibility issues are suspected.
Inconsistent antiviral activity	- Degradation of BF738735 due to improper storage. - Inaccurate pipetting of the concentrated stock solution. - Variation in cell health or density. - Viral titer variability.	- Verify that the compound has been stored correctly according to the guidelines. - Use calibrated pipettes and ensure thorough mixing when preparing dilutions. - Standardize cell seeding density and ensure cells are in the exponential growth phase at the time of infection and treatment. - Perform a viral titration for each experiment to ensure a consistent multiplicity of infection (MOI).
Observed cytotoxicity at expected effective concentrations	- Cell line is particularly sensitive to the compound or the solvent (DMSO). - The compound has degraded into a more toxic substance.	- Perform a cytotoxicity assay (e.g., MTS or MTT) to determine the 50% cytotoxic concentration (CC50) for your specific cell line.[1] - Lower the final concentration of DMSO in the culture medium. - Always use a vehicle control (DMSO alone) to differentiate between compound- and solvent-induced toxicity. - Use a fresh aliquot of BF738735.
Difficulty dissolving the powder in DMSO	- Insufficient mixing or solvent volume.	- Sonication is recommended to aid dissolution.[5] - If a sonicator is not available, gentle warming (e.g., in a 37°C water bath) and vortexing can be used. - Ensure you are using a sufficient volume of DMSO for the amount of powder.
Insoluble impurities observed in the product	- Minor impurities inherent to the synthesis process.	- These minor impurities typically do not affect the biological activity of the compound. They can be removed by filtering the stock solution through a 0.22 µm syringe filter.[5]

Experimental Protocols

Protocol 1: Determination of EC50 for Antiviral Activity

This protocol outlines the steps to determine the 50% effective concentration (EC50) of BF738735 against a specific virus in a cell-based assay.

Materials:

• Host cells permissive to the virus of interest (e.g., HeLa, Vero, or BGMK cells)[1]

• Complete cell culture medium (e.g., MEM with 10% FBS, penicillin, and streptomycin)[1]

• Virus stock of known titer

• BF738735 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• Cell viability assay reagent (e.g., CellTiter 96 AQueous One Solution)[1]

Procedure:

• Cell Seeding: Seed host cells into 96-well plates at a density that will result in a confluent monolayer after 24 hours of incubation.

• Infection: After 24 hours, remove the culture medium and infect the cells with the virus at a predetermined multiplicity of infection (MOI), for instance, 100 CCID50, for 2 hours.[1]

• Compound Treatment: While the cells are being infected, prepare serial dilutions of BF738735 in the cell culture medium. A typical concentration range to test would be from 0.01 µM to 100 µM.[1]

• After the 2-hour infection period, remove the virus inoculum.

• Add 100 µL of the prepared BF738735 dilutions to the corresponding wells. Include wells with virus-infected cells treated with vehicle (DMSO) as a positive control for infection and uninfected cells as a negative control.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for a period appropriate for the virus to cause a cytopathic effect (CPE), typically 3 to 4 days.[1]

• Quantification of Viral Activity: Assess the antiviral effect. This can be done by observing the CPE microscopically or by using a cell viability assay. For the latter, replace the medium with a cell viability reagent according to the manufacturer's instructions and measure the absorbance.[1]

• Data Analysis: Calculate the percentage of protection for each concentration of BF738735 relative to the virus and cell controls. Plot the percentage of protection against the log of the compound concentration and use a non-linear regression analysis to determine the EC50 value.

Protocol 2: Preparation of BF738735 for In Vivo Administration

This protocol provides a formulation for administering BF738735 to mice.[1] It is crucial to prepare this formulation fresh on the day of use.[1]

Materials:

• BF738735 powder

• DMSO

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure to prepare a 1 mL working solution:

• Prepare a stock solution of BF738735 in DMSO (e.g., 20.8 mg/mL).

• In a sterile microcentrifuge tube, add 100 µL of the DMSO stock solution.

• Add 400 µL of PEG300 to the tube and mix thoroughly until the solution is clear.

• Add 50 µL of Tween-80 and mix again until homogeneous.

• Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well.

• The final concentration of the solvents will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1] The resulting solution should be clear. If precipitation occurs, gentle warming and sonication may be used to aid dissolution.[1]

Visualizations

Signaling Pathway of BF738735 Action

Caption: Mechanism of action of BF738735 in inhibiting viral replication.

Experimental Workflow for EC50 Determination

Caption: Workflow for determining the EC50 of BF738735.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Enterovirus Replication Organelles and Inhibitors of Their Formation [frontiersin.org]
• 5. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Role of Phosphatidylinositol Phosphate Kinases during Viral Infection [mdpi.com]
• 7. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]

Technical Support Center: BF738735 Efficacy and Serum Concentration

This technical support center provides researchers, scientists, and drug development professionals with guidance on the potential impact of serum concentration on the efficacy of BF738735, a potent inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ).

Frequently Asked Questions (FAQs)

Q1: What is BF738735 and what is its primary mechanism of action?

A1: BF738735 is a selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM.[1][2] It demonstrates broad-spectrum antiviral activity against enteroviruses and rhinoviruses by targeting this host cell factor.[2][3] The inhibition of PI4KIIIβ disrupts the formation of viral replication organelles.[4]

Q2: How does serum in cell culture media potentially affect the efficacy of BF738735?

A2: Serum contains various proteins, such as albumin, that can bind to small molecule drugs. This drug-protein binding is a common phenomenon that can reduce the free concentration of the drug available to interact with its target.[5][6] A decrease in the free concentration of BF738735 can lead to a reduction in its apparent potency and efficacy in in vitro assays.

Q3: Has the direct impact of serum concentration on BF738735 efficacy been quantitatively determined?

A3: Based on currently available public data, a specific study quantifying the fold-shift in EC50 or IC50 values for BF738735 at varying serum concentrations has not been identified. However, it is a known principle that serum proteins can impact the potency of antiviral compounds. For instance, the potency of the HIV integrase inhibitor GSK364735 was attenuated in the presence of human serum.[7]

Q4: What are the typical concentrations of serum used in cell culture for antiviral assays with BF738735?

A4: In published studies, cell lines used for testing BF738735, such as Buffalo green monkey kidney cells and HeLa cells, are often grown in media supplemented with 10% fetal bovine serum (FBS).[1]

Troubleshooting Guide

Issue: Observed EC50 for BF738735 is higher than reported values.

Potential Cause	Troubleshooting Step
High Serum Concentration in Assay Medium	Serum proteins can bind to BF738735, reducing its free, active concentration. It is a well-recognized fact that only the free, unbound drug is responsible for pharmacological activity.[6]
1. Review Assay Protocol: Check the percentage of serum used in your assay medium. Standard protocols for enterovirus and rhinovirus inhibition assays often use 2-10% FBS.
2. Reduce Serum Concentration: If your protocol allows, consider reducing the serum concentration during the drug treatment phase of your experiment. However, ensure that the reduced serum level does not negatively impact cell viability for the duration of the assay.
3. Serum-Free Medium: If compatible with your cell line and experimental design, consider performing the assay in a serum-free or low-serum medium.
4. Consistency is Key: If you cannot change the serum concentration, ensure it is kept consistent across all experiments to ensure the comparability of your results.
Cell Line Differences	The expression level of PI4KIIIβ or other cellular factors can vary between cell lines, potentially influencing the observed efficacy of BF738735.
1. Use Recommended Cell Lines: For enterovirus and rhinovirus assays, cell lines such as HeLa R19, HeLa Rh, and BGM kidney cells have been used.[1]
2. Characterize Your Cell Line: If using a different cell line, consider characterizing the expression of PI4KIIIβ.
Compound Stability and Handling	Improper storage or handling of BF738735 can lead to degradation and reduced activity.
1. Follow Storage Recommendations: Store stock solutions of BF738735 at -20°C for up to 3 months.[4]
2. Proper Solubilization: Ensure the compound is fully dissolved in a suitable solvent, such as DMSO, before further dilution in your assay medium.

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy and selectivity of BF738735.

Table 1: In Vitro Inhibitory Activity of BF738735

Target	Assay Type	IC50 (nM)	Reference
PI4KIIIβ	Enzymatic Assay	5.7	[1][2][3]
PI4KIIIα	Enzymatic Assay	1700	[1][2][3]

Table 2: Antiviral Activity of BF738735

Virus	Cell Line	EC50 (nM)	Reference
Enteroviruses (various species)	Various	4 - 71	[1][3]
Rhinoviruses (various species)	Various	4 - 71	[1]
Coxsackievirus B3 (CVB3)	Luciferase Assay	77	[1]
Hepatitis C Virus (HCV) Genotype 1b	Replicon Assay	56	[3]

Table 3: Cytotoxicity of BF738735

Cell Culture Conditions	CC50 (µM)	Reference
3 to 4 days incubation	11 - 65	[1][2]

Experimental Protocols

Protocol 1: PI4KIIIβ Enzymatic Inhibition Assay

This protocol is a generalized representation based on available literature.

• Reagents and Materials:

  • Recombinant PI4KIIIβ enzyme

  • Substrate: Phosphatidylinositol (PI) and Phosphatidylserine (PS)

  • BF738735 compound

  • Assay Buffer (containing Triton X-100)

  • [γ-33P]ATP

  • Phosphoric Acid (to terminate the reaction)

  • Microplate scintillation counter

• Procedure:

  • Dilute the recombinant PI4KIIIβ enzyme and the PI/PS substrate in the assay buffer.

  • Prepare serial dilutions of BF738735 in the assay buffer.

  • Add the diluted enzyme, substrate, and BF738735 (or vehicle control) to the wells of a microplate.

  • Initiate the kinase reaction by adding a mixture of ATP and [γ-33P]ATP.

  • Incubate the plate at 30°C for 75-90 minutes.

  • Terminate the reaction by adding phosphoric acid.

  • Measure the incorporated radioactivity using a microplate scintillation counter.

  • Calculate the percent inhibition relative to the vehicle control and determine the IC50 value.[1]

Protocol 2: Antiviral Cell-Based Assay (General)

This protocol provides a general workflow for determining the EC50 of BF738735.

• Cell Culture and Infection:

  • Seed host cells (e.g., HeLa or BGM cells) in a 96-well plate and grow at 37°C with 5% CO2 in minimal essential medium (MEM) supplemented with 10% fetal bovine serum.[1]

  • Infect the cells with the virus at a predetermined multiplicity of infection (e.g., 100 CCID50) for 2 hours.[1]

  • Remove the virus inoculum.

• Drug Treatment:

  • Add fresh medium containing serial dilutions of BF738735 (e.g., from 0.01 to 100 µM).[1]

  • Include a "no drug" control (vehicle only) and a "no virus" control.

• Incubation and Endpoint Measurement:

  • Incubate the plates for 3 to 4 days.[1]

  • Assess the viral-induced cytopathic effect (CPE) or use a cell viability assay (e.g., CellTiter 96 AQueous One Solution Reagent) to quantify the protective effect of the compound.[1]

  • Measure the optical density at 490 nm and correct for background absorbance.[1]

  • Calculate the EC50 value, which is the concentration of BF738735 that protects 50% of the cells from viral-induced death.

Visualizations

Caption: Mechanism of action of BF738735 in inhibiting viral replication.

Caption: Workflow for determining the in vitro antiviral efficacy of BF738735.

Caption: Potential impact of serum concentration on BF738735 efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 5. Effect of blood protein concentrations on drug-dosing regimes: practical guidance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Protein Binding on the Pharmacological Activity of Highly Bound Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In Vitro Antiviral Potency and Preclinical Pharmacokinetics of GSK364735 Predict Clinical Efficacy in a Phase 2a Study [natap.org]

Cell line-specific toxicity of BF738735

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information and guidance on the experimental use of BF738735, a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of BF738735?

A1: BF738735 is a selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM.[1][2] It shows significantly less activity against the alpha isoform, PI4KIIIα (IC50 = 1.7 μM), and minimal inhibition of a wide range of other cellular kinases.[1][2][3] Its mechanism of action in an antiviral context involves targeting this host cell factor, which is essential for the replication of certain viruses like enteroviruses and rhinoviruses.[3]

Q2: What is the known spectrum of activity for BF738735?

A2: BF738735 exhibits broad-spectrum antiviral activity against all tested species of enteroviruses and rhinoviruses, with 50% effective concentrations (EC50) typically ranging from 4 to 71 nM.[1][2] It has also been shown to inhibit Hepatitis C virus (HCV) replication.[3][4] The compound is generally inactive against other RNA, DNA, and retroviruses.[5]

Q3: Does BF738735 exhibit cell line-specific toxicity?

A3: Based on available data, BF738735 demonstrates varying levels of cytotoxicity across different cell lines, though its primary application is as an antiviral agent with a high selectivity index. The 50% cytotoxic concentration (CC50) is significantly higher than its effective antiviral concentration (EC50). For instance, in HeLa cells, the EC50 for antiviral activity is 31 nM, while the CC50 values in various cell lines range from 11 to 65 μM.[1][6] This difference highlights a favorable therapeutic window for its antiviral applications. While there is variability in cytotoxicity, it has not been developed as a cancer therapeutic based on differential toxicity.

Q4: How should BF738735 be prepared and stored?

A4: BF738735 is typically supplied as a solid powder.[1] For experimental use, it should be dissolved in a suitable solvent, such as DMSO, to create a stock solution.[1] It is recommended to aliquot the stock solution and store it at -20°C for up to 3 months or -80°C for up to 2 years to avoid repeated freeze-thaw cycles.[1][5]

Troubleshooting Guides

Issue 1: Higher than expected cytotoxicity in my cell line.

• Possible Cause 1: Solvent Toxicity. High concentrations of the solvent (e.g., DMSO) can be toxic to cells.

  • Solution: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your specific cell line (typically <0.5% for DMSO). Prepare a vehicle control (medium with the same concentration of solvent but without BF738735) to assess the impact of the solvent alone.

• Possible Cause 2: Cell Line Sensitivity. Your specific cell line may be more sensitive to PI4KIIIβ inhibition or off-target effects of BF738735.

  • Solution: Perform a dose-response curve to determine the CC50 of BF738735 in your cell line. If high sensitivity is confirmed, consider using lower concentrations or shorter exposure times.

• Possible Cause 3: Contamination. Mycoplasma or other microbial contamination can increase cellular stress and apparent toxicity.

  • Solution: Regularly test your cell cultures for contamination.

Issue 2: Inconsistent antiviral activity in my experiments.

• Possible Cause 1: Compound Degradation. Improper storage or multiple freeze-thaw cycles of the stock solution can lead to degradation of BF738735.

  • Solution: Aliquot the stock solution upon preparation and store it at -20°C or -80°C.[1][5] Use a fresh aliquot for each experiment.

• Possible Cause 2: Variability in Viral Titer. Inconsistent amounts of virus used for infection will lead to variable results.

  • Solution: Accurately determine the viral titer before each experiment using a standard method like a plaque assay or TCID50 assay.

• Possible Cause 3: Timing of Compound Addition. The timing of BF738735 addition relative to viral infection can influence its efficacy.

  • Solution: For consistent results, standardize the time of compound addition. Time-of-addition studies have shown that BF738735 is effective when added before or after virus infection, indicating its action is not at the early stage of the viral replication cycle.[3]

Quantitative Data Summary

Parameter	Value	Cell Line/System	Description	Reference
IC50	5.7 nM	In vitro kinase assay	Inhibition of PI4KIIIβ	[1][2]
1.7 µM	In vitro kinase assay	Inhibition of PI4KIIIα	[1][2]
EC50	4 - 71 nM	Various	Antiviral activity against a range of enteroviruses and rhinoviruses	[1][2]
31 nM	HeLa	Antiviral activity against Human rhinovirus 14	[1][6]
56 nM	Huh 5.2	Antiviral activity against HCV genotype 1b replicon	[3]
77 nM	Not specified	Inhibition of coxsackievirus serotype B3 (CVB3) RNA replication	[1][2]
0.1 - 0.7 µM	Huh 5-2 (HCV GT1b)	Antiviral activity against HCV replicons	[4]
CC50	11 - 65 µM	Various	Cytotoxicity determined in parallel with EC50 measurements	[1][2]

Experimental Protocols

1. PI4KIIIβ Kinase Assay (In Vitro)

This protocol is based on the general methodology described for assessing the inhibitory activity of BF738735.[1]

• Materials: Recombinant PI4KIIIβ, Phosphatidylinositol (PI) and Phosphatidylserine (PS) substrate, assay buffer with Triton X-100, [γ-33P]ATP, BF738735, phosphoric acid, microplate scintillation counter.

• Procedure:

  • Dilute recombinant PI4KIIIβ enzyme and the PI/PS substrate in the assay buffer.

  • Add serial dilutions of BF738735 or a vehicle control to the enzyme/substrate mixture.

  • Initiate the kinase reaction by adding a mixture of ATP and [γ-33P]ATP.

  • Incubate the reaction mixture at 30°C for 75-90 minutes.

  • Terminate the reaction by adding phosphoric acid.

  • Measure the incorporated radioactivity using a microplate scintillation counter.

  • Calculate the percent inhibition relative to the vehicle control to determine the IC50 value.

2. Cytotoxicity Assay (MTS Assay)

This protocol outlines a common method for determining the CC50 of a compound in a cell line.[1]

• Materials: Cell line of interest (e.g., HeLa), complete culture medium, 96-well plates, BF738735, CellTiter 96 AQueous One Solution Reagent (MTS), plate reader.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of BF738735 in complete culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of BF738735. Include a vehicle control (medium with solvent) and a no-cell control (medium only for background).

  • Incubate the plate for a period relevant to the antiviral assay (e.g., 3 to 4 days).

  • After incubation, add the CellTiter 96 AQueous One Solution Reagent to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Correct the absorbance values by subtracting the background absorbance.

  • Normalize the data to the vehicle-treated cells (set to 100% viability) and plot the results to calculate the CC50 value.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 6. BF738735 | PI4K 抑制剂 | MCE [medchemexpress.cn]

Technical Support Center: Overcoming Low Solubility of BF738735 in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the low aqueous solubility of BF738735.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of BF738735?

A1: BF738735 is a lipophilic molecule and is poorly soluble in aqueous solutions. While specific quantitative data for its solubility in various aqueous buffers at different pH values is not extensively published, it is generally considered practically insoluble in water. To achieve biologically relevant concentrations for in vitro and in vivo experiments, the use of co-solvents or other formulation strategies is necessary.

Q2: What are the recommended methods to dissolve BF738735 for experimental use?

A2: Due to its low aqueous solubility, several methods can be employed to dissolve BF738735 effectively. The most common approaches involve the use of organic solvents as a primary stock solution, followed by dilution into aqueous media, or the use of co-solvent systems and complexation agents.

Q3: What is the mechanism of action of BF738735?

A3: BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM.[1][2] It displays significantly less activity against the PI4KIIIα isoform (IC50 of 1.7 µM).[1][2] By inhibiting PI4KIIIβ, BF738735 disrupts the synthesis of phosphatidylinositol 4-phosphate (PI4P) at the Golgi apparatus. This interference with PI4P metabolism is crucial as many viruses, particularly enteroviruses, hijack the host cell's PI4KIIIβ to create PI4P-enriched replication organelles essential for their RNA replication.[3][4][5]

Troubleshooting Guides

Issue: Precipitation of BF738735 upon dilution of DMSO stock in aqueous buffer.

Cause: This is a common issue due to the poor aqueous solubility of BF738735. When a concentrated DMSO stock is diluted into an aqueous buffer, the compound can crash out of solution as the solvent environment becomes less favorable.

Solutions:

• Use of Co-solvents: Employing a co-solvent system can help maintain the solubility of BF738735 in the final aqueous solution. A widely used formulation for in vivo studies involves a mixture of DMSO, PEG300, Tween-80, and saline.[1]

• Use of Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[6][7] Sulfobutyl ether β-cyclodextrin (SBE-β-CD) has been used to formulate BF738735.[1]

• Stepwise Dilution: Instead of a single large dilution, perform a stepwise dilution of the DMSO stock into the aqueous buffer while vortexing to minimize localized high concentrations that can lead to precipitation.

• Sonication and Heating: Gentle heating and sonication can aid in the dissolution of BF738735, especially if some precipitation occurs during preparation.[1] However, the thermal stability of the compound under these conditions should be considered.

Issue: Inconsistent results in cell-based assays.

Cause: Inconsistent results can arise from variability in the final concentration of soluble BF738735 due to precipitation or aggregation in the cell culture medium.

Solutions:

• Prepare Fresh Working Solutions: Always prepare fresh working solutions of BF738735 from a stock solution immediately before use.

• Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Visual Inspection: Before adding the compound to the cells, visually inspect the final diluted solution for any signs of precipitation. If precipitation is observed, the preparation method should be optimized.

• Use of Serum: The presence of serum in the cell culture medium can sometimes help to stabilize hydrophobic compounds.

Data Presentation

Table 1: Solubility of BF738735 in Various Solvents

Solvent	Concentration	Notes
DMSO	50 mg/mL[8][9]	Ultrasonic assistance may be needed.
DMSO	125 mg/mL[2]	Sonication is recommended.

Table 2: Recommended Co-Solvent Formulations for BF738735

Formulation Components	Composition	Achievable Concentration
DMSO, PEG300, Tween-80, Saline	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.08 mg/mL (4.88 mM)[1][10]
DMSO, SBE-β-CD, Saline	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (4.88 mM)[1]
DMSO, Corn Oil	10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL (4.88 mM)[1]

Experimental Protocols

Protocol 1: Preparation of BF738735 Solution using a Co-Solvent System

This protocol is adapted for preparing a clear solution of BF738735 for in vivo or in vitro use.

Materials:

• BF738735 powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Saline (0.9% NaCl solution)

• Sterile microcentrifuge tubes or vials

Procedure:

• Prepare a Stock Solution in DMSO:

  • Accurately weigh the desired amount of BF738735 powder.

  • Dissolve the powder in anhydrous DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL). Ensure complete dissolution, using sonication if necessary.

• Prepare the Co-Solvent Formulation:

  • This protocol yields a final solution with the composition: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

  • For a 1 mL final working solution:

    • To a sterile tube, add 400 µL of PEG300.

    • Add 100 µL of the BF738735 DMSO stock solution (20.8 mg/mL) to the PEG300 and mix thoroughly.

    • Add 50 µL of Tween-80 and mix until the solution is homogeneous.

    • Add 450 µL of saline to bring the final volume to 1 mL. Mix well.

  • If any precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[1]

Protocol 2: Preparation of BF738735 using Cyclodextrin Complexation

This protocol describes a general method for preparing an inclusion complex of a hydrophobic drug with cyclodextrin, which can be adapted for BF738735.

Materials:

• BF738735 powder

• Sulfobutyl ether β-cyclodextrin (SBE-β-CD) or Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or a suitable buffer (e.g., PBS)

• Magnetic stirrer and stir bar

• Sterile filter (0.22 µm)

Procedure:

• Prepare the Cyclodextrin Solution:

  • Dissolve the desired amount of SBE-β-CD or HP-β-CD in deionized water or buffer to achieve the target concentration (e.g., 20% w/v). Stir until the cyclodextrin is fully dissolved.

• Prepare the BF738735-Cyclodextrin Complex:

  • Kneading Method:

    • Place the cyclodextrin in a mortar and add a small amount of water to form a paste.

    • Slowly add the BF738735 powder to the paste and knead for a specified period (e.g., 30-60 minutes).

    • Dry the resulting mixture (e.g., in a desiccator or oven at a controlled temperature).

    • The dried complex can then be dissolved in an aqueous solution.[6][11]

  • Co-precipitation Method:

    • Dissolve BF738735 in a minimal amount of a suitable organic solvent (e.g., ethanol).

    • Dissolve the cyclodextrin in water.

    • Slowly add the BF738735 solution to the cyclodextrin solution with constant stirring.

    • Continue stirring for an extended period (e.g., 24 hours) to allow for complex formation and evaporation of the organic solvent.

    • The resulting precipitate of the inclusion complex can be collected by filtration or centrifugation, washed, and dried.[6][7]

  • Freeze-Drying (Lyophilization) Method:

    • Dissolve both BF738735 (in a minimal amount of a suitable co-solvent like t-butanol if necessary) and the cyclodextrin in water.

    • Mix the two solutions.

    • Freeze the solution (e.g., at -80°C) and then lyophilize to obtain a powder of the inclusion complex.[12][13]

• Reconstitution and Sterilization:

  • The powdered BF738735-cyclodextrin complex can be dissolved in the desired aqueous buffer.

  • For sterile applications, the final solution should be passed through a 0.22 µm sterile filter.

Visualizations

Caption: Workflow for solubilizing BF738735.

Caption: BF738735 inhibits the PI4KIIIβ pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. Replication and Inhibitors of Enteroviruses and Parechoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. humapub.com [humapub.com]
• 7. oatext.com [oatext.com]
• 8. PI4KIIIβ Inhibitor, BF738735 | 1436383-95-7 [sigmaaldrich.com]
• 9. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 10. BF738735 | PI4K 抑制剂 | MCE [medchemexpress.cn]
• 11. ijrpc.com [ijrpc.com]
• 12. Preparation of hydrophobic drugs cyclodextrin complex by lyophilization monophase solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

How to prevent degradation of BF738735 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of BF738735 in solution to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving BF738735?

A1: The recommended solvent for BF738735 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[1] It is highly soluble in DMSO, allowing for the preparation of concentrated stock solutions.[1]

Q2: What are the optimal storage conditions for BF738735 powder and stock solutions?

A2: For long-term stability, BF738735 powder should be stored at -20°C for up to three years.[1] Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C and is stable for up to one year.[1] Some suppliers suggest that stock solutions in DMSO can be stored at -20°C for up to 3 months.[2][3][4]

Q3: How can I minimize degradation of BF738735 in my experiments?

A3: To minimize degradation, it is crucial to use anhydrous DMSO, as water can contribute to hydrolysis.[5] Prepare fresh dilutions from your stock solution for each experiment. It is also recommended to aliquot your main stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2][3][4] Additionally, protect solutions from light.[2]

Q4: I see precipitation when I dilute my BF738735 DMSO stock in aqueous media. What should I do?

A4: This is a common issue when diluting a highly concentrated DMSO stock into an aqueous buffer. To avoid this, it is best to make intermediate serial dilutions in DMSO before adding the final dilution to your aqueous medium. Ensure the final concentration of DMSO in your assay is low (typically ≤0.5%) and consistent across all experiments, including vehicle controls.

Q5: How can I check if my BF738735 solution has degraded?

A5: The most reliable way to assess the integrity of your BF738735 solution is by using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These methods can separate and identify the parent compound from any potential degradation products.

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Loss of compound activity in the assay.	Degradation of BF738735 in the stock solution or working solution.	1. Prepare a fresh stock solution from powder. 2. Use a new aliquot of your existing stock solution. 3. Verify the stability of the compound in your specific assay buffer and conditions (pH, temperature, light exposure). 4. Analyze the stock solution by HPLC or LC-MS to check for degradation products.
Inconsistent results between experiments.	Repeated freeze-thaw cycles of the stock solution leading to gradual degradation. Contamination of the stock solution with water.	1. Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles. 2. Use high-purity, anhydrous DMSO for preparing stock solutions. 3. Store stock solutions with a desiccant to prevent moisture absorption.
Appearance of new peaks in HPLC/LC-MS analysis.	Chemical degradation of BF738735.	1. Review the potential degradation pathways (see below) to hypothesize the identity of the new peaks. 2. If possible, perform forced degradation studies (e.g., exposure to acid, base, heat, light, or oxidizing agents) to generate and identify degradation products. 3. Optimize storage and handling procedures to minimize the formation of these degradants.

Potential Degradation Pathways

While specific degradation pathways for BF738735 have not been extensively published, based on its chemical structure containing an imidazopyrazine core, a phenol group, and a sulfonamide group, the following degradation mechanisms are plausible:

• Hydrolysis: The sulfonamide bond can be susceptible to hydrolysis, especially under acidic or basic conditions, which could lead to the cleavage of the molecule.

• Oxidation: The phenol group is prone to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal ions. This can lead to the formation of quinone-like structures. The imidazopyrazine ring system may also be susceptible to oxidation.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions, including oxidation and potentially ring-opening of the heterocyclic core.

Caption: Potential degradation pathways for BF738735 in solution.

Experimental Protocols

Protocol 1: Preparation of BF738735 Stock Solution

Objective: To prepare a stable, concentrated stock solution of BF738735.

Materials:

• BF738735 powder

• Anhydrous DMSO (high purity, ≤0.02% water)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

• Analytical balance

Procedure:

• Equilibrate the BF738735 powder vial to room temperature before opening to prevent condensation of atmospheric moisture.

• Weigh the desired amount of BF738735 powder using an analytical balance in a controlled environment.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) or sonication can be used to aid dissolution if necessary.

• Aliquot the stock solution into single-use, amber vials to minimize freeze-thaw cycles and light exposure.

• Store the aliquots at -80°C for long-term storage.

Protocol 2: Assessment of BF738735 Stability by HPLC

Objective: To monitor the degradation of BF738735 in solution over time.

Materials:

• BF738735 solution to be tested

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase A: 0.1% formic acid in water

• Mobile phase B: 0.1% formic acid in acetonitrile

• HPLC vials

Procedure:

• Sample Preparation: Dilute a small aliquot of the BF738735 solution in the mobile phase to a suitable concentration for HPLC analysis (e.g., 10 µM).

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm particle size

  • Mobile Phase: A gradient elution, for example, starting with 95% A and 5% B, ramping to 5% A and 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Determined by the UV absorbance maximum of BF738735 (scan for optimal wavelength if unknown).

  • Injection Volume: 10 µL

• Analysis:

  • Inject a freshly prepared "time zero" sample to obtain a reference chromatogram.

  • Inject samples that have been stored under the conditions being tested (e.g., room temperature, 4°C, -20°C) at various time points (e.g., 24h, 48h, 1 week).

  • Monitor for a decrease in the peak area of the parent BF738735 compound and the appearance of new peaks corresponding to degradation products.

  • Calculate the percentage of remaining BF738735 at each time point relative to the time zero sample.

Caption: Workflow for assessing BF738735 stability by HPLC.

Quantitative Data Summary

Storage Condition	Solvent	Duration	Expected Stability	Reference
Powder	N/A	3 years	>98%	[1]
In Solvent	DMSO	1 year	>95%	[1]
Stock Solution	DMSO	3 months	>95%	[2][3][4]
Aqueous Buffer (Working Solution)	Varies	Hours to Days	Highly dependent on pH, temperature, and buffer components. Stability should be experimentally determined.	General Knowledge

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag | Domainex [domainex.co.uk]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Phenols - Wikipedia [en.wikipedia.org]
• 5. biopharminternational.com [biopharminternational.com]

BF738735 interference with assay detection methods

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of BF738735 in various experimental assays. BF738735 is a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), a crucial host factor for the replication of various viruses.[1][2][3][4] Understanding its potential interactions with assay detection methods is critical for accurate data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of BF738735?

BF738735 is a selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM.[1][2] It shows significantly less activity against the PI4KIIIα isoform (IC50 of 1.7 μM).[1][2] By inhibiting PI4KIIIβ, BF738735 disrupts the formation of viral replication organelles, thereby exhibiting broad-spectrum antiviral activity against enteroviruses and rhinoviruses.[1]

Q2: In which types of assays is BF738735 commonly used?

BF738735 is frequently used in:

• Viral Replication Assays: Often employing luciferase or fluorescent reporter viruses to quantify the extent of viral replication.[1]

• Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells, commonly using reagents like CellTiter 96® AQueous One Solution.[1]

• In Vitro Kinase Assays: To measure the direct inhibitory effect of BF738735 on PI4KIIIβ activity.

Q3: Can BF738735 interfere with luciferase-based assays?

While BF738735's primary effect in a viral replication assay is the reduction of the luciferase signal due to the inhibition of viral replication, direct interference with the luciferase enzyme is a possibility for any small molecule.[1] Small molecule inhibitors can sometimes stabilize the luciferase enzyme, paradoxically leading to an increased signal in certain contexts. To distinguish between the intended biological effect and direct enzyme interference, proper controls are essential.

Q4: Is BF738735 known to be fluorescent or colored?

Troubleshooting Guides

Issue 1: Unexpected Results in a Luciferase-Based Viral Replication Assay

Symptoms:

• Luciferase signal is lower than expected in control wells (no virus).

• Luciferase signal is unexpectedly high at certain concentrations of BF738735 in the absence of viral infection.

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Direct Inhibition of Luciferase	Run a cell-free luciferase assay. Add BF738735 at the same concentrations used in your experiment to a solution containing recombinant luciferase and its substrate. A decrease in signal would suggest direct inhibition.
Luciferase Stabilization	In a cell-based assay with a constitutively expressed luciferase reporter (without a viral replicon), treat cells with BF738735. An increase in the luciferase signal compared to the vehicle control could indicate enzyme stabilization.
Solvent Effects	Ensure that the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a level that does not affect cell viability or luciferase activity.
Compound Precipitation	BF738735 has limited aqueous solubility. Visually inspect the wells for any signs of precipitation, which can scatter light and affect plate reader measurements. If precipitation is suspected, consider adjusting the solvent or compound concentration.

Experimental Workflow for Diagnosing Luciferase Interference

Figure 1. Troubleshooting workflow for unexpected luciferase assay results.

Issue 2: Discrepancies in Cytotoxicity Assays (e.g., CellTiter 96® AQueous One)

Symptoms:

• Absorbance at 490 nm is altered in the presence of BF738735 in cell-free conditions.

• Cytotoxicity profile appears inconsistent with other viability measures.

Possible Causes and Troubleshooting Steps:

The CellTiter 96® AQueous One Solution assay relies on the reduction of a tetrazolium compound (MTS) to a colored formazan product by metabolically active cells. The absorbance of the formazan is measured at 490 nm.

Possible Cause	Troubleshooting Step
Compound Absorbance	Measure the absorbance of BF738735 in the assay medium at 490 nm in a cell-free plate. If it absorbs at this wavelength, this value should be subtracted from the readings of the treated wells.
Chemical Interference with MTS Reduction	In a cell-free setting, mix BF738735 with the CellTiter 96® AQueous One Solution reagent. Any color change would indicate direct chemical interaction.
Alteration of Cellular Metabolism	As a PI4KIIIβ inhibitor, BF738735 may alter cellular metabolic activity, which could affect MTS reduction independent of cell death. It is advisable to confirm cytotoxicity results with an orthogonal method that measures a different aspect of cell viability, such as membrane integrity (e.g., trypan blue exclusion or a commercial LDH release assay).

Signaling Pathway Affected by BF738735

Figure 2. Inhibition of PI4KIIIβ by BF738735 blocks the production of PI4P, a lipid essential for the formation of viral replication organelles.

Quantitative Data Summary

The following table summarizes the known quantitative data for BF738735.

Parameter	Value	Reference
IC50 (PI4KIIIβ)	5.7 nM	[1][2]
IC50 (PI4KIIIα)	1.7 µM	[1][2]
EC50 (Antiviral Activity)	4 - 71 nM (depending on the virus)	[1]
CC50 (Cytotoxicity)	11 - 65 µM (depending on the cell line)	[1]
Molecular Weight	426.46 g/mol	[1]
Appearance	White to off-white solid	[1]

Key Experimental Protocols

Protocol 1: In Vitro PI4KIIIβ Kinase Assay (Adapted from literature)

• Reaction Setup: Prepare a reaction mixture containing recombinant PI4KIIIβ enzyme, its substrate (e.g., phosphatidylinositol), and assay buffer.

• Compound Addition: Add serial dilutions of BF738735 or vehicle control (e.g., DMSO) to the reaction mixture and incubate.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Detection: After a defined incubation period, stop the reaction and quantify the product (e.g., ADP or phosphorylated lipid). This can be done using various methods, including radiometric assays or luminescence-based ADP detection kits.

• Data Analysis: Calculate the percent inhibition at each concentration of BF738735 and determine the IC50 value.

Protocol 2: Cell-Based Viral Replication Assay (Luciferase Reporter)

• Cell Seeding: Seed host cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with serial dilutions of BF738735 for a specified period.

• Infection: Infect the cells with a luciferase-expressing reporter virus at a known multiplicity of infection (MOI).

• Incubation: Incubate the infected cells for a period that allows for viral replication (e.g., 24-72 hours).

• Lysis and Luminescence Reading: Lyse the cells and add luciferase substrate. Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence signal to a cell viability assay run in parallel to account for any cytotoxic effects of the compound. Calculate the EC50 value of BF738735.

Protocol 3: Cytotoxicity Assay (MTS-based)

• Cell Seeding: Seed cells in a 96-well plate.

• Compound Addition: Add serial dilutions of BF738735 to the cells and incubate for a period corresponding to the viral replication assay (e.g., 72 hours).

• Reagent Addition: Add CellTiter 96® AQueous One Solution Reagent (or a similar MTS-based reagent) to each well.

• Incubation: Incubate for 1-4 hours at 37°C.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle-treated control and determine the CC50 value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. xcessbio.com [xcessbio.com]
• 4. BF 738735 | Other Kinases | Tocris Bioscience [tocris.com]

Technical Support Center: Managing BF738735-Induced Changes in Cell Morphology

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing cell morphology changes induced by BF738735, a potent inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ).

Frequently Asked Questions (FAQs)

Q1: What is BF738735 and what is its primary mechanism of action?

BF738735 is a selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with an IC50 of 5.7 nM.[1][2][3][4] It shows significantly less activity against the related isoform PI4KIIIα (IC50 = 1.7 μM).[1][2][4] The primary mechanism of action is the inhibition of PI4P synthesis at the Golgi apparatus, which is a crucial step in the formation of viral replication organelles for many RNA viruses.[5][6] This makes BF738735 a broad-spectrum antiviral agent.[1][2][5]

Q2: Why does BF738735 cause changes in cell morphology?

PI4KIIIβ is a key regulator of Golgi structure and function, which in turn influences cytoskeletal dynamics, cell adhesion, and migration.[5][7] By inhibiting PI4KIIIβ, BF738735 disrupts the production of phosphatidylinositol 4-phosphate (PI4P) at the Golgi. This can lead to alterations in cell shape, a decrease in cell migration, and an increase in the number of focal adhesions.[5][7] In the context of viral infections, BF738735 can also cause prolonged Golgi disassembly.[6]

Q3: What are the typical morphological changes observed in cells treated with BF738735?

In uninfected cells, particularly fibroblasts, inhibition or loss of PI4KIIIβ has been shown to cause:

• Altered cell shape: Cells may appear more rounded or exhibit other changes in their geometry.[5][7]

• Decreased cell migration: A noticeable reduction in the ability of cells to move and close a wound in a scratch assay.[5][7]

• Increased number of focal adhesions: An increase in the structures that connect the cell's cytoskeleton to the extracellular matrix.[5][7]

In virus-infected cells, BF738735 can prevent the formation of viral replication organelles and may lead to a prolonged or altered disassembly of the Golgi apparatus.[6]

Q4: At what concentrations are these morphological changes typically observed?

The effective concentrations for observing morphological changes are expected to be in a similar range to the antiviral effective concentrations, which are typically between 4 and 71 nM for many enteroviruses.[1][2][3] However, the exact concentration will depend on the cell type and the specific endpoint being measured. It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental setup.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Excessive Cell Rounding and Detachment	High concentration of BF738735 leading to cytotoxicity. Cell line is particularly sensitive to PI4KIIIβ inhibition. Sub-optimal cell culture conditions.	Perform a cytotoxicity assay (e.g., MTS or CellTiter-Glo) to determine the CC50 of BF738735 for your cell line.[1][3] Titrate the concentration of BF738735 to find a balance between observing morphological changes and maintaining cell health. Ensure optimal cell culture conditions, including media, serum, and incubator settings.[8][9]
No Observable Change in Cell Morphology	BF738735 concentration is too low. The cell line is resistant or less dependent on PI4KIIIβ for maintaining its morphology. Insufficient incubation time. Inappropriate assay for detecting morphological changes.	Increase the concentration of BF738735 in a stepwise manner. Consider using a different cell line known to be sensitive to PI4KIIIβ inhibition (e.g., NIH3T3 fibroblasts).[5] Extend the incubation time with BF738735. Utilize more sensitive techniques for quantifying morphology, such as high-content imaging and analysis of cell shape parameters (e.g., area, circularity, aspect ratio).[2][10]
Inconsistent Results Between Experiments	Variation in cell passage number. Inconsistent timing of BF738735 treatment. Variability in cell seeding density. Degradation of BF738735 stock solution.	Use cells within a consistent and low passage number range.[9] Standardize the timing and duration of BF738735 treatment. Ensure consistent cell seeding density across all experiments. Aliquot and store the BF738735 stock solution at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Difficulty in Quantifying Morphological Changes	Lack of appropriate tools for image analysis. Subjective assessment of morphology.	Utilize image analysis software such as ImageJ/Fiji or more advanced platforms like CellProfiler to quantify cell shape parameters.[11] Measure multiple parameters, including cell area, perimeter, circularity, and aspect ratio, to obtain a comprehensive morphological profile.[2] For changes in cell migration, perform a wound healing assay and quantify the rate of wound closure.[5]

Quantitative Data

Table 1: In Vitro Activity of BF738735

Parameter	Value	Description
PI4KIIIβ IC50	5.7 nM	The half-maximal inhibitory concentration against phosphatidylinositol 4-kinase III beta.[1][2][4]
PI4KIIIα IC50	1.7 μM	The half-maximal inhibitory concentration against phosphatidylinositol 4-kinase III alpha.[1][2][4]
Antiviral EC50 Range	4 - 71 nM	The half-maximal effective concentration for inhibiting the replication of various enteroviruses.[1][2][3]
Cytotoxicity (CC50) Range	11 - 65 μM	The half-maximal cytotoxic concentration in various cell lines.[1][2]

Table 2: Expected Morphological Changes Following PI4KIIIβ Inhibition

Parameter	Expected Change	Cell Type Example
Cell Migration Rate	Decrease	NIH3T3 fibroblasts[5]
Cell Shape	Altered (e.g., more rounded)	NIH3T3 fibroblasts[5]
Focal Adhesion Number	Increase	NIH3T3 fibroblasts[5]
Golgi Structure	Disrupted/Disassembled	Virus-infected cells[6]

Note: The magnitude of these changes will be dependent on the specific cell line, BF738735 concentration, and duration of treatment.

Experimental Protocols

1. Immunofluorescence Staining for Focal Adhesions and Cytoskeleton

This protocol allows for the visualization and quantification of focal adhesions and the actin cytoskeleton.

• Materials:

  • Cells of interest

  • BF738735

  • Glass coverslips

  • 4% Paraformaldehyde (PFA) in PBS

  • 0.1% Triton X-100 in PBS

  • 1% Bovine Serum Albumin (BSA) in PBS (blocking buffer)

  • Primary antibody against a focal adhesion protein (e.g., Paxillin, Vinculin)

  • Fluorescently-labeled secondary antibody

  • Phalloidin conjugated to a fluorescent dye (for F-actin)

  • DAPI (for nuclear staining)

  • Mounting medium

• Procedure:

  • Seed cells on glass coverslips in a 24-well plate and allow them to adhere overnight.

  • Treat the cells with the desired concentration of BF738735 or vehicle control for the specified duration.

  • Wash the cells twice with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

  • Block with 1% BSA in PBS for 1 hour at room temperature.

  • Incubate with the primary antibody diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody and fluorescently-labeled phalloidin diluted in blocking buffer for 1 hour at room temperature, protected from light.

  • Wash three times with PBS.

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto glass slides using mounting medium.

  • Image using a fluorescence microscope.

  • Quantify focal adhesion number and cell morphology using image analysis software.

2. Wound Healing (Scratch) Assay for Cell Migration

This assay is used to assess the effect of BF738735 on cell migration.

• Materials:

  • Cells of interest

  • BF738735

  • 24-well plate

  • P200 pipette tip or a specialized scratch assay tool

  • Microscope with a camera

• Procedure:

  • Seed cells in a 24-well plate and grow them to a confluent monolayer.

  • Create a "scratch" or "wound" in the monolayer using a P200 pipette tip.

  • Gently wash the cells with PBS to remove detached cells.

  • Add fresh media containing the desired concentration of BF738735 or vehicle control.

  • Acquire an image of the scratch at time 0.

  • Incubate the plate at 37°C and 5% CO2.

  • Acquire images of the same field of view at regular intervals (e.g., every 6-12 hours) until the scratch in the control well is nearly closed.

  • Measure the area of the scratch at each time point using image analysis software.

  • Calculate the rate of wound closure for both treated and control cells.

Visualizations

Caption: Signaling pathway of PI4KIIIβ and its inhibition by BF738735.

References

• 1. Quantitative methods to characterize morphological properties of cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phosphatidylinositol 4-kinase III beta regulates cell shape, migration, and focal adhesion number - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PI4KB - Wikipedia [en.wikipedia.org]
• 7. molbiolcell.org [molbiolcell.org]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. Frontiers | Evaluation of image analysis tools for the measurement of cellular morphology [frontiersin.org]
• 11. scispace.com [scispace.com]

Best practices for preparing BF738735 working solutions

This technical support center provides researchers, scientists, and drug development professionals with best practices for preparing and using BF738735 working solutions. Below you will find troubleshooting guides and frequently asked questions to ensure the successful application of this potent PI4KIIIβ inhibitor in your experiments.

Frequently Asked Questions (FAQs)

1. What is BF738735 and what is its primary target?

BF738735 is a cell-permeable imidazo-pyrazine compound that acts as a potent and reversible inhibitor of Phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1][2][3][4] It exhibits high selectivity for PI4KIIIβ over the alpha isoform (PI4KIIIα) and other lipid kinases.[1][2][3][4][5]

2. What is the mechanism of action of BF738735?

BF738735 functions by competitively binding to the ATP-binding site of PI4KIIIβ.[6] This inhibition disrupts the production of phosphatidylinositol 4-phosphate (PI4P), a critical lipid for the localization of oxysterol-binding protein (OSBP) and the shuttling of cholesterol to viral replication organelles.[3][4] By disrupting this process, BF738735 effectively blocks the replication of a broad spectrum of enteroviruses and rhinoviruses.[1][2][4][5]

3. What are the recommended solvents for dissolving BF738735?

The most common and recommended solvent for creating a stock solution of BF738735 is dimethyl sulfoxide (DMSO).[2][3][7]

4. What are the recommended storage conditions for BF738735?

• Powder: Store at -20°C for up to 3 years.[2] For short-term storage (days to weeks), 0-4°C is also acceptable.[8]

• Stock Solutions (in DMSO): Aliquot and store at -80°C for up to 2 years or -20°C for up to 1 year to avoid repeated freeze-thaw cycles.[1][2][3][4]

5. How should I prepare working solutions for in vitro experiments?

For in vitro assays, a stock solution in DMSO can be serially diluted to the desired final concentration. It is crucial to first make intermediate dilutions in DMSO before adding the final diluted solution to your aqueous buffer or cell culture medium to prevent precipitation.[9] The final DMSO concentration in the assay should be kept low (typically ≤0.1%) and a vehicle control (DMSO alone) should always be included.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation observed when preparing stock solution in DMSO.	Incomplete dissolution.	Gently warm the solution and/or use sonication to aid dissolution.[1][2] Ensure you are using a high-purity, anhydrous grade of DMSO.[9]
Compound precipitates when diluting DMSO stock into aqueous buffer.	The compound has low solubility in aqueous media.	Perform serial dilutions in DMSO first to a concentration closer to the final working concentration before adding to the aqueous buffer.[9] This minimizes the shock of transferring from a high organic solvent concentration to a purely aqueous environment.
Inconsistent or no biological activity observed.	1. Improper storage leading to degradation. 2. Incorrect final concentration. 3. The compound is not cell-permeable in your specific cell line.	1. Ensure stock solutions are stored correctly at -20°C or -80°C in aliquots to prevent freeze-thaw cycles.[1][3][4] 2. Verify all dilution calculations and ensure accurate pipetting. Use a molarity calculator if needed.[6] 3. While BF738735 is generally cell-permeable, permeability can vary between cell types.[3][4] Consider performing a dose-response curve to determine the optimal concentration for your system.
High background or off-target effects in cellular assays.	1. Final DMSO concentration is too high. 2. Working concentration of BF738735 is too high.	1. Ensure the final DMSO concentration in your assay is at a non-toxic level, typically below 0.1%.[9] Always include a vehicle control with the same final DMSO concentration. 2. Use the lowest effective concentration of BF738735. Potent inhibitors can have off-target effects at higher concentrations.[10] An IC50 or EC50 determination experiment is recommended.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	426.46 g/mol	[2][3][8]
IC50 (PI4KIIIβ)	5.7 nM	[1][2][3][4][5]
IC50 (PI4KIIIα)	1.7 µM	[1][2][3][4]
EC50 (Antiviral Activity)	4 - 71 nM (across various enteroviruses and rhinoviruses)	[1][2]
CC50 (Cytotoxicity)	11 - 65 µM	[1][2]
Solubility in DMSO	≥ 50 mg/mL	[3][7]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out the required amount of BF738735 powder (Molecular Weight: 426.46 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.426 mg of BF738735.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

• Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.[1][2]

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -20°C or -80°C.[1][3][4]

Preparation of In Vivo Working Solutions

For in vivo experiments, it is recommended to prepare fresh working solutions on the day of use.[1] The following are example protocols for preparing BF738735 for administration. A clear stock solution in an organic solvent should be prepared first.

Protocol 1: Saline-based formulation [1]

• Prepare a stock solution of BF738735 in DMSO (e.g., 20.8 mg/mL).

• In a sterile tube, add 10% of the final volume from the DMSO stock solution.

• Add 40% of the final volume of PEG300 and mix thoroughly.

• Add 5% of the final volume of Tween-80 and mix until the solution is clear.

• Add 45% of the final volume of saline to reach the desired final concentration and volume.

Protocol 2: Corn Oil-based formulation [1]

• Prepare a stock solution of BF738735 in DMSO (e.g., 20.8 mg/mL).

• In a sterile tube, add 10% of the final volume from the DMSO stock solution.

• Add 90% of the final volume of corn oil and mix thoroughly until a clear solution is achieved.

Visualizations

Caption: Mechanism of action of BF738735.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. PI4KIIIβ抑制剂，BF738735 | Sigma-Aldrich [sigmaaldrich.com]
• 4. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 5. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BF 738735 (6246) by Tocris, Part of Bio-Techne [bio-techne.com]
• 7. PI4KIIIβ Inhibitor, BF738735 | 1436383-95-7 [sigmaaldrich.com]
• 8. medkoo.com [medkoo.com]
• 9. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 10. resources.biomol.com [resources.biomol.com]

Reference Data & Comparative Studies

A Comparative Guide to PI4KIIIβ Inhibitors: BF738735 and Beyond

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) inhibitor BF738735 against other notable inhibitors. The following sections detail their relative performance, supported by experimental data, and provide comprehensive experimental protocols for key assays.

Introduction to PI4KIIIβ Inhibition

Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) is a crucial host cell enzyme that plays a significant role in the replication of a broad range of RNA viruses, including enteroviruses and rhinoviruses. By catalyzing the phosphorylation of phosphatidylinositol to phosphatidylinositol 4-phosphate (PI4P), PI4KIIIβ helps create a lipid-rich microenvironment essential for the formation of viral replication organelles. This dependency on a host factor makes PI4KIIIβ an attractive target for the development of broad-spectrum antiviral therapies, with a potentially high barrier to the development of viral resistance. BF738735 has emerged as a potent and selective inhibitor of PI4KIIIβ, demonstrating significant antiviral activity. This guide compares its performance with other well-characterized and novel PI4KIIIβ inhibitors.

Comparative Performance of PI4KIIIβ Inhibitors

The efficacy of PI4KIIIβ inhibitors is primarily assessed by their potency in inhibiting the kinase activity (IC50), their selectivity over the related PI4KIIIα isoform and other kinases, and their effectiveness in blocking viral replication in cellular assays (EC50). The therapeutic potential is further evaluated by assessing their cytotoxicity (CC50) to host cells, from which a selectivity index (SI = CC50/EC50) is derived. A higher SI value indicates a more favorable therapeutic window.

The table below summarizes the quantitative data for BF738735 and other key PI4KIIIβ inhibitors.

Inhibitor	PI4KIIIβ IC50 (nM)	PI4KIIIα IC50 (nM)	Selectivity (PI4KIIIα/PI4KIIIβ)	Antiviral Activity (EC50, nM)	Cytotoxicity (CC50, µM)	Selectivity Index (SI)
BF738735	5.7[1][2][3]	1700[3][4]	~298	4 - 71 (various enteroviruses and rhinoviruses)[1][2][3]	11 - 65[1][2]	High
PIK-93	19[5]	1100[6]	~58	140 (Poliovirus)[6]	>10	-
T-00127-HEV1	60[7]	-	-	770 (Poliovirus)[8]	>10	-
AL-9	3080[7]	570[7]	0.185 (PI4KIIIα selective)	290 (HCV)[7]	>10	-
Compound 7f	16[1]	>10000[1]	>625	6.8 - 8 (various rhinoviruses)[1]	>37.3	>4638[1]
PI4KIIIbeta-IN-10	3.6[5]	-	-	-	-	-

BF738735 exhibits high potency against PI4KIIIβ with an IC50 of 5.7 nM and demonstrates excellent selectivity, being approximately 300-fold less active against the PI4KIIIα isoform.[1][3][4] Its broad-spectrum antiviral activity against a range of enteroviruses and rhinoviruses, with EC50 values in the low nanomolar range, is noteworthy.[1][2][3] Furthermore, its low cytotoxicity contributes to a high selectivity index, indicating a promising safety profile.[1][2]

In comparison, PIK-93 , an earlier PI4K inhibitor, is less potent and selective than BF738735.[5][6] While it inhibits PI4KIIIβ, it also shows significant activity against class I PI3Ks, which can lead to off-target effects.[4] T-00127-HEV1 is a selective PI4KIIIβ inhibitor but displays significantly weaker antiviral activity compared to BF738735.[7][8] AL-9 is an example of a dual PI4KIIIα/β inhibitor with a preference for the α isoform and has been primarily studied in the context of Hepatitis C Virus (HCV) replication.[6][7]

More recently developed inhibitors, such as Compound 7f , have shown comparable or even superior potency and selectivity to BF738735 in specific assays.[1] Compound 7f, for instance, demonstrates a very high selectivity index against rhinoviruses, highlighting the ongoing efforts to develop highly specific and potent PI4KIIIβ inhibitors.[1] Another potent inhibitor, PI4KIIIbeta-IN-10 , shows an IC50 of 3.6 nM, suggesting it is another compound of high interest in this class.[5]

Signaling Pathway of PI4KIIIβ in Viral Replication

PI4KIIIβ is a central player in the hijacking of host cell machinery by various RNA viruses to facilitate their replication. The following diagram illustrates the key steps in this signaling pathway.

Caption: PI4KIIIβ signaling pathway in viral replication.

Viral proteins, such as 3A of enteroviruses, initiate the process by recruiting host factors like the GBF1/Arf1 complex or ACBD3 to the Golgi apparatus.[1][4] These host factors, in turn, recruit PI4KIIIβ to these membranes.[1][4] PI4KIIIβ then phosphorylates PI to generate PI4P, leading to the formation of PI4P-rich replication organelles.[3][9] This PI4P-enriched environment serves as a scaffold to recruit other essential components, including the viral RNA polymerase (e.g., 3Dpol) and the host lipid transfer protein OSBP.[7][10] OSBP, in conjunction with the ER-resident protein VAP, facilitates the transport of cholesterol to the replication organelles in exchange for PI4P, further modifying the lipid composition of these structures to support efficient viral replication.[3][7] PI4KIIIβ inhibitors like BF738735 disrupt this cascade by blocking the production of PI4P, thereby preventing the formation of functional replication organelles and halting viral propagation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate the independent evaluation of PI4KIIIβ inhibitors.

In Vitro PI4KIIIβ Kinase Assay (Radiometric)

This assay measures the enzymatic activity of PI4KIIIβ by quantifying the incorporation of radiolabeled phosphate from [γ-³³P]ATP into its lipid substrate, phosphatidylinositol (PI).

Materials:

• Recombinant PI4KIIIβ enzyme

• Phosphatidylinositol (PI) and Phosphatidylserine (PS) liposomes (substrate)

• [γ-³³P]ATP

• Kinase reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 5 mM MgCl2, 0.5 mM EGTA, 0.4% Triton X-100, 2 mM DTT)

• Test inhibitors (e.g., BF738735) dissolved in DMSO

• Phosphoric acid (to stop the reaction)

• Microplate scintillation counter

Procedure:

• Prepare serial dilutions of the test inhibitor in DMSO.

• In a microplate, add the inhibitor dilutions to the kinase reaction buffer.

• Add the recombinant PI4KIIIβ enzyme to the wells and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for inhibitor binding.

• Prepare the substrate mixture containing PI/PS liposomes and ATP, including [γ-³³P]ATP.

• Initiate the kinase reaction by adding the substrate mixture to the wells.

• Incubate the reaction at 30°C for a specified time (e.g., 75-90 minutes).[1]

• Terminate the reaction by adding phosphoric acid.

• Measure the incorporated radioactivity using a microplate scintillation counter.

• Calculate the percent inhibition relative to a DMSO control (no inhibitor) and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

ADP-Glo™ Kinase Assay (Luminescence-based)

This is a non-radioactive alternative that measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant PI4KIIIβ enzyme

• PI:PS Lipid Kinase Substrate

• ATP

• Kinase reaction buffer

• Test inhibitors in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega), which includes ADP-Glo™ Reagent and Kinase Detection Reagent

• Luminometer

Procedure:

• Prepare serial dilutions of the inhibitor in DMSO.

• Add the inhibitor dilutions and the recombinant PI4KIIIβ enzyme to a microplate.

• Prepare a solution of the PI:PS substrate and ATP in the kinase reaction buffer.

• Start the kinase reaction by adding the substrate/ATP solution to the wells.

• Incubate the reaction for 1 hour at room temperature.[7]

• Add the ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[11]

• Add the Kinase Detection Reagent to convert the ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.[11]

• Measure the luminescence using a plate-reading luminometer.

• Calculate the percent inhibition and determine the IC50 value as described for the radiometric assay.

Cellular PI4P Measurement by Immunofluorescence

This method visualizes and quantifies the levels of PI4P in cells treated with PI4KIIIβ inhibitors.

Materials:

• Cells cultured on coverslips (e.g., HeLa or A549 cells)

• Test inhibitors

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 5% goat serum in PBS)

• Primary antibody against PI4P

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• Fluorescence microscope

Procedure:

• Treat the cells with different concentrations of the inhibitor for a specified time.

• Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with 0.1% Triton X-100 for 15-20 minutes.

• Wash the cells with PBS.

• Block non-specific antibody binding with 5% goat serum for 45-60 minutes.

• Incubate the cells with the primary anti-PI4P antibody overnight at 4°C.

• Wash the cells with PBS.

• Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash the cells with PBS.

• Stain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the fluorescence intensity of PI4P staining to determine the effect of the inhibitor.

Antiviral Replicon Assay

This assay measures the ability of a compound to inhibit viral RNA replication using a subgenomic replicon system that expresses a reporter gene (e.g., luciferase or GFP).

Materials:

• Cells stably expressing a viral replicon (e.g., Huh-7 cells with an HCV replicon)

• Cell culture medium

• Test inhibitors

• Luciferase assay reagent or a flow cytometer for GFP detection

Procedure:

• Seed the replicon-containing cells in a multi-well plate.

• Treat the cells with serial dilutions of the test inhibitor.

• Incubate the cells for a period that allows for multiple rounds of replicon replication (e.g., 48-72 hours).

• For luciferase-based replicons, lyse the cells and measure the luciferase activity using a luminometer.

• For GFP-based replicons, quantify the percentage of GFP-positive cells using a flow cytometer.

• Calculate the percent inhibition of replicon replication relative to a DMSO control and determine the EC50 value.

Cytotoxicity Assay (CC50)

This assay determines the concentration of a compound that causes a 50% reduction in cell viability.

Materials:

• Host cells (the same as used in the antiviral assays)

• Cell culture medium

• Test inhibitors

• Cell viability reagent (e.g., MTT, MTS, or CellTiter-Glo)

Procedure:

• Seed the cells in a multi-well plate.

• Treat the cells with serial dilutions of the test inhibitor.

• Incubate the cells for the same duration as the antiviral assay.

• Add the cell viability reagent to the wells according to the manufacturer's instructions.

• Measure the signal (absorbance or luminescence) using a plate reader.

• Calculate the percent cell viability relative to a DMSO control and determine the CC50 value.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical workflow for evaluating PI4KIIIβ inhibitors and the logical relationship between the key experimental parameters.

Caption: Experimental workflow for PI4KIIIβ inhibitor evaluation.

Caption: Logical relationship of key inhibitor parameters.

Conclusion

BF738735 stands out as a highly potent and selective PI4KIIIβ inhibitor with broad-spectrum antiviral activity. The comparative data presented in this guide highlight its advantages over earlier inhibitors like PIK-93 and T-00127-HEV1 in terms of both potency and selectivity. The ongoing discovery of new compounds with comparable or even improved profiles, such as compound 7f, underscores the dynamic nature of this field and the potential for developing even more effective PI4KIIIβ-targeting antiviral therapies. The detailed experimental protocols provided herein offer a valuable resource for researchers aiming to contribute to this exciting area of drug discovery.

References

• 1. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 2. A comprehensive procedure for antiviral inhibitor discovery using EV71 as an example - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. labinsights.nl [labinsights.nl]
• 5. carnabio.com [carnabio.com]
• 6. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. In vitro kinase assay [protocols.io]
• 9. japsonline.com [japsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. ulab360.com [ulab360.com]

A Comparative Analysis of BF738735 and PIK93: Efficacy and Selectivity in PI4KIIIβ Inhibition

For Immediate Release

This guide provides a detailed comparison of two prominent inhibitors of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), BF738735 and PIK93. Both molecules have garnered significant interest within the research community for their potent inhibition of PI4KIIIβ, a host cell kinase essential for the replication of a broad range of RNA viruses. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of their comparative efficacy, selectivity, and underlying mechanisms of action, supported by experimental data.

Introduction to PI4KIIIβ Inhibitors

Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) is a crucial enzyme in the phosphoinositide signaling pathway. It catalyzes the phosphorylation of phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate (PI4P), a key lipid second messenger involved in the regulation of membrane trafficking and signal transduction. A growing body of evidence has implicated PI4KIIIβ as a critical host factor for the replication of numerous pathogenic RNA viruses, including enteroviruses and rhinoviruses. These viruses hijack the host cell's PI4KIIIβ to create PI4P-enriched membranous structures that serve as scaffolds for their replication machinery. Consequently, inhibitors of PI4KIIIβ have emerged as a promising class of broad-spectrum antiviral agents.

This guide focuses on two key PI4KIIIβ inhibitors:

• BF738735: A highly potent and selective PI4KIIIβ inhibitor with demonstrated broad-spectrum antiviral activity.

• PIK93: A dual inhibitor of PI4KIIIβ and phosphoinositide 3-kinase (PI3K) isoforms, also exhibiting antiviral properties.

In Vitro Kinase Inhibitory Activity

The in vitro inhibitory potency of BF738735 and PIK93 against PI4KIIIβ and other related kinases has been determined in various studies. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Kinase Target	BF738735 IC50 (nM)	PIK93 IC50 (nM)
PI4KIIIβ	5.7 [1]	19 [2]
PI4KIIIα	1,700[1]	1,100[2]
p110α (PI3Kα)	>10,000	39[2]
p110β (PI3Kβ)	>10,000	590[2]
p110δ (PI3Kδ)	>10,000	120[2]
p110γ (PI3Kγ)	>10,000	16[2]

Data Interpretation: The data clearly indicates that BF738735 is a more potent inhibitor of PI4KIIIβ with an IC50 value approximately 3.3-fold lower than that of PIK93. Furthermore, BF738735 demonstrates superior selectivity for PI4KIIIβ over the closely related PI4KIIIα isoform and shows negligible activity against the tested PI3K isoforms at concentrations up to 10 µM[1]. In contrast, PIK93 exhibits significant inhibitory activity against several Class I PI3K isoforms, particularly p110γ and p110α, making it a less selective PI4KIIIβ inhibitor.

Antiviral Efficacy

Both BF738735 and PIK93 have demonstrated efficacy in inhibiting the replication of various RNA viruses in cell-based assays. The 50% effective concentration (EC50) values against a selection of viruses are presented below. It is important to note that these values are compiled from different studies and direct comparison should be made with caution due to potential variations in experimental conditions.

Virus	BF738735 EC50 (nM)	PIK93 EC50 (µM)
Human Rhinovirus (HRV) species	4 - 71[3]	-
Enterovirus species	4 - 71[3]	-
Coxsackievirus B3 (CVB3)	77[1]	-
Poliovirus (PV)	-	0.14
Hepatitis C Virus (HCV)	-	1.9

Data Interpretation: BF738735 exhibits potent, broad-spectrum antiviral activity against a wide range of enteroviruses and rhinoviruses, with EC50 values in the low nanomolar range[1][3]. PIK93 has also been shown to inhibit poliovirus and Hepatitis C virus replication, albeit at higher concentrations[2]. While a direct head-to-head comparison across a broad viral panel in a single study is not available, the existing data suggests that BF738735 is a more potent antiviral agent against the tested enteroviruses.

Mechanism of Action: Targeting a Host Factor

The antiviral activity of both BF738735 and PIK93 is attributed to their inhibition of the host cell factor PI4KIIIβ. By blocking the enzymatic activity of PI4KIIIβ, these inhibitors prevent the formation of PI4P-enriched replication organelles, thereby disrupting the viral life cycle.

Caption: Inhibition of the PI4KIIIβ signaling pathway by BF738735 and PIK93.

Experimental Protocols

In Vitro Kinase Assay (BF738735)

The inhibitory activity of BF738735 against PI4KIIIβ is typically determined using a radioactive kinase assay.

Caption: Workflow for the in vitro radioactive kinase assay.

Recombinant PI4KIIIβ enzyme is incubated with its substrate, phosphatidylinositol/phosphatidylserine (PI/PS) vesicles, in the presence of varying concentrations of the inhibitor. The kinase reaction is initiated by the addition of [γ-33P]ATP. After incubation, the reaction is terminated, and the amount of radiolabeled phosphate incorporated into the lipid substrate is quantified using a scintillation counter. The percentage of inhibition is calculated relative to a control without the inhibitor, and the IC50 value is determined by fitting the data to a dose-response curve.

In Vitro Kinase Assay (PIK93)

The inhibitory activity of PIK93 is often assessed using a thin-layer chromatography (TLC)-based kinase assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]

Comparative Analysis of BF738735 and T-00127-HEV1 for Enterovirus Inhibition

A Head-to-Head Evaluation of Two Potent Phosphatidylinositol 4-Kinase IIIβ Inhibitors

For researchers in the fields of virology and drug development, the identification of potent and selective inhibitors of enterovirus replication is a critical step toward combating a wide range of human diseases. This guide provides a detailed comparison of two promising host-targeting antiviral compounds, BF738735 and T-00127-HEV1. Both molecules have been shown to inhibit enterovirus replication by targeting the host cell factor Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ), an enzyme essential for the formation of viral replication organelles.[1][2][3][4][5][6][7] This document summarizes their performance based on available experimental data, outlines the methodologies used for their evaluation, and visualizes their mechanism of action and experimental workflows.

Performance Data Summary

The following tables provide a quantitative comparison of BF738735 and T-00127-HEV1 based on their inhibitory concentrations against the target enzyme (IC50), their effective concentrations against various enteroviruses (EC50), and their cytotoxic concentrations (CC50).

Table 1: In Vitro Kinase Inhibition

Compound	Target	IC50	Selectivity	Reference
BF738735	PI4KIIIβ	5.7 nM	~300-fold vs. PI4KIIIα (IC50 = 1.7 µM)	[1][2]
T-00127-HEV1	PI4KB (PI4KIIIβ)	60 nM	High selectivity over other PI kinases	[4][5]

Table 2: Antiviral Activity (EC50)

Compound	Virus	Cell Line	EC50	Reference
BF738735	Broad-spectrum enteroviruses and rhinoviruses	Various	4 - 71 nM	[1][2]
Enterovirus 71 (EV71)	RD	13 nM	[1]
Coxsackievirus B3 (CVB3)	-	77 nM (single-cycle assay)	[1]
T-00127-HEV1	Poliovirus (PV)	RD	0.77 µM (770 nM)	[4][8]
Enterovirus 71 (EV71)	RD	0.73 µM (730 nM)	[5][8]

Table 3: Cytotoxicity and Selectivity Index

Compound	Cell Line	CC50	Selectivity Index (SI = CC50/EC50)	Reference
BF738735	Various	11 - 65 µM	High	[1][2]
T-00127-HEV1	RD	> 125 µM	> 162 (for Poliovirus)	[4][8]

Mechanism of Action: Targeting a Host Factor

Both BF738735 and T-00127-HEV1 exert their antiviral effects by inhibiting the host cell enzyme PI4KIIIβ.[1][4][6][7] This kinase plays a crucial role in the formation of phosphatidylinositol 4-phosphate (PI4P) at the Golgi apparatus.[6][9] Enteroviruses hijack the host cell's membrane trafficking machinery to create replication organelles, which are specialized structures where viral RNA replication occurs.[6][7][9] The viral protein 3A recruits PI4KIIIβ to these sites, leading to an accumulation of PI4P, which is essential for the structural integrity and function of the replication organelles.[6][9] By inhibiting PI4KIIIβ, BF738735 and T-00127-HEV1 prevent the formation of these PI4P-rich environments, thereby blocking viral RNA replication.[1][6]

Mechanism of Action of BF738735 and T-00127-HEV1

Experimental Protocols

The following are generalized protocols for the key assays used to evaluate the antiviral efficacy and cytotoxicity of BF738735 and T-00127-HEV1, based on descriptions from the cited literature.

1. In Vitro PI4KIIIβ Kinase Assay

• Objective: To determine the 50% inhibitory concentration (IC50) of the compounds against PI4KIIIβ.

• Methodology:

  • Recombinant PI4KIIIβ enzyme is incubated with its substrate, phosphatidylinositol (PI), and ATP.

  • Serial dilutions of the test compound (BF738735 or T-00127-HEV1) are added to the reaction mixture.

  • The kinase reaction is allowed to proceed for a defined period.

  • The amount of phosphorylated product (PI4P) is quantified, typically using a luminescence-based assay that measures the remaining ATP.

  • The IC50 value is calculated as the concentration of the compound that inhibits 50% of the PI4KIIIβ activity.

Workflow for In Vitro PI4KIIIβ Kinase Assay

2. Antiviral Activity Assay (EC50 Determination)

• Objective: To determine the 50% effective concentration (EC50) of the compounds required to inhibit viral replication.

• Methodology (Multicycle Assay):

  • Host cells (e.g., RD, HeLa) are seeded in 96-well plates.

  • Cells are infected with a specific enterovirus at a low multiplicity of infection (MOI).

  • After a short adsorption period, the virus inoculum is removed, and media containing serial dilutions of the test compound is added.

  • The plates are incubated for a period that allows for multiple rounds of viral replication (typically 2-4 days).

  • Viral-induced cytopathic effect (CPE) is assessed, or cell viability is measured using assays like MTS or CellTiter-Glo.

  • The EC50 is calculated as the compound concentration that protects 50% of the cells from virus-induced death or inhibits 50% of the viral replication.

3. Cytotoxicity Assay (CC50 Determination)

• Objective: To determine the 50% cytotoxic concentration (CC50) of the compounds.

• Methodology:

  • Host cells are seeded in 96-well plates.

  • Serial dilutions of the test compound are added to the cells in the absence of any virus.

  • The plates are incubated for the same duration as the antiviral assay.

  • Cell viability is measured using a suitable assay (e.g., MTS, CellTiter-Glo).

  • The CC50 is calculated as the compound concentration that reduces cell viability by 50%.

Workflow for EC50 and CC50 Determination

Comparative Analysis and Conclusion

The experimental data clearly indicates that both BF738735 and T-00127-HEV1 are potent inhibitors of enterovirus replication through the specific targeting of the host factor PI4KIIIβ.

• Potency: BF738735 demonstrates significantly higher potency in both in vitro kinase assays (IC50 of 5.7 nM) and cell-based antiviral assays (EC50 in the low nanomolar range) compared to T-00127-HEV1 (IC50 of 60 nM and EC50 in the high nanomolar to low micromolar range).[1][2][4][5]

• Spectrum of Activity: BF738735 has been reported to have broad-spectrum activity against all tested species of enteroviruses and rhinoviruses.[1][2] T-00127-HEV1 has also demonstrated activity against multiple enteroviruses, including poliovirus and EV71.[8]

• Toxicity and Safety: Both compounds exhibit low cytotoxicity in cell culture, resulting in high selectivity indices.[1][2][4][8] This is a favorable characteristic for a potential therapeutic agent.

Logical Flow of the Comparison

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. PI4K (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. T-00127-HEV1 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 6. A Novel, Broad-Spectrum Inhibitor of Enterovirus Replication That Targets Host Cell Factor Phosphatidylinositol 4-Kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Enterovirus Replication Organelles and Inhibitors of Their Formation [frontiersin.org]
• 8. Phosphatidylinositol 4-Kinase III Beta Is a Target of Enviroxime-Like Compounds for Antipoliovirus Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Escaping Host Factor PI4KB Inhibition: Enterovirus Genomic RNA Replication in the Absence of Replication Organelles - PMC [pmc.ncbi.nlm.nih.gov]

Validating On-Target PI4KIIIβ Inhibition by BF738735 in Cells: A Comparative Guide

This guide provides a comprehensive overview of the experimental data and methodologies used to validate the on-target inhibition of Phosphatidylinositol 4-Kinase III Beta (PI4KIIIβ) by the small molecule inhibitor BF738735 in a cellular context. The data presented herein is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting PI4KIIIβ.

Introduction to PI4KIIIβ and BF738735

Phosphatidylinositol 4-kinases (PI4Ks) are a family of enzymes that phosphorylate phosphatidylinositol (PI) to generate phosphatidylinositol 4-phosphate (PI4P), a crucial lipid messenger involved in various cellular processes, including membrane trafficking and signal transduction.[1][2][3] The type III beta isoform, PI4KIIIβ, is particularly notable for its role in the replication of a broad range of RNA viruses, such as enteroviruses and rhinoviruses, which hijack the enzyme to create PI4P-rich replication organelles.[3][4] This dependency makes PI4KIIIβ an attractive host-directed target for broad-spectrum antiviral therapies.

BF738735 is a potent and highly selective, cell-permeable inhibitor of PI4KIIIβ.[5][6][7] It has demonstrated significant antiviral activity against a wide array of enteroviruses in preclinical studies.[5][8] Validating that the observed cellular effects of BF738735 are a direct consequence of its interaction with PI4KIIIβ is critical for its development as a therapeutic agent. This guide outlines the key experimental evidence and protocols for confirming its on-target activity.

Data Presentation

The following tables summarize the quantitative data for BF738735's inhibitory activity and selectivity, as well as a comparison with other known PI4KIIIβ inhibitors.

Table 1: In Vitro Kinase Inhibition Profile of BF738735

Kinase Target	IC50 Value	Selectivity vs. PI4KIIIβ	Reference
PI4KIIIβ	5.7 nM	-	[5][6][8][9][10][11]
PI4KIIIα	1.7 µM	~300-fold	[5][6][8][12]
Other Lipid Kinases	>10 µM	>1750-fold	[6][8]
Panel of 150 Cellular Kinases	<10% inhibition at 10 µM	High	[5][12]

Table 2: Cellular Activity Profile of BF738735

Assay Type	Cell Line(s)	Value	Reference
Antiviral Activity (EC50)	Various (e.g., HeLa, BGM)	4 - 71 nM (Enteroviruses/Rhinoviruses)	[5][8][12]
Antiviral Activity (EC50)	CVB3 Luciferase Replicon	77 nM	[5][12]
Cytotoxicity (CC50)	Various	11 - 65 µM	[5]

Table 3: Comparison of PI4KIIIβ Inhibitors

Compound	PI4KIIIβ IC50	PI4KIIIα IC50	Key Characteristics	Reference
BF738735	5.7 nM	1.7 µM	Highly selective for PI4KIIIβ; broad-spectrum enterovirus activity.	[5][8]
PIK-93	19 nM	Not specified, also inhibits PI3Ks	Dual PI4K/PI3K inhibitor.	[9]
T-00127-HEV1	60 nM	Not specified	Selective PI4KIIIβ inhibitor with micromolar antiviral activity against Poliovirus 1.	[2][8]
AL-9	3.08 µM	0.57 µM	Dual PI4KIIIα/β inhibitor with a preference for PI4KIIIα.	[8]
PI4KIIIbeta-IN-10	3.6 nM	Not specified	Potent PI4KIIIβ inhibitor.	[2][9]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of on-target inhibition. Below are protocols for key experiments used to validate the activity of BF738735.

1. In Vitro Kinase Inhibition Assay

This assay directly measures the ability of BF738735 to inhibit the enzymatic activity of purified PI4KIIIβ.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of BF738735 against recombinant PI4KIIIβ.

• Protocol:

  • Recombinant PI4KIIIβ enzyme and its substrate, a mixture of phosphatidylinositol (PI) and phosphatidylserine (PS), are diluted in a reaction buffer.

  • Serial dilutions of BF738735 (or control compounds) are added to the enzyme/substrate mixture and incubated.

  • The kinase reaction is initiated by the addition of a mixture containing ATP and [γ-33P]ATP.

  • The reaction is allowed to proceed for 75-90 minutes at 30°C.

  • The reaction is terminated by the addition of phosphoric acid.

  • The amount of incorporated radioactivity into the PI substrate is measured using a microplate scintillation counter.

  • Data is converted to percent inhibition relative to a DMSO control, and IC50 values are calculated using non-linear regression analysis.[5]

2. Cellular Antiviral and Cytotoxicity Assays

These assays determine the effective concentration of BF738735 for inhibiting viral replication in cells and its associated toxicity.

• Objective: To determine the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) of BF738735.

• Protocol:

  • Plate susceptible cells (e.g., HeLa or BGM cells) in 96-well plates.

  • For EC50: Infect cells with the virus of interest (e.g., Coxsackievirus B3) at a low multiplicity of infection for 2 hours. After infection, remove the virus and add serial dilutions of BF738735.

  • For CC50: Add identical serial dilutions of BF738735 to uninfected cells.

  • Incubate the plates for 3 to 4 days at 37°C.

  • Assess cell viability. For antiviral effect, this is often measured by cytopathic effect (CPE) reduction. For both EC50 and CC50, a viability reagent like CellTiter 96 AQueous One Solution can be added, and absorbance is read at 490 nm.[5]

  • EC50 and CC50 values are calculated by plotting the data and fitting to a dose-response curve. The selectivity index (SI) is calculated as CC50/EC50.[5]

3. Cellular Target Engagement Assay (e.g., Cellular Thermal Shift Assay - CETSA)

CETSA is a powerful method to confirm direct binding of a compound to its target protein within intact cells.[13][14][15] Ligand binding typically stabilizes the target protein, leading to a higher melting temperature.

• Objective: To demonstrate that BF738735 physically interacts with and stabilizes PI4KIIIβ in a cellular environment.

• General Protocol:

  • Culture cells and treat them with either BF738735 or a vehicle control (DMSO) for a specified time.

  • Harvest the cells, wash, and resuspend them in a buffer.

  • Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.

  • Lyse the cells (e.g., by freeze-thaw cycles).

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Analyze the amount of soluble PI4KIIIβ remaining at each temperature using Western blotting or other protein detection methods like ELISA.

  • A positive target engagement is indicated by a shift in the melting curve to higher temperatures in the BF738735-treated samples compared to the control.[13][16]

4. PI4P Level Measurement by Immunofluorescence

Since PI4KIIIβ produces PI4P, a direct downstream consequence of its inhibition is a reduction in cellular PI4P levels, particularly at the Golgi apparatus where PI4KIIIβ is localized.[1][3]

• Objective: To visualize and quantify the reduction of PI4P levels in cells upon treatment with BF738735.

• Protocol:

  • Grow cells on coverslips and treat with various concentrations of BF738735 or a DMSO control for 1-2 hours.

  • Fix the cells with paraformaldehyde, followed by permeabilization.

  • Block non-specific binding sites.

  • Incubate the cells with a primary antibody specific for PI4P. A co-stain for a Golgi marker (e.g., GM130) can also be included.

  • Wash and incubate with a fluorescently-labeled secondary antibody.

  • Mount the coverslips on slides and image using a fluorescence or confocal microscope.

  • Quantify the fluorescence intensity of the PI4P signal. A dose-dependent reduction in PI4P staining in BF738735-treated cells confirms on-target activity.[4]

Visualizations

The following diagrams illustrate the key pathway and experimental logic for validating BF738735's on-target activity.

Caption: PI4KIIIβ pathway and its role in viral replication.

Caption: Workflow for validating on-target inhibition.

Conclusion

References

• 1. Mammalian phosphatidylinositol 4-kinases as modulators of membrane trafficking and lipid signaling networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. glpbio.com [glpbio.com]
• 3. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bithiazole Inhibitors of Phosphatidylinositol 4‐Kinase (PI4KIIIβ) as Broad‐Spectrum Antivirals Blocking the Replication of SARS‐CoV‐2, Zika Virus, and Human Rhinoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 7. PI4KIIIβ Inhibitor, BF738735 | 1436383-95-7 [sigmaaldrich.com]
• 8. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. BF738735 - MedChem Express [bioscience.co.uk]
• 11. BF738735 | PI4KB inhibitor | Probechem Biochemicals [probechem.com]
• 12. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 13. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High-Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. High Throughput Cellular Thermal Shift Assays in Research and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Confirming BF738735's Mechanism of Action Through siRNA Knockdown of PI4KIIIβ: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of using small interfering RNA (siRNA) knockdown of Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) to validate the mechanism of action of BF738735, a potent and selective inhibitor of this kinase. By comparing the phenotypic outcomes of genetic (siRNA) and pharmacological (BF738735) inhibition, researchers can robustly confirm that the compound's effects are on-target.

Introduction to PI4KIIIβ and BF738735

Phosphatidylinositol 4-kinase IIIβ (PI4KIIIβ) is a crucial enzyme that catalyzes the production of phosphatidylinositol 4-phosphate (PI4P), a key lipid messenger involved in regulating membrane trafficking and signaling from the Golgi apparatus.[1][2] This function makes PI4KIIIβ an essential host factor for the replication of a wide range of positive-sense single-stranded RNA viruses, including enteroviruses and rhinoviruses, which hijack the enzyme to create PI4P-enriched replication organelles.[2][3][4]

BF738735 is a cell-permeable imidazo-pyrazine compound identified as a potent, reversible, and highly selective ATP-competitive inhibitor of PI4KIIIβ.[5] Its ability to block viral replication makes it a promising broad-spectrum antiviral candidate.[6][7] Validating that BF738735's antiviral activity stems directly from the inhibition of PI4KIIIβ is critical for its development. The gold-standard method for such target validation is to demonstrate that the genetic knockdown of the target protein phenocopies the effects of the chemical inhibitor.

Comparative Performance: BF738735 vs. Alternatives

BF738735 distinguishes itself through its high potency and selectivity for PI4KIIIβ over the related PI4KIIIα isoform and other lipid kinases. This specificity is crucial for minimizing off-target effects.

Compound/Method	Target(s)	IC50 (PI4KIIIβ)	IC50 (PI4KIIIα)	Key Characteristics
BF738735	PI4KIIIβ	5.7 nM [5][6][7]	1.7 µM (~300-fold lower affinity) [5][6][7]	High potency and selectivity; broad-spectrum antiviral activity (EC50: 4-71 nM)[6][7]; low cytotoxicity (CC50: 11-65 µM).[6][7]
PIK-93	PI4KIIIβ, other lipid kinases	Potent	Cross-reactive	An early PI4KIIIβ inhibitor, instrumental in research but lacks selectivity.[8]
T-00127-HEV1	PI4KIIIβ	Potent	Not specified	An early discovery with a 2-amino thiazole core structure.[8]
PI4KIIIβ siRNA	PI4KIIIβ mRNA	N/A	N/A	Genetic knockdown, highly specific to the target mRNA sequence; used for target validation.[9]

Validating the Mechanism: BF738735 vs. PI4KIIIβ siRNA Knockdown

The central hypothesis is that if BF738735 acts through PI4KIIIβ, its effects should be mirrored by the specific depletion of the PI4KIIIβ protein via siRNA. The following table outlines the expected concordant outcomes from key experiments.

Experimental Readout	Effect of BF738735 Treatment	Effect of PI4KIIIβ siRNA Knockdown	Rationale for Comparison
PI4P Levels	Dose-dependent decrease, particularly in the Golgi.[9]	Significant decrease in Golgi-resident PI4P.[9]	Confirms both methods disrupt the primary function of PI4KIIIβ.
Enterovirus Replication	Potent, broad-spectrum inhibition.[6]	Reduced viral RNA production.[4]	Demonstrates that loss of PI4KIIIβ function, whether by inhibition or depletion, is detrimental to the virus.
Oxysterol-binding protein (OSBP) Localization	Reduced localization to replication organelles.[5]	Disrupted OSBP localization.	OSBP is a PI4P effector, linking PI4KIIIβ activity to lipid transport required for viral replication.
Cell Proliferation/Viability	Can reduce proliferation in certain cancer cell lines, particularly those with 1q amplification.[9]	Can decrease cell proliferation and induce apoptosis in a cell-type-dependent manner.[10]	Assesses the impact of PI4KIIIβ loss-of-function on host cell health and identifies potential therapeutic windows.

Visualizing the Concepts

To clarify the relationships and workflows, the following diagrams are provided.

Caption: PI4KIIIβ signaling pathway.

Caption: Experimental workflow for target validation.

Caption: Logical framework for mechanism confirmation.

Experimental Protocols

siRNA-Mediated Knockdown of PI4KIIIβ

This protocol describes the transient knockdown of PI4KIIIβ in a human cell line (e.g., HeLa or HAP1) using lipid-based transfection.

Materials:

• PI4KIIIβ-targeting siRNA duplexes (at least 2-3 different sequences recommended)

• Non-targeting (scrambled) control siRNA

• Lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM I Reduced Serum Medium

• Complete growth medium (e.g., DMEM + 10% FBS, without antibiotics)

• 6-well tissue culture plates

• RNase-free water, tubes, and pipette tips

Procedure:

• Cell Seeding: The day before transfection, seed cells in 6-well plates at a density that will result in 60-80% confluency at the time of transfection (e.g., 2 x 10^5 cells/well in 2 mL of antibiotic-free medium).[11]

• siRNA Preparation: On the day of transfection, prepare siRNA solutions. For each well, dilute 20-80 pmol of siRNA duplex into 100 µL of Opti-MEM. Mix gently.[11]

• Transfection Reagent Preparation: In a separate tube, dilute 2-8 µL of the transfection reagent into 100 µL of Opti-MEM. Mix gently and incubate for 5 minutes at room temperature.[11]

• Complex Formation: Combine the diluted siRNA (from step 2) with the diluted transfection reagent (from step 3). Mix gently and incubate for 15-30 minutes at room temperature to allow complexes to form.[11]

• Transfection: Add 0.8 mL of antibiotic-free growth medium to the siRNA-lipid complex mixture. Aspirate the medium from the cells and add the 1 mL final transfection mixture to the well.[11]

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 48-72 hours.

• Validation of Knockdown: Harvest cells to assess knockdown efficiency.

  • mRNA Level (qPCR): Extract total RNA and perform quantitative real-time PCR (qPCR) to measure PI4KIIIβ mRNA levels relative to a housekeeping gene and the non-targeting control. This is the most direct way to measure siRNA efficacy.[12]

  • Protein Level (Western Blot): Lyse cells and perform a Western blot using a validated antibody against PI4KIIIβ to confirm protein depletion.

• Phenotypic Assay: Once knockdown is confirmed, proceed with the desired functional assay (e.g., viral infection).

Viral Replication Assay (Example: Plaque Assay)

This assay quantifies infectious virus particles produced by cells treated with BF738735 or transfected with siRNA.

Materials:

• Confluent monolayers of susceptible cells (e.g., HeLa) in 6-well plates

• Virus stock of known titer (e.g., Coxsackievirus B3)

• BF738735 and vehicle control (DMSO)

• Cells transfected with PI4KIIIβ or non-targeting siRNA (from Protocol 1)

• Serum-free medium

• Agarose overlay (e.g., 2x MEM mixed 1:1 with 1.6% low-melting-point agarose)

• Crystal violet staining solution

Procedure:

• Preparation:

  • BF738735 Treatment: Prepare serial dilutions of BF738735 in serum-free medium.

  • siRNA Knockdown: Use cells 48-72 hours post-transfection.

• Infection: Aspirate growth medium from all wells. Wash cells once with PBS. Infect the cell monolayers with virus at a low multiplicity of infection (MOI) in a small volume of serum-free medium (containing BF738735 or vehicle for the chemical treatment groups) for 1 hour at 37°C, gently rocking the plates every 15 minutes.

• Overlay: After the 1-hour adsorption period, aspirate the inoculum and overlay the cells with 2 mL of the agarose overlay medium (for the BF738735 groups, this overlay should also contain the corresponding concentration of the compound).

• Incubation: Allow the overlay to solidify at room temperature, then incubate the plates at 37°C in a CO2 incubator for 48-72 hours, or until plaques are visible.

• Staining and Quantification:

  • Fix the cells by adding a formaldehyde solution.

  • Once fixed, carefully remove the agarose plugs.

  • Stain the cell monolayer with crystal violet solution for 15-20 minutes.

  • Gently wash the plates with water and allow them to dry.

  • Count the number of plaques (clear zones where cells have been lysed) in each well to determine the viral titer.

• Analysis: Compare the viral titer in BF738735-treated wells to vehicle-treated wells, and the titer in PI4KIIIβ siRNA-transfected wells to non-targeting control wells. A significant reduction in plaque formation in both experimental arms compared to their respective controls confirms the antiviral mechanism.

References

• 1. jneurosci.org [jneurosci.org]
• 2. PI4KB - Wikipedia [en.wikipedia.org]
• 3. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 8. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PI4KIIIβ is a therapeutic target in chromosome 1q-amplified lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential effects of the phosphatidylinositol 4-kinases, PI4KIIα and PI4KIIIβ, on Akt activation and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. Top 4 ways to make your siRNA experiment a success [horizondiscovery.com]

A Comparative Analysis of BF738735 and Direct-Acting Antiviral Agents for Influenza

In the landscape of antiviral drug development, two primary strategies have emerged: direct-acting antiviral agents (DAAs) that target viral components, and host-directed antivirals that target cellular factors essential for viral replication. This guide provides a comparative overview of BF738735, a host-directed inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), and established direct-acting antiviral agents approved for the treatment of influenza.

BF738735 has demonstrated potent, broad-spectrum activity against enteroviruses and rhinoviruses by inhibiting a host cell factor crucial for the formation of viral replication organelles.[1][2] In contrast, direct-acting antivirals for influenza, such as neuraminidase inhibitors, cap-dependent endonuclease inhibitors, and RNA-dependent RNA polymerase inhibitors, act on specific viral proteins to disrupt the influenza virus life cycle.[3][4] While no studies have directly evaluated BF738735 against the influenza virus, this comparison will focus on their distinct mechanisms of action, in vitro potency against their respective target viruses, and the experimental methodologies used to determine their efficacy.

Quantitative Comparison of In Vitro Antiviral Activity

The following tables summarize the in vitro efficacy and cytotoxicity of BF738735 against various enteroviruses and rhinoviruses, and the efficacy of several direct-acting antiviral agents against influenza A and B viruses.

Table 1: In Vitro Antiviral Activity and Cytotoxicity of BF738735

Virus	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (CC50/EC50)
Enterovirus (various species)	Various	4 - 71[1]	11 - 65[1]	>155
Rhinovirus (various species)	Various	4 - 71[1]	11 - 65[1]	>155
Coxsackievirus B3 (CVB3)	BGM	77[1]	Not Reported	Not Reported

Table 2: In Vitro Antiviral Activity of Direct-Acting Antiviral Agents Against Influenza Viruses

Drug	Class	Influenza A (H1N1) EC50	Influenza A (H3N2) EC50	Influenza B EC50
Oseltamivir	Neuraminidase Inhibitor	0.41 µM[5]	0.42 µM[6]	Not Reported
Zanamivir	Neuraminidase Inhibitor	1.254 nM[7]	0.02 - 0.54 µM[8]	Not Reported
Peramivir	Neuraminidase Inhibitor	15.00 nM[6]	48.43 nM[6]	0.004 - 0.13 µM[8]
Baloxavir marboxil	Cap-dependent Endonuclease Inhibitor	0.7 ± 0.5 nM[9]	1.2 ± 0.6 nM[9]	5.8 - 7.2 nM[9]
Favipiravir (T-705)	RNA-dependent RNA Polymerase Inhibitor	1.9 - 7.8 µM[8]	0.014 - 0.55 µg/mL[10]	0.014 - 0.55 µg/mL[10]

Mechanisms of Action: A Visual Comparison

The following diagrams illustrate the distinct mechanisms by which BF738735 and direct-acting antiviral agents inhibit viral replication.

Caption: BF738735 inhibits the host cell enzyme PI4KIIIβ.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. Efficacy of Oseltamivir Against Seasonal Influenza H1N1 and the Efficacy of a Novel Combination Treatment In Vitro and In Vivo in Mouse Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Combinations of Baloxavir Acid and Other Inhibitors against Seasonal Influenza A Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. gbcbiotech.com [gbcbiotech.com]
• 9. hub.hku.hk [hub.hku.hk]
• 10. web.unica.it [web.unica.it]

BF738735 and Other Inhibitors: A Comparative Analysis of Cross-Resistance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical data on BF738735, a potent and selective inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ), and its cross-resistance profile with other relevant inhibitors. The data presented herein is intended to inform research and development efforts in the field of antiviral therapies.

Executive Summary

BF738735 demonstrates broad-spectrum antiviral activity against a range of enteroviruses and rhinoviruses by targeting the host cell factor PI4KIIIβ.[1][2] This mechanism of action presents a high genetic barrier to resistance for some viruses.[2] Studies have explored the cross-resistance profile of BF738735 with other inhibitors, particularly those targeting the same host kinase. This guide summarizes the key findings, presents comparative data in a tabular format, details the experimental methodologies, and provides visual representations of the underlying mechanisms and workflows.

Comparative Efficacy and Cytotoxicity

BF738735 exhibits potent antiviral activity across numerous viral species with a favorable cytotoxicity profile, resulting in high selectivity indices.[1][3]

Compound	Target	IC50 (nM)	EC50 Range (nM)	CC50 Range (µM)	Selectivity Index
BF738735	PI4KIIIβ	5.7	4 - 71	11 - 65	High
BF738735	PI4KIIIα	1700	-	-	Lower
Pleconaril	Viral Capsid	-	>3 orders of magnitude variation	-	Variable

Table 1: Comparative in vitro activity of BF738735 and Pleconaril. IC50 denotes the half-maximal inhibitory concentration against the target enzyme. EC50 represents the half-maximal effective concentration in cell-based antiviral assays. CC50 is the half-maximal cytotoxic concentration. Data sourced from multiple studies.[1][2][3]

Cross-Resistance Studies with PI4KIIIβ Inhibitors

A key aspect of understanding the long-term therapeutic potential of BF738735 is its cross-resistance profile with other inhibitors targeting PI4KIIIβ. A study investigating Hepatitis C Virus (HCV) replicons resistant to the PI4KIIIβ inhibitor enviroxime demonstrated clear cross-resistance with BF738735.[4]

HCV Replicon	Compound	EC50 (µM)
Wild-Type	Enviroxime	0.1 - 0.7
BF738735	0.1 - 0.7
Enviroxime-resistant	Enviroxime	15 ± 5
BF738735	15 ± 3
BF738735-resistant	BF738735	8.3 ± 2.7
Enviroxime	35 ± 9

Table 2: Cross-resistance between BF738735 and enviroxime in HCV replicon cells. The data indicates that replicons resistant to one inhibitor exhibit significantly reduced sensitivity to the other.[4]

Mechanism of Action and Resistance

The mechanism of action of BF738735, targeting a host cell factor, is a significant departure from traditional antivirals that target viral proteins. This is theorized to create a higher barrier to the development of resistance.

Figure 1. Mechanism of action of BF738735.

Resistance to BF738735 in HCV replicons was associated with mutations in the viral proteins NS4B and NS5A, suggesting that the virus can develop mechanisms to bypass its dependency on the PI4KIIIβ pathway.[4]

Experimental Protocols

The following are summaries of the methodologies used in the cited cross-resistance studies.

HCV Replicon Assay

• Cell Culture: Huh 5-2 (genotype 1b) or other relevant HCV replicon-containing cells were cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with fetal calf serum, non-essential amino acids, and G418.

• Compound Treatment: Cells were seeded in 96-well plates and treated with serial dilutions of BF738735 or enviroxime.

• Incubation: Plates were incubated for 72 hours at 37°C.

• Luciferase Assay: The level of HCV replication was quantified by measuring the activity of a Renilla luciferase reporter gene encoded by the replicon.

• Data Analysis: EC50 values were calculated from dose-response curves using non-linear regression analysis.

Cytotoxicity Assay

• Cell Culture: Huh-7 or other appropriate cell lines were seeded in 96-well plates.

• Compound Treatment: Cells were exposed to serial dilutions of the test compounds.

• Incubation: Plates were incubated for the same duration as the antiviral assays.

• Viability Assessment: Cell viability was determined using a colorimetric assay, such as the MTS/PMS method.

• Data Analysis: CC50 values were determined from the dose-response curves.

Figure 2. Experimental workflow for EC50 and CC50 determination.

Conclusion

BF738735 is a promising antiviral candidate with a mechanism of action that offers a potential advantage in overcoming resistance. However, the emergence of cross-resistance with other PI4KIIIβ inhibitors in HCV highlights the need for continued investigation into viral escape mechanisms. The data presented in this guide provides a foundation for further research into the development of robust antiviral strategies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. academic.oup.com [academic.oup.com]

Investigating Potential Off-Target Effects of BF738735 on PI3K: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selective PI4KIIIβ inhibitor, BF738735, and its potential off-target effects on the PI3K (Phosphoinositide 3-kinase) signaling pathway. While BF738735 is a potent and highly selective inhibitor of PI4KIIIβ, questions regarding its interaction with the structurally related PI3K family of kinases have been raised. This document aims to objectively assess the available evidence through the presentation of experimental data, detailed protocols for key assays, and visualization of relevant biological pathways and workflows.

Executive Summary

BF738735 is a well-characterized inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) with a reported IC50 of 5.7 nM.[1][2][3] Extensive kinase screening has demonstrated its high selectivity. In a panel of 150 cellular kinases, including 13 lipid kinases, BF738735 exhibited less than 10% inhibition at a concentration of 10 µM, indicating a very low likelihood of direct, off-target inhibition of PI3K isoforms at typical effective concentrations.[1][2] However, a study investigating the anti-HCV activity of BF738735 revealed cross-resistance with a broad-spectrum PI3K inhibitor, suggesting a potential functional link between BF738735's mechanism of action and the PI3K signaling pathway in a cellular context. This guide delves into this dichotomy, presenting data on BF738735's selectivity alongside comparative data for known PI3K inhibitors and methodologies to independently verify these findings.

Data Presentation: Kinase Inhibition Profiles

The following tables summarize the inhibitory activity of BF738735 against its primary target and its reported lack of activity against other kinases, in comparison to well-established PI3K inhibitors.

Table 1: Inhibitory Activity of BF738735

Target	IC50 (nM)	Notes
PI4KIIIβ	5.7	Primary target
PI4KIIIα	1700	~300-fold less potent than against PI4KIIIβ
Panel of 150 Cellular Kinases (including 13 lipid kinases)	>10,000	<10% inhibition at 10 µM

Table 2: Inhibitory Activity of Common PI3K Inhibitors (for comparison)

Inhibitor	Target PI3K Isoform(s)	IC50 (nM)
Wortmannin	Pan-Class I	1-10
LY294002	Pan-Class I	~1,400
GDC-0941	Pan-Class I	~33 (PI3Kβ)
BYL719 (Alpelisib)	p110α	5
ZSTK474	Pan-Class I	37
IPI-145 (Duvelisib)	p110δ/γ	2.5 (δ), 25 (γ)

Experimental Protocols

To facilitate independent verification and further investigation, detailed protocols for key experiments are provided below.

In Vitro PI3K Kinase Assay (ADP-Glo™ Format)

This protocol describes a luminescent-based assay to measure the activity of PI3K enzymes and the inhibitory potential of test compounds.

Materials:

• Purified recombinant PI3K enzyme (e.g., p110α/p85α)

• PI3K Reaction Buffer (50mM HEPES, pH 7.5; 50mM NaCl; 3mM MgCl2; 0.025mg/ml BSA)

• Lipid Substrate (e.g., PIP2)

• ATP

• Test compound (e.g., BF738735, PI3K inhibitor)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well low volume plates

Procedure:

• Prepare the PI3K Reaction Buffer containing the lipid substrate.

• Dilute the PI3K enzyme to the desired concentration in the prepared buffer/substrate mixture.

• In a 384-well plate, add 0.5 µl of the test compound or vehicle (DMSO).

• Add 4 µl of the enzyme/lipid mixture to each well.

• Initiate the reaction by adding 0.5 µl of 250 µM ATP.

• Incubate the plate at room temperature for 60 minutes.

• Add 5 µl of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP formed and thus the kinase activity.

Cellular Assay for PI3K Pathway Inhibition (Akt Phosphorylation Western Blot)

This protocol assesses the functional inhibition of the PI3K pathway in cells by measuring the phosphorylation of a key downstream effector, Akt.

Materials:

• Cell line of interest (e.g., HeLa, A549)

• Cell culture medium and supplements

• Serum-free medium

• Growth factor (e.g., EGF, IGF-1)

• Test compound (e.g., BF738735, PI3K inhibitor)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473), anti-total-Akt, anti-β-actin

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Serum-starve the cells for 12-24 hours to reduce basal PI3K pathway activity.

• Pre-treat the cells with the test compound or vehicle at various concentrations for 1-2 hours.

• Stimulate the cells with a growth factor (e.g., 100 ng/mL EGF for 15 minutes) to activate the PI3K pathway.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe for total Akt and a loading control (e.g., β-actin) to ensure equal protein loading.

Mandatory Visualizations

PI3K Signaling Pathway

Caption: The PI3K/Akt/mTOR signaling pathway.

Experimental Workflow: Assessing Off-Target Effects

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 3. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]

BF738735: A Highly Selective Inhibitor of PI4KIIIβ for Antiviral Research

A comprehensive analysis of the selectivity profile of BF738735, a potent inhibitor of Phosphatidylinositol 4-Kinase III Beta (PI4KIIIβ), reveals its superior specificity compared to other known inhibitors of the same target. This guide provides an objective comparison based on available experimental data, details the methodologies for kinase profiling, and visualizes the experimental workflow and the relevant signaling pathway for researchers in drug discovery and virology.

BF738735 has emerged as a critical tool for studying the biological functions of PI4KIIIβ, a host cell factor essential for the replication of a broad range of RNA viruses, including enteroviruses and rhinoviruses. Its high potency and selectivity make it a valuable probe for dissecting cellular signaling pathways and a promising lead for the development of broad-spectrum antiviral therapies.

Comparative Selectivity Profiling

BF738735 demonstrates exceptional selectivity for PI4KIIIβ over other kinases, particularly its closely related isoform, PI4KIIIα, and the broader human kinome. This high degree of specificity minimizes off-target effects, making it a more reliable research tool compared to other PI4KIIIβ inhibitors such as PIK93 and Enviroxime.

The table below summarizes the inhibitory activity of BF738735 and its alternatives against their primary target and key off-targets.

Compound	Primary Target	IC50 (nM)	Key Off-Targets	IC50 (nM)	Selectivity (Fold)	Notes
BF738735	PI4KIIIβ	5.7 [1][2][3][4]	PI4KIIIα	1,700[1][2][3]	~298	Screened against a panel of over 150 cellular kinases at 10 µM with <10% inhibition observed for all kinases.[1][3]
PIK93	PI4KIIIβ	-	PI3Kα	19	-	Known to have significant cross-reactivity with Class I and III PI3Ks.
PI3Kβ	46
PI3Kδ	27
PI3Kγ	16
VPS34	75
Enviroxime	PI4KIIIβ	-	-	-	-	An enviroxime-like compound that targets PI4KIIIβ; detailed kinase panel data is not readily available.

IC50 values for PIK93 are from various sources and are provided for comparative purposes. The primary target IC50 for PIK93 against PI4KIIIβ is not consistently reported in the same context as its broad PI3K activity.

Experimental Protocols

The selectivity of kinase inhibitors is typically determined using in vitro kinase assays. A common methodology involves a radiometric assay to measure the enzymatic activity of the target kinase in the presence of the inhibitor. Below is a representative protocol for determining the IC50 of an inhibitor against a lipid kinase like PI4KIIIβ.

Radiometric Lipid Kinase Assay Protocol

This protocol is based on the principle of measuring the incorporation of radiolabeled phosphate from [γ-³³P]ATP into the lipid substrate.

1. Reagents and Materials:

• Recombinant human PI4KIIIβ enzyme

• Lipid substrate (e.g., Phosphatidylinositol)

• [γ-³³P]ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.1% CHAPS)

• Test compound (BF738735) serially diluted in DMSO

• 96-well polypropylene plates

• Phosphoric acid (to stop the reaction)

• Filter mats (e.g., P81 phosphocellulose)

• Scintillation counter

2. Assay Procedure:

• Prepare a master mix containing the kinase assay buffer, recombinant PI4KIIIβ enzyme, and the lipid substrate.

• Dispense the master mix into the wells of a 96-well plate.

• Add the serially diluted test compound (BF738735) or DMSO (vehicle control) to the respective wells.

• Pre-incubate the plate at room temperature for 10-15 minutes to allow the compound to bind to the enzyme.

• Initiate the kinase reaction by adding [γ-³³P]ATP to each well.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Stop the reaction by adding phosphoric acid.

• Spot a portion of the reaction mixture from each well onto a P81 phosphocellulose filter mat.

• Wash the filter mat multiple times with phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Dry the filter mat and measure the incorporated radioactivity using a scintillation counter.

3. Data Analysis:

• The radioactive counts are proportional to the kinase activity.

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Visualizing the Experimental Workflow and Signaling Pathway

Diagrams created using the DOT language provide a clear visual representation of complex processes.

Caption: Experimental workflow for determining kinase inhibitor potency.

Caption: Simplified PI4KIIIβ signaling pathway.

References

• 1. Mammalian phosphatidylinositol 4-kinases as modulators of membrane trafficking and lipid signaling networks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]

Validating the Antiviral Efficacy of BF738735 in Primary Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antiviral compound BF738735 with other relevant antiviral agents. The data presented is sourced from in vitro studies and is intended to provide a comprehensive overview of its potential as a broad-spectrum antiviral therapeutic.

Executive Summary

BF738735 is a potent and selective inhibitor of the host cell kinase, phosphatidylinositol 4-kinase III beta (PI4KIIIβ).[1][2][3] By targeting a host factor essential for viral replication, BF738735 exhibits broad-spectrum activity against a range of enteroviruses and rhinoviruses, which are responsible for a variety of human diseases, from the common cold to more severe conditions like poliomyelitis and viral meningitis.[4][5] This host-targeting mechanism also presents a higher genetic barrier to the development of viral resistance compared to drugs that target viral proteins directly.[4][5] This guide compares the in vitro efficacy of BF738735 with other notable antiviral compounds: Pleconaril, Rupintrivir, and Enviroxime.

Comparative Antiviral Activity

The antiviral efficacy of BF738735 and its comparators has been evaluated against various enterovirus strains in cell-based assays. The following tables summarize the 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) data, providing a quantitative comparison of their potency and therapeutic window.

Table 1: Antiviral Activity (EC50 in µM) Against Various Enteroviruses

Compound	Rhinovirus 14 (HRV-14)	Coxsackievirus B3 (CVB3)	Poliovirus 1 (PV1)	Enterovirus 71 (EV71)
BF738735	0.004 - 0.071[1][3]	0.077[1]	0.019[4]	0.011[4]
Pleconaril	-	-	-	>100[6]
Rupintrivir	0.02[7]	-	-	0.8[2][7]
Enviroxime	-	-	-	0.15[2]

Note: A lower EC50 value indicates higher antiviral potency.

Table 2: Cytotoxicity (CC50 in µM) and Selectivity Index (SI)

Compound	Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/EC50) vs. HRV-14
BF738735	Various	11 - 65[1][3]	High (ranging from ~155 to ~16250)
Pleconaril	-	-	-
Rupintrivir	-	>100	>5000
Enviroxime	RD Cells	>25	>167 (vs. EV71)

Note: A higher CC50 value indicates lower cytotoxicity. A higher Selectivity Index indicates a more favorable therapeutic window.

Mechanism of Action: Targeting a Host Factor

BF738735's mechanism of action is distinct from many direct-acting antivirals. It inhibits the host cell's PI4KIIIβ enzyme, which plays a crucial role in the replication of many RNA viruses.[4][5][8] Enteroviruses remodel host cell membranes to create replication organelles where viral RNA synthesis occurs. This process is dependent on the production of phosphatidylinositol 4-phosphate (PI4P) by PI4KIIIβ at these sites.[8] The viral protein 3A recruits PI4KIIIβ to the replication organelles, leading to an accumulation of PI4P.[8][9][10] PI4P then serves as a docking site for other viral and host factors necessary for replication.[8] By inhibiting PI4KIIIβ, BF738735 prevents the formation of these essential PI4P-rich microenvironments, thereby halting viral replication.[1][3]

Caption: BF738735 inhibits viral replication by targeting the host kinase PI4KIIIβ.

Experimental Protocols

The following are detailed methodologies for key experiments used to validate the antiviral effect of BF738735 in primary cells.

Cytopathic Effect (CPE) Reduction Assay

This assay measures the ability of a compound to protect cells from virus-induced cell death.

• Cell Seeding: Seed primary cells in a 96-well plate at a density that will result in a confluent monolayer on the day of infection.

• Compound Preparation: Prepare serial dilutions of BF738735 and control compounds in cell culture medium.

• Infection: Infect the cell monolayer with the virus at a multiplicity of infection (MOI) that causes complete CPE in 3-5 days.

• Treatment: After a 1-2 hour adsorption period, remove the virus inoculum and add the media containing the different concentrations of the compounds.

• Incubation: Incubate the plates at the optimal temperature for the virus until CPE is observed in the virus control wells (no compound).

• Quantification: Cell viability is quantified using a colorimetric or fluorometric assay (e.g., MTS or CellTiter-Glo). The absorbance or luminescence is read using a plate reader.

• Data Analysis: The EC50 is calculated by determining the compound concentration that results in a 50% reduction of the virus-induced CPE.

Plaque Reduction Assay

This assay quantifies the reduction in infectious virus particles.

• Cell Seeding: Seed primary cells in 6-well or 12-well plates to form a confluent monolayer.

• Virus and Compound Incubation: Pre-incubate a known titer of the virus with serial dilutions of the compounds for 1-2 hours.

• Infection: Infect the cell monolayers with the virus-compound mixtures.

• Overlay: After a 1-2 hour adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates until distinct plaques (zones of cell death) are visible.

• Staining: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis: The number of plaques in the presence of the compound is compared to the number in the absence of the compound to determine the concentration that inhibits plaque formation by 50% (EC50).

Virus Yield Reduction Assay

This assay measures the amount of new infectious virus produced.

• Cell Seeding and Infection: Seed primary cells and infect with the virus as described in the CPE assay.

• Treatment: Treat the infected cells with different concentrations of the compounds.

• Harvest: After one complete viral replication cycle, harvest the cell culture supernatant (and/or cell lysate).

• Titration: Determine the titer of the infectious virus in the harvested samples by performing a plaque assay or a TCID50 (50% tissue culture infective dose) assay on fresh cell monolayers.

• Data Analysis: The virus titer in the presence of the compound is compared to the titer in the untreated control to calculate the EC50, the concentration that reduces the virus yield by 50%.

Caption: General workflow for in vitro validation of antiviral compounds.

Conclusion

BF738735 demonstrates potent, broad-spectrum antiviral activity against a range of enteroviruses in vitro. Its mechanism of targeting a host factor, PI4KIIIβ, offers a promising strategy to combat viral infections while potentially minimizing the development of drug resistance. The comparative data presented in this guide highlights its superior or comparable potency to other antiviral agents. Further studies, particularly in primary cell models that more closely mimic in vivo conditions, are warranted to fully elucidate the therapeutic potential of BF738735.

References

• 1. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Developments towards antiviral therapies against enterovirus 71 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pblassaysci.com [pblassaysci.com]
• 5. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of the anti-enterovirus activity of a series of pleconaril/pirodavir-like compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rupintrivir is a promising candidate for treating severe cases of Enterovirus-71 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Replication and Inhibitors of Enteroviruses and Parechoviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. The role of phosphatidylinositol 4-kinases and phosphatidylinositol 4-phosphate during viral replication - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the Therapeutic Index of PI4KIIIβ Inhibitors: A Guide for Researchers

Introduction

Phosphatidylinositol 4-kinase III beta (PI4KIIIβ) is a lipid kinase that plays a crucial role in cellular processes by catalyzing the production of phosphatidylinositol 4-phosphate (PI4P).[1][2] This molecule is essential for the structural integrity and function of the Golgi apparatus and is a key precursor for other important signaling lipids.[1][3][4] Consequently, PI4KIIIβ is deeply involved in intracellular membrane trafficking. Its function is hijacked by a range of positive-sense RNA viruses, such as rhinoviruses, enteroviruses, and hepatitis C virus (HCV), which require elevated levels of PI4P to build their replication organelles.[2][4][5][6] Furthermore, aberrant PI4KIIIβ signaling has been linked to the progression of certain cancers through its influence on pathways like the PI3K/Akt axis, which governs cell growth and survival.[2][7][8]

This central role in both viral replication and cancer pathophysiology has made PI4KIIIβ a compelling target for therapeutic intervention. The development of potent and selective inhibitors is a key focus of research. A critical parameter for evaluating the potential of these inhibitors is the therapeutic index (TI) , also referred to as the selectivity index (SI). The TI is a quantitative measure of a drug's safety, typically defined as the ratio of the concentration at which it induces cellular toxicity to the concentration at which it provides the desired therapeutic effect.[9] A high therapeutic index is paramount, indicating that a compound can achieve maximum efficacy with minimal toxicity to host cells.[9]

This guide provides a comparative analysis of the therapeutic index of various PI4KIIIβ inhibitors, supported by experimental data and detailed methodologies to aid researchers in drug development.

Data Presentation: Quantitative Comparison of PI4KIIIβ Inhibitors

The following table summarizes the in vitro performance of several PI4KIIIβ inhibitors, focusing on their potency (IC50 or EC50), cytotoxicity (CC50), and the resulting therapeutic index (Selectivity Index).

Inhibitor	Target(s)	IC50/EC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50 / EC50)	Assay System
Compound 7f	PI4KIIIβ (selective over PI4KIIIα)	0.016 (IC50, enzyme) 0.008 (EC50, hRV-B14)	~37.1	≥4638	Kinase assay; Human Rhinovirus B14 in cell culture
Compound 7e	PI4KIIIβ	0.008 (EC50, hRV-B14)	6.1	~762	Human Rhinovirus B14 in cell culture
PIK-93	PI4KIIIβ, PI3Kα, PI3Kγ	0.019 (IC50, PI4KIIIβ)	32 (derivative)	Not directly comparable (low selectivity)	Kinase assay; HCV (derivative data)
UCB9608	PI4KIIIβ (selective)	0.011 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay
PI4KIIIbeta-IN-10	PI4KIIIβ (potent)	0.0036 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay
BF738735	PI4KIIIβ	0.0057 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay
PI4KIII beta inhibitor 5	PI4KIIIβ	0.019 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay; H446 SCLC xenograft model
LASSBio-1799	PI4KIIIβ	3.66 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay
LASSBio-1814	PI4KIIIβ	6.09 (IC50, enzyme)	Not Reported	Not Reported	Kinase assay

Data compiled from multiple sources.[4][5][8][10][11][12]

Experimental Protocols

The determination of the therapeutic index relies on a series of standardized in vitro assays. The methodologies below represent common approaches in the field.

Kinase Inhibition Assay (Determination of IC50)

The half-maximal inhibitory concentration (IC50) measures the potency of a compound in inhibiting the enzymatic activity of PI4KIIIβ.

• Principle: To quantify the amount of ATP consumed by the kinase, which is converted to ADP. The amount of ADP produced is directly proportional to the kinase activity.

• Methodology (e.g., ADP-Glo™ Kinase Assay):

  • Reaction Setup: The PI4KIIIβ enzyme is incubated with its substrate (phosphatidylinositol) and ATP in a multi-well plate format. Test inhibitors are added in a series of increasing concentrations.

  • Kinase Reaction: The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 37°C).

  • ADP Detection: After the kinase reaction, ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. A second reagent, the Kinase Detection Reagent, is then added to convert ADP to ATP and introduce luciferase/luciferin to produce a luminescent signal.

  • Data Analysis: The luminescence is measured using a plate reader. The signal is inversely correlated with the inhibitor's potency. The IC50 value is calculated by fitting the concentration-response data to a sigmoidal dose-response curve.[12]

Cytotoxicity Assay (Determination of CC50)

The half-maximal cytotoxic concentration (CC50) assesses the concentration of a compound that causes the death of 50% of host cells. This is a critical measure of the compound's toxicity.

• Principle: To measure the viability of cells after exposure to the inhibitor.

• Methodology (e.g., CCK-8 Assay):

  • Cell Plating: A specific type of human cell line (e.g., HeLa, Vero) is seeded into a 96-well plate and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with a range of concentrations of the PI4KIIIβ inhibitor for a specified duration (e.g., 24 to 48 hours).[13]

  • Viability Assessment: A cell viability reagent, such as the Cell Counting Kit-8 (CCK-8), is added to each well. This reagent contains a WST-8 tetrazolium salt, which is reduced by cellular dehydrogenases in viable cells to a yellow-colored formazan dye.

  • Data Analysis: The absorbance of the formazan product is measured using a microplate reader. The absorbance is directly proportional to the number of living cells. The CC50 value is determined by plotting cell viability against the inhibitor concentration and fitting the data to a dose-response curve.[9][13]

Antiviral Activity Assay (Determination of EC50)

The half-maximal effective concentration (EC50) is the concentration of a drug that inhibits a specific biological function, such as viral replication, by 50%.

• Principle: To quantify the reduction in viral replication in the presence of the inhibitor.

• Methodology (e.g., Plaque Reduction Assay):

  • Cell Infection: A monolayer of susceptible host cells is infected with a known amount of virus.

  • Inhibitor Treatment: After a brief adsorption period, the viral inoculum is removed, and the cells are overlaid with a semi-solid medium (e.g., agarose) containing various concentrations of the test inhibitor.

  • Incubation: The plates are incubated for several days to allow for the formation of plaques—localized areas of cell death caused by viral replication.

  • Plaque Visualization and Counting: The cells are fixed and stained (e.g., with crystal violet), making the plaques visible. The number of plaques in treated wells is counted and compared to the number in untreated control wells.

  • Data Analysis: The EC50 is the concentration of the inhibitor that reduces the number of plaques by 50%.[5][9]

Visualizations: Pathways and Workflows

PI4KIIIβ Signaling Pathway

The following diagram illustrates the central role of PI4KIIIβ in the phosphoinositide signaling cascade. It converts PI to PI4P, a precursor for PI(4,5)P2, which is a key substrate for the PI3K/Akt pathway that promotes cell survival. Viruses often co-opt the PI4P-rich membranes for their replication.

Caption: PI4KIIIβ phosphorylates PI to PI4P, influencing the PI3K/Akt pathway and viral replication.

Experimental Workflow for Therapeutic Index Determination

This diagram outlines the parallel experimental procedures required to determine the key parameters (IC50, CC50, EC50) that are used to calculate the therapeutic index.

Caption: Workflow illustrating the parallel assays used to determine CC50 and EC50 for TI calculation.

Objective Comparison and Analysis

The development of PI4KIIIβ inhibitors has moved from less selective compounds to highly potent and specific molecules.

• Early Inhibitors (e.g., PIK-93): While potent against PI4KIIIβ (IC50 = 19 nM), PIK-93 demonstrated significant cross-reactivity with Class I PI3-kinases.[4][10] This lack of selectivity is a major drawback, as inhibiting the crucial PI3K/Akt pathway can lead to off-target effects and cellular toxicity, complicating its therapeutic application. Derivatives of this compound class showed high toxicity (CC50 ~32 µM), underscoring the challenge of separating efficacy from toxicity.[5]

• Highly Selective Inhibitors (e.g., Compound 7f): More recent drug discovery efforts have yielded inhibitors with remarkable selectivity and an impressive therapeutic index. Compound 7f, for instance, is highly selective for PI4KIIIβ (IC50 = 16 nM) over the PI4KIIIα isoform (>10,000 nM).[5] This specificity translates into a very high selectivity index (≥4638 against human rhinovirus) and low cytotoxicity (CC50 ~37.1 µM).[5] This indicates a wide therapeutic window where the inhibitor can effectively block viral replication at concentrations far below those that harm host cells.

• Potency vs. Toxicity (Compound 7e vs. 7f): A direct comparison between compounds 7e and 7f highlights the importance of the therapeutic index. Both exhibit nearly identical antiviral potency (EC50 ~0.008 µM).[5] However, compound 7e is significantly more toxic (CC50 = 6.1 µM) than 7f.[5] This results in a much lower, though still respectable, selectivity index for 7e (~762). This comparison demonstrates that potency alone is not a sufficient metric for a drug candidate; a favorable safety profile, as captured by the TI, is equally critical.

• New Potent Scaffolds: A variety of new chemical scaffolds are being explored, leading to inhibitors like PI4KIIIbeta-IN-10 and BF738735 with IC50 values in the low single-digit nanomolar range.[11] While cytotoxicity data for these compounds are not widely published, their high potency represents a promising foundation for developing future therapeutics with wide therapeutic windows.

Conclusion

The comparative analysis of PI4KIIIβ inhibitors clearly demonstrates the progress in the field toward developing agents with a high therapeutic index. The journey from multi-kinase inhibitors like PIK-93 to highly selective compounds such as Compound 7f showcases the success of structure-based drug design in achieving both high potency and low cytotoxicity. For researchers in drug development, the key takeaway is the critical importance of evaluating the therapeutic index early and consistently. An ideal PI4KIIIβ inhibitor must not only potently inhibit the enzyme but also exhibit a wide margin of safety to be a viable candidate for treating viral diseases or cancer. Future research should continue to focus on optimizing selectivity and further characterizing the in vivo safety and efficacy profiles of these promising compounds.

References

• 1. PI4KB - Wikipedia [en.wikipedia.org]
• 2. What are PI4K inhibitors and how do they work? [synapse.patsnap.com]
• 3. Mammalian phosphatidylinositol 4-kinases as modulators of membrane trafficking and lipid signaling networks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and structural characterization of potent and selective inhibitors of phosphatidylinositol 4 kinase IIIβ - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly potent and selective phosphatidylinositol 4-kinase IIIβ inhibitors as broad-spectrum anti-rhinoviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Differential effects of the phosphatidylinositol 4-kinases, PI4KIIα and PI4KIIIβ, on Akt activation and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. fda.gov [fda.gov]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Novel phosphatidylinositol 4-kinases III beta (PI4KIIIβ) inhibitors discovered by virtual screening using free energy models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of Potent and Safe Antiviral Therapeutic Candidates Against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal and Handling of BF738735

For researchers and drug development professionals utilizing the potent and selective PI4KIIIβ inhibitor, BF738735, adherence to rigorous safety and disposal protocols is paramount. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling and disposition of this compound, thereby fostering a secure and efficient research environment.

Essential Safety and Handling at a Glance

Immediate and proper handling of BF738735 is critical to maintaining a safe laboratory environment. The following table summarizes key safety and handling information.

Parameter	Information	Source
CAS Number	1436383-95-7	[1]
Appearance	Solid powder, light gray in color.	[2]
Storage (Powder)	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C. Store in a dry, dark place.	[1]
Storage (In Solution)	Stock solutions in DMSO can be stored at -20°C for up to 3 months. Following reconstitution, it is recommended to aliquot and freeze.	[2][3]
Solubility	Soluble in DMSO (up to 125 mg/mL). Sonication is recommended to aid dissolution.	[4]
Toxicity	Standard handling procedures are advised. While detailed toxicity data is limited in the provided results, its potent biological activity necessitates careful handling.	[3]
Personal Protective Equipment (PPE)	Wear appropriate protective clothing, gloves, and eye/face protection. Avoid breathing dust.	[5]

Proper Disposal Procedures

The disposal of BF738735 and its containers must be conducted in accordance with all applicable local, state, and federal regulations. As a standard practice for chemical waste, consider the following steps. Note: This is a general guideline. Always consult the official Safety Data Sheet (SDS) for BF738735 from your supplier for specific disposal instructions.

Step 1: Waste Identification and Segregation

• Solid Waste: Unused or expired BF738735 powder should be collected in a clearly labeled, sealed container for chemical waste.

• Liquid Waste: Solutions containing BF738735, such as unused cell culture media or stock solutions, should be collected in a designated, leak-proof container for liquid chemical waste. Do not mix with other incompatible waste streams.

• Contaminated Materials: Personal protective equipment (gloves, lab coats), disposable labware (pipette tips, tubes), and any materials that have come into contact with BF738735 should be collected in a designated hazardous waste container.

Step 2: Waste Collection and Storage

• All waste containers must be clearly labeled with the chemical name ("BF738735") and associated hazards.

• Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials, until they can be collected for disposal.

Step 3: Professional Disposal

• Arrange for the collection and disposal of all BF738735 waste through a licensed hazardous waste disposal company.

• Provide the disposal company with a copy of the Safety Data Sheet for BF738735 to ensure proper handling and disposal methods are employed.

Experimental Protocols

BF738735 is a potent inhibitor of phosphatidylinositol 4-kinase III beta (PI4KIIIβ) and has demonstrated broad-spectrum antiviral activity.[4][6] Below are summarized methodologies for key experiments involving this compound.

In Vitro PI4KIIIβ Inhibition Assay

This assay determines the half-maximal inhibitory concentration (IC50) of BF738735 against its primary target, PI4KIIIβ.

Methodology:

• Recombinant PI4KIIIβ enzyme and its substrate, phosphatidylinositol (PI), are prepared in a reaction buffer.

• BF738735 is serially diluted and added to the enzyme-substrate mixture.

• The enzymatic reaction is initiated by the addition of ATP.

• The reaction is allowed to proceed for a set time at a controlled temperature.

• The reaction is then stopped.

• The amount of product generated (phosphorylated PI) is quantified, often using methods like scintillation counting or luminescence-based assays.

• The IC50 value is calculated by plotting the percent inhibition against the log of the inhibitor concentration.

Antiviral Activity Assay (EC50 Determination)

This experiment measures the concentration of BF738735 required to inhibit viral replication by 50% (Effective Concentration, EC50).

Methodology:

• Host cells susceptible to the virus of interest are seeded in multi-well plates and incubated until a confluent monolayer is formed.

• The cells are then infected with the virus at a known multiplicity of infection (MOI).

• Following viral adsorption, the inoculum is removed, and the cells are washed.

• Fresh medium containing serial dilutions of BF738735 is added to the wells.

• The plates are incubated for a period that allows for multiple rounds of viral replication.

• The extent of viral replication is quantified using various methods, such as:

  • Cytopathic Effect (CPE) Assay: Visual assessment of virus-induced cell death.

  • Plaque Reduction Assay: Counting the number of viral plaques formed.

  • Reporter Gene Assay: Measuring the expression of a reporter gene (e.g., luciferase) incorporated into the viral genome.

• The EC50 value is determined by plotting the percentage of viral inhibition against the log of the compound concentration.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BF738735 and a typical experimental workflow for assessing its antiviral properties.

Caption: Mechanism of action of BF738735.

Caption: Experimental workflow for antiviral EC50 determination.

References

• 1. medkoo.com [medkoo.com]
• 2. PI4KIIIβ Inhibitor, BF738735 | Sigma-Aldrich [sigmaaldrich.com]
• 3. PI4KIIIβ Inhibitor, BF738735 - CAS 1436383-95-7 - Calbiochem | 533657 [merckmillipore.com]
• 4. BF738735 | PI4K | Antiviral | TargetMol [targetmol.com]
• 5. cdn.pfizer.com [cdn.pfizer.com]
• 6. Identification of a Series of Compounds with Potent Antiviral Activity for the Treatment of Enterovirus Infections - PMC [pmc.ncbi.nlm.nih.gov]